Ethyl 2-(2-iodoethoxy)acetate

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 2-(2-iodoethoxy)acetate for Researchers and Drug Development Professionals

Abstract

Ethyl 2-(2-iodoethoxy)acetate is a bifunctional molecule of significant interest in the fields of medicinal chemistry and drug development. Its unique structure, featuring a reactive iodo group and a versatile ethyl acetate moiety, makes it a valuable building block and linker in the synthesis of complex molecules, particularly in the burgeoning field of targeted protein degradation. This technical guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of Ethyl 2-(2-iodoethoxy)acetate, alongside a discussion of its synthesis, reactivity, and applications, with a special focus on its role in the design of Proteolysis Targeting Chimeras (PROTACs). Safety and handling considerations are also addressed to ensure its proper use in a laboratory setting.

Introduction

In the landscape of modern drug discovery, the ability to precisely modulate biological processes at the molecular level is paramount. This has led to the development of novel therapeutic modalities that go beyond traditional small-molecule inhibitors and large-molecule biologics. One such groundbreaking approach is targeted protein degradation, which utilizes the cell's own protein disposal machinery to eliminate disease-causing proteins. At the heart of this technology are heterobifunctional molecules known as PROTACs.[1][2]

Ethyl 2-(2-iodoethoxy)acetate has emerged as a key component in the construction of these sophisticated molecular architectures. Its structure incorporates a polyethylene glycol (PEG)-like motif, which can enhance the solubility and pharmacokinetic properties of the resulting PROTAC molecule.[3][4] The terminal iodo group serves as a reactive handle for conjugation to a ligand that binds to the target protein, while the ethyl acetate end can be hydrolyzed to a carboxylic acid for further functionalization, such as attachment to a ligand for an E3 ubiquitin ligase. This guide aims to provide researchers, scientists, and drug development professionals with a thorough understanding of this important chemical entity.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a reagent is fundamental to its effective application in synthesis and formulation. While specific experimental data for Ethyl 2-(2-iodoethoxy)acetate is not extensively reported in publicly available literature, its properties can be reliably inferred from its chemical structure and data available for analogous compounds.

Table 1: Physicochemical Properties of Ethyl 2-(2-iodoethoxy)acetate and Related Compounds

Property	Ethyl 2-(2-iodoethoxy)acetate (Predicted/Inferred)	2-(2-Ethoxyethoxy)ethyl acetate (CAS: 112-15-2)[5][6]	Ethyl 2-(2-chloroethoxy)acetate (CAS: 17229-14-0)[7]
Molecular Formula	C6H11IO3	C8H16O4	C6H11ClO3
Molecular Weight	258.05 g/mol	176.21 g/mol	166.60 g/mol
Appearance	Colorless to pale yellow liquid (Predicted)	Colorless liquid	White Solid
Boiling Point	Not available	217.7 °C	228.192 °C
Density	Not available	1.011 g/mL	1.12 g/cm³
Refractive Index	Not available	1.422	1.439
Solubility	Soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate). Limited solubility in water is expected.	Miscible with water	Slightly soluble in water

Chemical Reactivity and Stability

The chemical behavior of Ethyl 2-(2-iodoethoxy)acetate is dominated by the presence of the primary iodide and the ester functional group.

The Iodo Group: A Versatile Handle for Nucleophilic Substitution

The carbon-iodine bond is the least stable among the carbon-halogen bonds, making the iodo group an excellent leaving group in nucleophilic substitution reactions. This high reactivity is the cornerstone of its utility as a linker. It readily reacts with a wide range of nucleophiles, including:

• Amines: To form amino ethers, a common linkage in bioconjugation.

• Thiols: To form thioethers, another stable covalent bond used in connecting molecular fragments.

• Alcohols/Phenols: To form ethers.

• Carboxylates: To form ester linkages.

This reactivity allows for the straightforward conjugation of Ethyl 2-(2-iodoethoxy)acetate to various ligands bearing these nucleophilic functional groups.

The Ethyl Acetate Group: A Latent Carboxylic Acid

The ethyl ester provides a stable, protected form of a carboxylic acid. This is advantageous during synthetic steps where a free carboxylic acid might interfere with other reactions. The ester can be readily hydrolyzed under either acidic or basic conditions to reveal the corresponding carboxylic acid. This carboxylic acid can then be activated and coupled with amines or alcohols, a common strategy for attaching the linker to an E3 ligase ligand in PROTAC synthesis.

Stability

Ethyl 2-(2-iodoethoxy)acetate should be stored in a cool, dark place to prevent decomposition. Like many iodo-containing organic compounds, it can be sensitive to light and may slowly release iodine over time, leading to discoloration. It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation by atmospheric moisture and oxygen.

Synthesis and Purification

Proposed Synthesis Workflow

Caption: Proposed synthesis workflow for Ethyl 2-(2-iodoethoxy)acetate.

Experimental Protocol (Hypothetical)

Materials:

• Ethyl 2-(2-chloroethoxy)acetate

• Sodium iodide (NaI)

• Acetone (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• To a solution of Ethyl 2-(2-chloroethoxy)acetate (1.0 eq) in anhydrous acetone, add sodium iodide (1.5 - 2.0 eq).

• Heat the reaction mixture to reflux and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• After the reaction is complete, cool the mixture to room temperature and remove the acetone under reduced pressure.

• Partition the residue between dichloromethane and water.

• Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution (to remove any traces of iodine) and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure Ethyl 2-(2-iodoethoxy)acetate.

Spectroscopic Characterization (Predicted)

Although experimental spectra for Ethyl 2-(2-iodoethoxy)acetate are not widely published, its expected spectroscopic features can be predicted based on its structure and comparison with similar molecules.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show the following characteristic signals:

• A triplet at approximately 1.2-1.3 ppm corresponding to the methyl protons (-OCH2CH₃ ).

• A quartet at approximately 4.1-4.2 ppm corresponding to the methylene protons of the ethyl group (-OCH₂ CH₃).

• A singlet at approximately 4.0-4.1 ppm for the methylene protons adjacent to the acetate carbonyl group (-OCH₂ C(O)-).

• A triplet at approximately 3.7-3.8 ppm for the methylene protons adjacent to the ether oxygen (-OCH₂ CH₂I).

• A triplet at approximately 3.2-3.3 ppm for the methylene protons adjacent to the iodine atom (-OCH₂CH₂ I).

¹³C NMR Spectroscopy

The carbon NMR spectrum is expected to exhibit the following signals:

• A peak around 170-172 ppm for the ester carbonyl carbon.

• Signals in the range of 60-75 ppm for the four methylene carbons.

• A peak around 14 ppm for the methyl carbon of the ethyl group.

• A signal at a higher field (lower ppm value) for the carbon directly attached to the iodine atom due to the heavy atom effect.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong absorption band around 1750-1735 cm⁻¹ , which is characteristic of the C=O stretching vibration of the ester group. Other significant absorptions will include C-H stretching vibrations in the 2850-3000 cm⁻¹ region and C-O stretching vibrations in the 1000-1300 cm⁻¹ region.

Mass Spectrometry (MS)

The mass spectrum (e.g., using electrospray ionization, ESI) would be expected to show the molecular ion peak [M+H]⁺ or [M+Na]⁺. The fragmentation pattern would likely involve the loss of the ethoxy group, the ethyl group, and cleavage of the ether linkage.

Applications in Drug Development

The primary application of Ethyl 2-(2-iodoethoxy)acetate in drug development is as a bifunctional linker, particularly in the synthesis of PROTACs.[8]

Role in PROTAC Design

Caption: Schematic representation of a PROTAC molecule incorporating Ethyl 2-(2-iodoethoxy)acetate as a linker.

As depicted in the diagram, Ethyl 2-(2-iodoethoxy)acetate serves as the connecting bridge between the ligand that binds to the protein of interest (POI) and the ligand that recruits an E3 ubiquitin ligase. The length and flexibility of the linker are critical for the successful formation of a stable ternary complex between the POI, the PROTAC, and the E3 ligase, which is a prerequisite for subsequent ubiquitination and degradation of the target protein.[2] The PEG-like nature of this linker can enhance the aqueous solubility of the PROTAC, which is often a challenge for these relatively large and complex molecules, thereby improving their cell permeability and overall pharmacokinetic profile.[3][4]

Workflow for PROTAC Synthesis using Ethyl 2-(2-iodoethoxy)acetate

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A Comprehensive Guide to the Laboratory-Scale Synthesis and Purification of Ethyl 2-(2-iodoethoxy)acetate

An in-depth technical guide by a Senior Application Scientist

Abstract

Ethyl 2-(2-iodoethoxy)acetate is a valuable bifunctional molecule, frequently employed as a linker or building block in organic synthesis, particularly within the realms of medicinal chemistry and materials science. Its structure incorporates an ethyl ester moiety and a primary alkyl iodide, providing two distinct points for chemical modification. This guide provides a detailed, field-proven methodology for the synthesis and purification of Ethyl 2-(2-iodoethoxy)acetate for laboratory applications. We will delve into the mechanistic underpinnings of the chosen synthetic route, offer a step-by-step experimental protocol, and outline rigorous purification and characterization techniques to ensure the final product meets the high-purity standards required for research and development.

Introduction: The Rationale for a Robust Synthetic Protocol

In the landscape of drug development and advanced material design, precision is paramount. The reliability of complex multi-step syntheses hinges on the quality and purity of the starting materials and intermediates. Ethyl 2-(2-iodoethoxy)acetate serves as a critical intermediate, often used to introduce a flexible ethoxy-acetate linker into a target molecule. The primary iodide is a superb electrophile for nucleophilic substitution reactions, while the ester can be readily hydrolyzed or otherwise transformed.

Given its utility, access to a reliable supply of high-purity material is essential. Commercial availability can be inconsistent, and the cost for research quantities can be substantial[1]. Therefore, a robust, in-house synthetic protocol is a strategic asset for any research group. This document provides such a protocol, grounded in the principles of the Finkelstein reaction—a classic, yet highly efficient, halide exchange methodology.

The Synthetic Strategy: Leveraging the Finkelstein Reaction

The conversion of an alkyl chloride or bromide to the corresponding iodide is most effectively achieved via the Finkelstein reaction.[2][3] This reaction represents a cornerstone of halogen exchange chemistry, prized for its operational simplicity and high yields.

Mechanistic Insight

The Finkelstein reaction proceeds through a bimolecular nucleophilic substitution (SN2) mechanism.[4][5] In this single-step process, the iodide ion (I⁻) acts as the nucleophile, attacking the electrophilic carbon atom bearing the leaving group (in our case, a chloride). This backside attack results in an inversion of stereochemistry at the carbon center, although our substrate is achiral.[3][5]

The key to driving this equilibrium reaction to completion lies in the choice of solvent. Acetone is the solvent of choice for a critical reason:

• Solubility of Reactants: Sodium iodide (NaI) is readily soluble in acetone.

• Insolubility of Byproducts: The resulting sodium chloride (NaCl) or sodium bromide (NaBr) is virtually insoluble in acetone.[2][5]

According to Le Châtelier's principle, the continuous precipitation of the sodium chloride byproduct from the reaction mixture removes it from the equilibrium, effectively driving the reaction forward to completion.[5]

Caption: SN2 mechanism of the Finkelstein reaction.

Detailed Experimental Protocol

This protocol assumes the starting material is Ethyl 2-(2-chloroethoxy)acetate, which is often more commercially accessible than the bromo-analogue.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Moles (Equivalents)	Amount	Supplier
Ethyl 2-(2-chloroethoxy)acetate	C₆H₁₁ClO₃	166.60	1.0	e.g., 10.0 g	Sigma-Aldrich
Sodium Iodide (NaI)	NaI	149.89	1.5	13.5 g	Fisher Scientific
Acetone (anhydrous)	C₃H₆O	58.08	-	150 mL	Merck
Diethyl Ether	(C₂H₅)₂O	74.12	-	200 mL	VWR
Saturated Na₂S₂O₃ (aq)	Na₂S₂O₃	158.11	-	50 mL	Lab-prepared
Brine (Saturated NaCl aq)	NaCl	58.44	-	50 mL	Lab-prepared
Anhydrous MgSO₄	MgSO₄	120.37	-	~5 g	Acros Organics

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses/goggles, and appropriate chemical-resistant gloves (nitrile is suitable).[6]

• Ventilation: All operations should be performed inside a certified chemical fume hood to avoid inhalation of solvent vapors and potential exposure to the alkylating agents.[7]

• Handling: Alkyl halides are potentially harmful; avoid skin and eye contact.[8][9] In case of contact, rinse the affected area with copious amounts of water.[9][10]

• Fire Safety: Acetone and diethyl ether are extremely flammable. Ensure there are no open flames or spark sources in the vicinity.[6][7]

Synthesis Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 2-(2-chloroethoxy)acetate (10.0 g) and anhydrous acetone (150 mL).

• Addition of NaI: Add sodium iodide (13.5 g, 1.5 eq) to the solution. The use of a slight excess of sodium iodide helps to ensure the reaction goes to completion.[11]

• Reflux: Heat the mixture to reflux (approx. 56°C) with vigorous stirring. A milky white precipitate (NaCl) should begin to form within 30-60 minutes.

• Reaction Monitoring: Allow the reaction to proceed at reflux for 12-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material spot.

• Cooling and Filtration: Once the reaction is complete, cool the flask to room temperature. Filter the mixture through a Büchner funnel to remove the precipitated NaCl. Wash the solid cake with a small amount of fresh acetone (~20 mL) to recover any product adsorbed onto the salt.

• Solvent Removal: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator. This will yield a yellowish oil or semi-solid.

Work-up and Purification

• Liquid-Liquid Extraction: Dissolve the crude residue in diethyl ether (100 mL). Transfer the solution to a separatory funnel.

• Aqueous Washes:

  • Wash the organic layer with deionized water (50 mL) to remove any remaining acetone or NaI.

  • Wash with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃, 50 mL). This step is crucial to quench any trace amounts of free iodine (I₂), which can form and impart a brown color to the product.

  • Finally, wash with brine (50 mL) to facilitate the removal of water from the organic layer.[12]

• Drying: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate (MgSO₄). Swirl the flask until the drying agent no longer clumps together.

• Final Filtration and Concentration: Filter the solution to remove the drying agent and concentrate the filtrate on a rotary evaporator to yield the crude Ethyl 2-(2-iodoethoxy)acetate as a pale yellow oil.

For most applications, this material may be of sufficient purity. For applications requiring exceptionally high purity, further purification by vacuum distillation or column chromatography is recommended.

Caption: Experimental workflow for synthesis and purification.

Characterization and Quality Control

Confirming the identity and purity of the final product is a critical final step. NMR spectroscopy is the most powerful tool for this purpose.

¹H NMR Spectroscopy

The expected ¹H NMR spectrum provides a unique fingerprint for the molecule.

Table 2: Predicted ¹H NMR Data for Ethyl 2-(2-iodoethoxy)acetate (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 4.20	Quartet (q)	2H	-O-CH₂ -CH₃	Methylene protons of the ethyl ester, split by the adjacent methyl group. Similar to ethyl acetate (~4.1 ppm).[13]
~ 4.15	Singlet (s)	2H	-O-CH₂ -C(O)-	Methylene protons adjacent to the ester carbonyl. No adjacent protons to couple with.
~ 3.80	Triplet (t)	2H	-O-CH₂ -CH₂-I	Methylene protons adjacent to the ether oxygen, split by the neighboring methylene group.
~ 3.25	Triplet (t)	2H	-O-CH₂-CH₂-I	Methylene protons adjacent to the highly electronegative iodine atom, causing a significant downfield shift. Split by the neighboring methylene group.
~ 1.28	Triplet (t)	3H	-O-CH₂-CH₃	Methyl protons of the ethyl ester, split by the adjacent methylene group. Similar to ethyl acetate (~1.3 ppm).[13]

Conclusion and Best Practices

The protocol described provides a reliable and scalable method for producing high-purity Ethyl 2-(2-iodoethoxy)acetate in a standard laboratory setting. The success of the synthesis relies on two core principles: the use of anhydrous conditions to prevent side reactions and the application of Le Châtelier's principle to drive the Finkelstein reaction to completion. Rigorous purification and characterization are non-negotiable for ensuring the final product is suitable for its intended downstream applications in research and development. For long-term storage, the product should be kept in a dark, sealed container under an inert atmosphere (e.g., argon or nitrogen) at 2-8°C to prevent degradation.[14]

References

• 3M. (2017, July 27). Identification of the substance/mixture and of the company/undertaking SECTION 2: Hazard identifica. Retrieved from [Link]

• SATHEE JEE. Finkelstein Reaction. Retrieved from [Link]

• Wikipedia. Finkelstein reaction. Retrieved from [Link]

• BYJU'S. Finkelstein Reaction. Retrieved from [Link]

• Organic Chemistry Portal. Finkelstein Reaction. Retrieved from [Link]

• Chemiz. (2025, July 20). Finkelstein Reaction. YouTube. Retrieved from [Link]

• School of Chemistry, University of Bristol. Spectra of ethyl acetate. Retrieved from [Link]

• LookChem. Purification of Ethyl acetate. Retrieved from [Link]

• Organic Syntheses. ethyl diethoxyacetate. Retrieved from [Link]

• Google Patents. (2014). CN104177257A - Purification method of ethyl acetate.

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An In-Depth Technical Guide to tert-butyl ((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl) carbonate (CAS Number: 56703-25-4)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the chemical compound identified by CAS number 56703-25-4, tert-butyl ((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl) carbonate. The document details its chemical identity, including its IUPAC name and structure, and outlines its physicochemical properties. A significant focus is placed on a proposed synthesis methodology, leveraging established principles of organic chemistry. Furthermore, this guide explores the compound's potential applications, primarily centered on the role of the L-menthol-derived chiral auxiliary in asymmetric synthesis—a critical aspect of modern drug development. The information presented herein is intended to serve as a foundational resource for researchers engaged in synthetic chemistry and the discovery of new therapeutic agents.

Chemical Identity and Properties

The compound with CAS number 56703-25-4 is formally known by its IUPAC name: tert-butyl (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl carbonate . This molecule incorporates two key structural features: a tert-butyl carbonate group and a chiral scaffold derived from L-menthol. The stereochemistry of the cyclohexyl ring, inherited from the naturally occurring (-)-menthol, is crucial to its function as a chiral auxiliary.

Chemical Structure

Solubility and Stability Dynamics of Ethyl 2-(2-iodoethoxy)acetate in Organic Solvents: A Technical Guide for PROTAC Development

Executive Summary

In the rapidly evolving field of Targeted Protein Degradation (TPD), the structural integrity of the linker is as critical as the binding affinities of the recruited ligands. Ethyl 2-(2-iodoethoxy)acetate (CAS: 56703-25-4) is a highly versatile, heterobifunctional Proteolysis Targeting Chimera (PROTAC) linker [1]. Featuring a flexible PEG-like ether core, an ethyl ester, and a highly reactive primary alkyl iodide, it is engineered for precise nucleophilic substitution (SN2) reactions.

However, the very features that make this molecule a potent synthetic intermediate also render it highly susceptible to premature degradation. As a Senior Application Scientist, I frequently observe that researchers conflate solubility with stability. This whitepaper dissects the physicochemical behavior of Ethyl 2-(2-iodoethoxy)acetate, providing field-proven, self-validating methodologies to ensure its integrity from bench to biological assay.

Physicochemical Profiling & Solubility Matrix

The solubility of Ethyl 2-(2-iodoethoxy)acetate is governed by its tripartite structure:

• The Ether Oxygen: Acts as a hydrogen-bond acceptor, granting solubility in polar protic and aprotic solvents.

• The Ethyl Ester: Provides lipophilic character, ensuring miscibility with non-polar and halogenated solvents.

• The Alkyl Iodide: The large, polarizable electron cloud of the iodine atom enhances dispersion forces, making the molecule highly soluble in chlorinated solvents.

Quantitative Solubility & Stability Matrix

Solvent	Polarity Index	Estimated Solubility	Stability Profile	Mechanistic Rationale
DMSO	7.2	>100 mg/mL	Poor (Long-term)	High dielectric constant dissolves the compound perfectly, but leaves trace anions "naked," accelerating nucleophilic degradation of the iodide [3].
DMF	6.4	>100 mg/mL	Poor (Long-term)	Similar to DMSO; trace dimethylamine impurities in degrading DMF will rapidly displace the primary iodide.
Acetonitrile (MeCN)	5.8	>100 mg/mL	Good	Aprotic and polar, but lacks the oxidative potential of DMSO. Excellent for short-to-medium term storage.
Dichloromethane (DCM)	3.1	>100 mg/mL	Excellent	The polarizability of DCM perfectly matches the dispersion forces of the iodine atom, providing high solubility with complete chemical inertness.
Methanol (MeOH)	5.1	>50 mg/mL	Moderate	Soluble, but presents a high risk of transesterification with the ethyl ester over time, especially if trace acid/base is present.

Stability Dynamics & Degradation Pathways

The assumption that PROTAC linkers are universally stable in standard biological vehicles (like DMSO) is a critical failure point in drug development [2]. Ethyl 2-(2-iodoethoxy)acetate undergoes three primary modes of degradation:

• Nucleophilic Displacement & Solvent Effects: Alkyl iodides are the most reactive of the alkyl halides. In polar aprotic solvents like DMSO, the solvent strongly solvates cations but leaves anions unsolvated. This drastically increases the nucleophilicity of any trace impurities (e.g., water, chloride), leading to rapid SN2 displacement of the iodide [3].

• Kornblum-Type Oxidation: DMSO is not merely a passive vehicle; it is a mild oxidant. Over prolonged storage or at elevated temperatures, the oxygen atom of DMSO can attack the electrophilic carbon attached to the iodine, ultimately collapsing to form an aldehyde and dimethyl sulfide [4].

• Photolytic Cleavage: The C-I bond is thermodynamically weak (bond dissociation energy ~55 kcal/mol). Exposure to ambient laboratory UV/Vis light induces homolytic cleavage, generating highly reactive carbon radicals and elemental iodine (I2), which turns the solution a characteristic yellow/brown.

Fig 1: Primary chemical degradation pathways of Ethyl 2-(2-iodoethoxy)acetate.

Experimental Protocols: Handling, Storage, and QC

To ensure scientific integrity, every protocol must be a self-validating system. The following workflows are designed to prevent the degradation mechanisms outlined above and to verify the compound's integrity prior to synthetic application.

Protocol 1: Anhydrous Stock Preparation

Causality: We completely avoid DMSO for stock storage to prevent Kornblum oxidation and nucleophilic acceleration. We utilize amber vials to block photolytic C-I bond cleavage.

• Equilibration: Allow the sealed vial of Ethyl 2-(2-iodoethoxy)acetate to equilibrate to room temperature in a desiccator for 30 minutes before opening. Rationale: Prevents atmospheric moisture condensation, which drives ester hydrolysis.

• Solvent Selection: Dissolve the compound in anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN) to achieve a 100 mM stock solution.

• Aliquoting: Transfer the solution into pre-dried, argon-purged amber glass vials.

• Storage: Store aliquots at -20°C or -80°C. Once an aliquot is thawed and opened, discard any unused portion rather than subjecting it to freeze-thaw cycles.

Fig 2: Self-validating workflow for the preparation and storage of linker stock solutions.

Protocol 2: Stability-Indicating LC-MS Assay (Self-Validating)

Causality: A standard fast-gradient LC-MS run may co-elute the intact ester and its hydrolyzed carboxylic acid form. This self-validating protocol forces the separation of these structurally similar species.

• System Suitability Testing (SST) Preparation:

  • Intact Standard: 1 mg/mL of the linker in MeCN.

  • Degraded Control (Self-Validation): Mix 1 mg/mL of the linker in MeCN with 10% 0.1M NaOH and incubate for 1 hour to intentionally force ester hydrolysis.

• Chromatographic Conditions:

  • Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 50 mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Shallow gradient from 5% B to 95% B over 15 minutes. Rationale: The shallow gradient ensures baseline resolution between the ethyl ester and the slightly more polar carboxylic acid degradation product.

• Validation Execution: Inject the Degraded Control first. You must observe two distinct peaks (Intact Linker and Hydrolyzed Acid). If baseline resolution is achieved, the system is validated. Proceed to inject your storage aliquots to confirm >95% purity before utilizing the linker in PROTAC synthesis.

Conclusion

The successful synthesis of PROTACs using Ethyl 2-(2-iodoethoxy)acetate hinges entirely on respecting the extreme reactivity of the primary alkyl iodide and the lability of the ethyl ester. By substituting DMSO with anhydrous DCM or MeCN for storage, utilizing amber glassware, and implementing self-validating LC-MS protocols, researchers can completely circumvent the hidden variables of linker degradation, ensuring reproducible and high-yield targeted protein degradation campaigns.

References

• Michigan State University (MSU) Chemistry. Alkyl Halide Reactivity. Retrieved from: [Link]

• National Institutes of Health (NIH) PMC. Mechanism of an Elusive Solvent Effect in Organozinc Reagent Synthesis. Retrieved from: [Link]

Spectroscopic Characterization and Analytical Profiling of Ethyl 2-(2-iodoethoxy)acetate: A Technical Guide for PROTAC Linker Development

Executive Summary

Ethyl 2-(2-iodoethoxy)acetate (CAS: 56703-25-4) is a highly versatile, bifunctional PEG1-derivative widely employed as a linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs)[1]. Featuring both a highly reactive primary alkyl iodide for selective alkylation and an ethyl ester for downstream saponification or amidation, it facilitates orthogonal conjugation strategies in drug development.

As a Senior Application Scientist, I have structured this whitepaper to provide a comprehensive, self-validating spectroscopic framework (NMR, FT-IR, and HRMS). This guide goes beyond merely listing data; it explains the quantum mechanical and physicochemical causality behind the observed analytical phenomena, ensuring researchers can confidently validate the structural integrity and purity of this critical intermediate.

Physicochemical Properties

Understanding the baseline physicochemical properties is critical for designing appropriate sample preparation and chromatographic methods.

Property	Value	Mechanistic Relevance
IUPAC Name	Ethyl 2-(2-iodoethoxy)acetate	Defines the core connectivity and functional groups.
CAS Number	56703-25-4	Unique identifier for regulatory and procurement tracking[1].
Molecular Formula	C₆H₁₁IO₃	Used to calculate exact mass for HRMS validation.
Molecular Weight	258.06 g/mol	Standard molar mass for stoichiometric calculations.
Monoisotopic Mass	257.9753 Da	Target mass for high-resolution mass spectrometry.
Appearance	Pale yellow to colorless liquid	Yellowing indicates premature photolytic release of iodine ( I2​ ).

Synthesis Workflow & Mechanistic Causality

To accurately profile impurities, one must understand the synthetic origin of the molecule. Ethyl 2-(2-iodoethoxy)acetate is typically synthesized via a Finkelstein reaction, displacing the chloride of ethyl 2-(2-chloroethoxy)acetate using sodium iodide.

SN2 Finkelstein reaction pathway driven by Le Chatelier's principle.

Causality of the Workflow: The reaction is driven to completion by differential solubility. While NaI is highly soluble in acetone, NaCl is practically insoluble. The continuous precipitation of NaCl removes the chloride leaving group from the equilibrium, driving the reaction forward via Le Chatelier's principle. Consequently, the primary impurities to screen for in spectroscopic data are unreacted starting material (characterized by an upfield shift of the halogenated carbon) and hydrolysis byproducts.

Spectroscopic Data Profiling

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive map of the molecule's carbon-hydrogen framework. The assignments below are based on the structure: I−CH2​(2′′)−CH2​(1′′)−O−CH2​(2)−C(1)(=O)−O−CH2​(1′)−CH3​(2′) .

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Atom Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling ( J , Hz)
2' (Ester CH3​ )	1.28	Triplet (t)	3H	7.1
2'' (Iodo CH2​ )	3.25	Triplet (t)	2H	6.8
1'' (Ether CH2​ )	3.80	Triplet (t)	2H	6.8
2 (Alpha CH2​ )	4.10	Singlet (s)	2H	-
1' (Ester CH2​ )	4.22	Quartet (q)	2H	7.1

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Atom Position	Chemical Shift (δ, ppm)	Mechanistic Rationale
2'' (Iodo CH2​ )	2.8	Heavy Atom Effect: Iodine's massive electron cloud causes extreme diamagnetic shielding via spin-orbit coupling, pushing the carbon signal abnormally upfield[2].
2' (Ester CH3​ )	14.2	Standard primary alkyl carbon.
1' (Ester CH2​ )	60.9	Deshielded by the adjacent ester oxygen.
2 (Alpha CH2​ )	68.5	Deshielded by both the ether oxygen and carbonyl group.
1'' (Ether CH2​ )	71.2	Deshielded purely by the ether oxygen.
1 ( C=O )	170.1	Highly deshielded sp2 carbonyl carbon.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is utilized to validate the presence of specific functional group oscillators.

Table 3: Key FT-IR Vibrational Modes

Wavenumber (cm⁻¹)	Intensity	Assignment	Causality
~2980, 2870	Medium	C-H stretch	sp3 hybridized aliphatic stretching.
1745	Strong	C=O stretch	High force constant of the ester double bond[3].
1190, 1130	Strong	C-O-C stretch	Asymmetric and symmetric stretching of the ether/ester linkages.
~510	Weak-Med	C-I stretch	The large reduced mass of the iodine atom lowers the vibrational frequency into the far-fingerprint region[3].

High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry confirms the exact molecular weight and structural connectivity via fragmentation.

ESI-MS collision-induced dissociation (CID) fragmentation pathways.

Table 4: Exact Mass Data

Ion Species	Formula	Theoretical m/z
[M+H]⁺	[C₆H₁₂IO₃]⁺	258.9831
[M+Na]⁺	[C₆H₁₁IO₃Na]⁺	280.9650

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the following protocols integrate internal validation checks to prevent false-positive data interpretation.

Protocol A: NMR Acquisition

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of CDCl₃ (100 atom % D).

  • Causality: CDCl₃ is chosen for its aprotic nature and excellent solvation of medium-polarity esters.

• Tuning & Matching: Perform automatic tuning and matching (ATM) on the ¹H and ¹³C channels.

  • Causality: Ensures maximum RF power transfer, which is critical for resolving the low-sensitivity ¹³C nucleus.

• System Validation (Shimming): Perform gradient shimming along the Z-axis.

  • Self-Validation Check: Measure the Full Width at Half Maximum (FWHM) of the CDCl₃ residual peak at 7.26 ppm. It must be < 1.0 Hz . If broader, re-shim immediately to prevent multiplet distortion and inaccurate J -coupling calculations.

• Acquisition: Run ¹H (16 scans, d1=1s) and ¹³C (1024 scans, d1=2s).

Protocol B: ATR-FTIR Analysis

• Background Scan: Collect 16 scans of the empty diamond ATR crystal.

  • Causality: Removes atmospheric H2​O and CO2​ interferences from the final spectrum.

• Sample Application: Place 2 μL of the neat liquid onto the crystal. Apply the pressure anvil.

  • Self-Validation Check: Ensure the maximum absorbance of the C=O peak is between 0.4 and 0.8 AU . If >1.0 AU, the detector is saturated; clean the crystal and apply less sample to prevent peak broadening and artifact generation.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.

Protocol C: LC-HRMS (ESI+)

• Mobile Phase: A = 0.1% Formic Acid in H2​O ; B = 0.1% Formic Acid in MeCN.

  • Causality: Formic acid provides the necessary protons for efficient [M+H]⁺ adduct formation in the ESI source[3].

• Ionization Choice: Utilize Electrospray Ionization (ESI) in positive mode.

  • Causality: Soft ionization is mandatory. Hard ionization techniques (like Electron Impact, EI) will cause immediate homolytic cleavage of the weak C-I bond, destroying the parent ion before it reaches the detector.

• System Validation (Lock Mass): Infuse a lock mass (e.g., Leucine Enkephalin, m/z 556.2771) continuously via a reference sprayer.

  • Self-Validation Check: The mass accuracy of the lock mass must remain within < 2 ppm throughout the run to validate the exact mass assignment of the target analyte.

References

• Pretsch, E., Bühlmann, P., Badertscher, M. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[Link][2]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J. Spectrometric Identification of Organic Compounds (8th Edition). John Wiley & Sons.[Link][3]

Sources

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• 2. vitalsource.com [vitalsource.com]
• 3. wiley.com [wiley.com]

A Technical Guide to Ethyl 2-(2-iodoethoxy)acetate: A Versatile Thiol-Reactive Linker for Stable and Controllable Bioconjugation

Executive Summary

In the landscape of bioconjugation, the covalent linkage of molecules to proteins, peptides, and other biomolecules is a foundational technology for creating therapeutics, diagnostics, and research tools.[1][2] The choice of chemical linker is paramount, governing the stability, functionality, and ultimate performance of the resulting conjugate. This guide provides an in-depth analysis of Ethyl 2-(2-iodoethoxy)acetate, a heterobifunctional linker poised to offer significant advantages in the field. We will explore its core reactivity, which leverages the robust and stable iodoacetyl chemistry for thiol-specific modification, and delve into the latent functionality of its ethyl ester group, which opens pathways for advanced, sequential conjugation strategies. This document is intended for researchers, chemists, and drug development professionals seeking to expand their bioconjugation toolkit with a linker that provides both exceptional stability and strategic versatility.

The Landscape of Thiol-Reactive Bioconjugation

The sulfhydryl (thiol) group of cysteine residues is an ideal target for site-specific modification of proteins and peptides.[3] Its relatively low abundance compared to amine groups (lysine) and its high nucleophilicity when deprotonated make it amenable to highly selective chemical reactions.[4] Historically, two classes of reagents have dominated thiol-reactive chemistry: maleimides and haloacetyls (including iodoacetamides and iodoacetates).

• Maleimide Chemistry: Maleimides react rapidly with thiols at near-neutral pH via a Michael addition mechanism.[5][6] While efficient, the resulting thiosuccinimide bond can be susceptible to a retro-Michael reaction, particularly in the presence of other thiols like glutathione in the bloodstream, which can lead to conjugate degradation.[7]

• Haloacetyl Chemistry: Iodoacetyl and bromoacetyl groups react with thiols through a second-order nucleophilic substitution (SN2) reaction.[6] This reaction forms a highly stable and effectively irreversible thioether bond, a critical advantage for applications demanding long-term stability in vivo.[5][6][8]

Ethyl 2-(2-iodoethoxy)acetate falls into the haloacetyl category, offering the superior stability of the thioether linkage. Its unique structure, however, provides functionality beyond simple thiol conjugation.

Core Chemistry of Ethyl 2-(2-iodoethoxy)acetate

Molecular Structure and Properties

• Chemical Name: Ethyl 2-(2-iodoethoxy)acetate

• CAS Number: 56703-25-4[9][10]

• Molecular Formula: C6H11IO3[9][10]

• Molecular Weight: 258.05 g/mol [10]

• Structure: The molecule consists of three key components:

  • A Thiol-Reactive Iodo-Alkyl Group: The primary site for bioconjugation.

  • A Hydrophilic Ethoxy Spacer: A short spacer that can improve solubility and reduce steric hindrance.

  • An Ethyl Ester Group: A latent functional group that can be chemically or enzymatically cleaved.

The Iodo-Alkyl Reaction Mechanism with Thiols

The conjugation of Ethyl 2-(2-iodoethoxy)acetate to a cysteine residue proceeds via an SN2 mechanism. The reaction is highly selective for sulfhydryl groups when conducted under optimized conditions.[3]

Key Reaction Parameters:

• pH: The reaction requires a slightly alkaline pH, typically in the range of 7.5 to 9.0.[4][8] This is necessary to deprotonate the thiol group (pKa ~8.5) to the more nucleophilic thiolate anion (-S⁻), which initiates the attack on the carbon atom bearing the iodine.[5]

• Stoichiometry: Using a slight excess of the iodoacetyl reagent over the number of available sulfhydryl groups helps ensure complete conjugation while maintaining selectivity. A large excess should be avoided to prevent potential side reactions with other nucleophilic amino acid residues like histidine.[3]

• Light Sensitivity: To prevent the light-induced homolytic cleavage of the carbon-iodine bond, which can generate reactive species leading to undesirable side reactions with aromatic residues (e.g., tyrosine), the reaction should be performed in the dark.[4]

Caption: SN2 reaction of a protein thiolate with Ethyl 2-(2-iodoethoxy)acetate.

The Latent Carboxylate Functionality

A key feature of this linker is the terminal ethyl ester. While stable under the conditions required for thiol conjugation, this group can be subsequently hydrolyzed under basic conditions (e.g., with sodium hydroxide) or through the action of esterase enzymes, which are abundant in many biological systems.[11] This hydrolysis unmasks a negatively charged carboxylate group, fundamentally altering the properties of the conjugate and providing a new chemical handle for further modification.

Potential Applications in Bioconjugation

The dual-functionality of Ethyl 2-(2-iodoethoxy)acetate enables a range of applications from simple labeling to complex, multi-step constructions.

Stable Labeling of Proteins and Peptides

For applications requiring robust, long-term tracking or detection, the linker can be used to attach reporter molecules (e.g., biotin, fluorophores) to cysteine residues. The irreversible thioether bond ensures that the label remains attached, even in the reducing environment of the cell or bloodstream, a significant advantage over maleimide-based conjugates.[5][6]

Development of Antibody-Drug Conjugates (ADCs)

ADCs are a powerful class of therapeutics that use an antibody to deliver a potent cytotoxic drug specifically to cancer cells.[12][] The linker connecting the drug to the antibody is a critical component.[14][15] Ethyl 2-(2-iodoethoxy)acetate can be used to create highly stable ADCs by linking to native or engineered cysteines on the antibody. Furthermore, the ester functionality could be exploited as a cleavable linker sensitive to intracellular esterases, providing a mechanism for drug release once the ADC is internalized by the target cell.[11]

Surface Immobilization and Biomaterial Functionalization

The linker can be used to covalently attach cysteine-containing proteins or peptides to surfaces for applications such as biosensors or affinity chromatography. For instance, a biomolecule can be modified with the linker, and the resulting ester can be hydrolyzed to a carboxylic acid, which can then be coupled to an amine-functionalized surface (e.g., magnetic beads, glass slides) using standard carbodiimide chemistry (EDC/NHS).[4]

Advanced Application: Sequential and Orthogonal Conjugation

The most powerful application of this linker is in the stepwise construction of complex bioconjugates. The iodo-alkyl and ester functionalities can be addressed in separate, orthogonal steps, allowing for a highly controlled synthesis.

Workflow:

• Step 1 (Thiol-Alkylation): A protein or peptide containing a cysteine (Molecule A) is reacted with Ethyl 2-(2-iodoethoxy)acetate.

• Step 2 (Purification & Hydrolysis): The resulting conjugate is purified to remove excess linker. The ethyl ester is then hydrolyzed to reveal a terminal carboxylic acid.

• Step 3 (Amide Coupling): The newly formed carboxylic acid is activated (e.g., with EDC/NHS) and reacted with an amine-containing molecule (Molecule B, such as a drug, peptide, or oligonucleotide) to form a stable amide bond.

This sequential approach prevents the uncontrolled cross-linking that can occur with homobifunctional reagents and allows for the precise assembly of well-defined, multi-component systems.

Caption: Stepwise workflow for creating complex bioconjugates.

Experimental Protocols

General Protocol for Thiol-Alkylation of a Protein

This protocol provides a general framework. Optimal conditions (e.g., molar excess, incubation time) should be determined empirically for each specific protein.

• Protein Preparation: If the protein's cysteines are oxidized (forming disulfide bonds), they must first be reduced. Incubate the protein with a 10- to 20-fold molar excess of a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) for 1 hour at room temperature. Remove the reducing agent using a desalting column equilibrated with a nitrogen-purged conjugation buffer.

• Buffer Preparation: Prepare a conjugation buffer, such as 100 mM phosphate buffer with 5 mM EDTA, pH 8.3. Purge the buffer thoroughly with nitrogen or argon to remove dissolved oxygen, which can re-oxidize thiols.

• Reagent Preparation: Immediately before use, dissolve Ethyl 2-(2-iodoethoxy)acetate in a water-miscible organic solvent like DMSO or DMF to create a 10-100 mM stock solution.

• Conjugation Reaction: Add a 5- to 20-fold molar excess of the dissolved linker to the protein solution. Perform the reaction in a sealed vial, protected from light, for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Quench the reaction by adding a small-molecule thiol, such as 2-mercaptoethanol or L-cysteine, to a final concentration of ~50 mM to consume any unreacted linker. Incubate for 30 minutes.

• Purification: Remove the excess linker and quenching reagent by size-exclusion chromatography (SEC) or dialysis against a suitable storage buffer (e.g., PBS, pH 7.4).

• Characterization: Confirm conjugation using techniques such as MALDI-TOF mass spectrometry (to observe the mass shift) or Ellman's reagent (to quantify the loss of free thiols).

Protocol for Subsequent Ester Hydrolysis and Secondary Conjugation

• Ester Hydrolysis (Chemical): To the purified conjugate from step 4.1, adjust the pH to ~9.0-10.0 with a non-nucleophilic base and incubate to hydrolyze the ester. Monitor the reaction by mass spectrometry. Alternatively, a milder enzymatic hydrolysis can be performed using a suitable esterase. Re-purify the protein to remove hydrolysis reagents.

• Amine-Coupling Reaction:

  • Transfer the carboxy-terminated conjugate into an amine-free buffer (e.g., MES buffer, pH 6.0).

  • Add a 100-fold molar excess of NHS (N-hydroxysuccinimide) and EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). Incubate for 15-30 minutes at room temperature to activate the carboxyl group.

  • Add the amine-containing molecule (Molecule B) in a 10- to 50-fold molar excess over the protein.

  • Allow the reaction to proceed for 2-4 hours at room temperature.

  • Purify the final conjugate using an appropriate method (e.g., SEC, ion-exchange chromatography) to remove unreacted molecules and coupling reagents.

Comparative Analysis and Expert Insights

As a Senior Application Scientist, the choice of a crosslinker is dictated by the end goal. While maleimides offer speed, their questionable stability is a significant liability for in-vivo applications or long-term assays. The irreversible nature of the iodoacetyl-thiol reaction is its single greatest asset.

Feature	Ethyl 2-(2-iodoethoxy)acetate (Iodoacetyl-type)	Maleimide-based Reagents
Reaction	SN2 Nucleophilic Substitution[5]	Michael Addition[5][16]
Bond Stability	Very High: Forms a stable, irreversible thioether bond.[5][8]	Moderate: Thiosuccinimide bond can undergo retro-Michael addition and thiol exchange.[7]
Optimal pH	Slightly Alkaline (7.5 - 9.0)[4][8]	Neutral to Slightly Acidic (6.5 - 7.5)[5][17]
Key Advantage	Conjugate stability; potential for sequential conjugation via ester hydrolysis.	High reaction speed at physiological pH.[6]
Considerations	Slower reaction rate than maleimides; requires higher pH and protection from light.[4][6]	Potential for off-target reactions with amines at pH > 7.5; conjugate instability.[17]

Expert Insight: Ethyl 2-(2-iodoethoxy)acetate should be the reagent of choice when stability is non-negotiable . It is ideal for developing ADCs intended for circulation, for creating robustly immobilized proteins for reusable assays, or for any application where conjugate integrity over time is critical. Its true value, however, is unlocked in the synthesis of precisely defined, multi-component systems. The ability to perform a stable thiol conjugation followed by a controlled secondary coupling via the unmasked carboxylate provides a level of synthetic precision that is difficult to achieve with other linkers.

Conclusion

Ethyl 2-(2-iodoethoxy)acetate is more than just another thiol-reactive reagent. It combines the proven stability of iodoacetyl chemistry with the strategic potential of a latent functional group. This combination provides researchers with a robust tool for creating highly stable bioconjugates and a versatile platform for the controlled, sequential assembly of complex biomolecular architectures. As the demand for more sophisticated and reliable bioconjugates grows in fields from targeted therapeutics to advanced diagnostics, the unique advantages offered by Ethyl 2-(2-iodoethoxy)acetate position it as an invaluable asset in the modern bioconjugation laboratory.

References

• A Head-to-Head Comparison of Maltose-Maleimide and Iodoacetamide Reagents for Thiol Bioconjugation. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHjklNQZ4oV9G4sBKbZMWpu0zYXNBMh_PAlZ0hHMqYFrW45M8wUW4pBUqAzUcS0KJEItwzUhcyL56_Meo6OaEJlK_YazobmftQ1yGYarApbtaeb29EW1-KLsEzsDiqzsJGlXFZQzBOmm-V5M_sbq7up8ffbIOzpLcffgmCBtBU_tbWEaEW4ogRlV96i8RwsC5zGMMuY6OC9ioifVXgufj-YO7gwvjK9inpAJUh-iDmjNgEdbDxt4PM1V7f_kWRzOZ4=]
• Sulfhydryl-Reactive Crosslinker Chemistry. Thermo Fisher Scientific - US. [URL: https://www.thermofisher.com/us/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/sulfhydryl-reactive-crosslinker-chemistry.html]
• Bioconjugation and crosslinking technical handbook. Thermo Fisher Scientific. [URL: https://assets.thermofisher.
• A Comparative Guide to Thiol-Reactive Labeling: Maleimide vs. Iodoacetamide Chemistry. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaMiydfP1yLPJfb6BOvbteHQQLhfVlkPDRtYU4gkX--L_Ev_20Jdbvm3oHclDd0t4rxjXC00Wzdklg5udWN4XjLbu4H-IJxrKCHtqLrqZpqw3dS8gPeyEXo-f_fg3zSHM3DqYcYZf2hp9kCOOyeFYdsyMd3NGKlKblXajHNBxsEpZQAOvC3QAxeQvEtqpCDGnN9G6tA9Rd8A6ardBJyXpZb6sS4J88K9AM8nsSWKOS5Q==]
• Iodoacetyl-LC-Biotin - Sulfhydryl Biotinylation Agent. APExBIO. [URL: https://www.apexbt.com/iodoacetyl-lc-biotin.html]
• Iodoacetyl-Activated Peptide Conjugation Magnetic Beads. LifeTein. [URL: https://www.lifetein.
• Iodo PEG. AxisPharm. [URL: https://axispharm.
• ethyl {2-[2-(2-iodoethoxy)ethoxy]ethoxy}acetate 142504-44-7 wiki. Guidechem. [URL: https://www.guidechem.com/wiki/ethyl-%7B2-%5B2-(2-iodoethoxy)
• Ethyl 2-(2-iodoethoxy)acetate. Doron Scientific. [URL: https://www.doronscientific.
• Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies. National Institutes of Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8773347/]
• Maleimide labeling of thiolated biomolecules. Bio-Synthesis. [URL: https://www.biosyn.
• What is the effect of Maleimide surface coverage on thiol conjugation efficiency?. ResearchGate. [URL: https://www.researchgate.
• 56703-25-4|Ethyl 2-(2-iodoethoxy)acetate. BLD Pharm. [URL: https://www.bldpharm.com/products/56703-25-4.html]
• Making smart drugs smarter: the importance of linker chemistry in targeted drug delivery. National Institutes of Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4911127/]
• Linkers Having a Crucial Role in Antibody–Drug Conjugates. National Institutes of Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6630597/]
• ADC Linker Technology: A Comprehensive Overview of Antibody-Drug Conjugates. BroadPharm. [URL: https://broadpharm.
• ADC Linker Technologies: Impact on Stability & Efficacy. BOC Sciences. [URL: https://www.bocsci.com/blog/adc-linker-technologies-impact-on-stability-efficacy/]
• Advances in Linker Technology: Improving the Safety and Efficacy of Antibody Drug Conjugates. BioPharm International. [URL: https://www.biopharminternational.
• Bioconjugation Reagents. TCI Chemicals. [URL: https://www.tcichemicals.

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• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mechanism of Action of Iodoalkoxyacetates in Alkylation Reactions

Introduction

In the landscape of chemical biology and drug development, the precise and selective modification of biomolecules is paramount. Alkylating agents are indispensable tools in this pursuit, enabling the covalent modification of nucleophilic residues in proteins and other macromolecules. This guide provides a comprehensive technical overview of the mechanism of action of iodoalkoxyacetates, a class of electrophilic reagents, in alkylation reactions. While the specific entity "iodoethoxyacetate" is not extensively documented in mainstream chemical literature, its reactivity can be confidently inferred from its constituent functional groups: an iodoacetyl moiety, which is a well-characterized reactive group, and an ethoxyacetate portion, which primarily influences physicochemical properties such as solubility and steric hindrance.

This document will delve into the fundamental principles governing the alkylation process, with a primary focus on the reactions with biological nucleophiles, particularly the thiol group of cysteine residues. We will explore the causality behind experimental choices, provide self-validating protocols, and ground the discussion in authoritative scientific literature.

The Core Mechanism: A Nucleophilic Substitution Approach

The primary mechanism by which iodoalkoxyacetates participate in alkylation reactions is through a bimolecular nucleophilic substitution (SN2) reaction.[1] In this reaction, a nucleophile attacks the electrophilic carbon atom of the iodoalkoxyacetate, leading to the displacement of the iodide ion, which is an excellent leaving group.

The key players in this mechanistic dance are:

• The Electrophile: The iodoalkoxyacetate molecule. The carbon atom alpha to the carbonyl group and bonded to the iodine atom is electron-deficient due to the electron-withdrawing effects of both the carbonyl group and the highly electronegative iodine atom. This renders it susceptible to nucleophilic attack.

• The Nucleophile: Typically a functional group with a lone pair of electrons, such as the sulfhydryl group of cysteine, the imidazole ring of histidine, the epsilon-amino group of lysine, or the N-terminus of a polypeptide chain.[2]

• The Leaving Group: The iodide ion (I⁻), which is a stable anion and therefore a good leaving group, facilitating the forward reaction.

Visualizing the SN2 Reaction

The following diagram illustrates the SN2 mechanism for the alkylation of a generic nucleophile (Nu⁻) by iodoethoxyacetate.

Caption: SN2 mechanism of iodoethoxyacetate alkylation.

Specificity and Reactivity with Biological Nucleophiles

While iodoalkoxyacetates can react with several nucleophilic amino acid side chains, their reactivity is most pronounced with the thiol group of cysteine residues.[3] This preference is attributed to the high nucleophilicity of the thiolate anion (Cys-S⁻).

The Critical Role of pH

The pH of the reaction environment is a critical determinant of the rate and specificity of alkylation. The pKa of the cysteine thiol group is approximately 8.3. At pH values above the pKa, the deprotonated thiolate anion predominates, which is a much stronger nucleophile than the protonated thiol. Therefore, alkylation reactions with iodoalkoxyacetates are typically performed at a slightly alkaline pH (e.g., pH 7.5-8.5) to ensure a sufficient concentration of the reactive thiolate species.

However, at significantly higher pH values, the risk of off-target reactions with other nucleophiles, such as the amino group of lysine (pKa ~10.5) and the hydroxyl groups of serine and threonine (pKa > 13), increases. This can lead to a loss of specificity.

Visualizing pH-Dependent Reactivity

Caption: Influence of pH on the reactivity of nucleophilic residues.

Applications in Research and Drug Development

The ability of iodoalkoxyacetates and related compounds like iodoacetamide to selectively modify cysteine residues has made them invaluable tools in various scientific disciplines.

Proteomics and Mass Spectrometry

In bottom-up proteomics, proteins are enzymatically digested into peptides prior to analysis by mass spectrometry.[4] To prevent the reformation of disulfide bonds between cysteine residues, which can complicate peptide identification, the protein sample is first treated with a reducing agent to break the disulfide bonds, followed by an alkylating agent like iodoacetamide to cap the free thiols.[5] This process, known as reduction and alkylation, is a standard and crucial step in many proteomics workflows.[6]

Enzyme Inhibition Studies

Cysteine residues are often found in the active sites of enzymes, where they play critical roles in catalysis. Iodoalkoxyacetates can act as irreversible inhibitors of such enzymes by covalently modifying the active site cysteine.[7] This irreversible inhibition can be distinguished from reversible inhibition through kinetic studies.[8][9][10]

Drug Development and Chemical Biology

The development of covalent inhibitors is a growing area in drug discovery.[11] By incorporating a reactive "warhead" like an iodoacetyl group into a molecule that specifically binds to a target protein, researchers can achieve highly potent and durable inhibition. Understanding the mechanism of alkylation is fundamental to the design of such targeted covalent inhibitors.

Experimental Protocol: Alkylation of a Protein Sample for Proteomic Analysis

This protocol provides a detailed, step-by-step methodology for the reduction and alkylation of a protein sample using an iodoacetyl-containing reagent.

Materials:

• Protein sample in a suitable buffer (e.g., 50 mM ammonium bicarbonate)

• Dithiothreitol (DTT) solution (1 M in water)

• Iodoacetamide (IAM) or a related iodoalkoxyacetate solution (500 mM in buffer)

• Urea (8 M in buffer)

• Incubator or heat block

• Vortex mixer

Procedure:

• Denaturation:

  • To the protein sample, add an equal volume of 8 M urea to a final concentration of 4 M.

  • Vortex briefly to mix.

  • This step unfolds the protein, making the cysteine residues accessible to the reagents.

• Reduction:

  • Add DTT to the denatured protein sample to a final concentration of 10 mM.

  • Incubate at 56°C for 30 minutes.

  • This step reduces the disulfide bonds to free thiols.

• Alkylation:

  • Cool the sample to room temperature.

  • Add the iodoacetyl reagent to a final concentration of 25 mM.

  • Incubate in the dark at room temperature for 20 minutes. The reaction is light-sensitive.

  • This step covalently modifies the free thiols, preventing re-oxidation.

• Quenching (Optional but Recommended):

  • To quench any unreacted iodoacetyl reagent, add DTT to a final concentration of 10 mM.

  • Incubate for 15 minutes at room temperature.

  • This prevents the alkylation of the proteolytic enzyme to be added in the next step.

• Sample Cleanup:

  • The alkylated protein sample is now ready for downstream processing, such as buffer exchange or enzymatic digestion.

Self-Validating System and Controls

To ensure the completeness and specificity of the alkylation reaction, several controls can be incorporated:

• No-Alkylation Control: A sample that is reduced but not alkylated. This can be used to assess the extent of disulfide bond reformation.

• Alkylation-Only Control: A sample that is alkylated without prior reduction. This helps to identify accessible, naturally free thiols.

• Mass Spectrometry Analysis: Post-digestion, the mass spectra can be searched for both alkylated and unalkylated cysteine-containing peptides to determine the efficiency of the reaction.

Experimental Workflow Diagram

Caption: A typical workflow for protein reduction and alkylation.

Quantitative Data Summary

The following table summarizes typical reaction conditions and potential off-target modifications for iodoacetamide, which is expected to be highly similar to iodoethoxyacetate.

Parameter	Value/Observation	Reference
Optimal pH	7.5 - 8.5	[12]
Typical Concentration	10 - 50 mM	[13]
Reaction Time	20 - 60 minutes	[11]
Primary Target	Cysteine	[3]
Potential Off-Targets	Lysine, Histidine, N-terminus	[2]
Side Reactions	Methionine oxidation (less common than with other alkylating agents)	[2]

Conclusion

Iodoalkoxyacetates are potent electrophilic reagents that operate primarily through an SN2 mechanism to alkylate nucleophilic residues in biomolecules. Their high reactivity towards the thiolate anion of cysteine makes them particularly valuable for applications in proteomics, enzyme inhibition studies, and the development of targeted covalent therapies. The successful application of these reagents is critically dependent on the careful control of experimental parameters, most notably pH, to maximize specificity and reaction efficiency. By understanding the underlying chemical principles and employing robust, self-validating experimental designs, researchers can effectively leverage the power of iodoalkoxyacetate-mediated alkylation to advance their scientific objectives.

References

• Carboxymethylation of cysteine with iodoacetic acid (IDA) and... - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of the Novel Covalent Cysteine Proteases Inhibitor with Iodoacetic Functional Group - PMC. (2020, February 13). Retrieved from [Link]

• Quantitative analysis of the cysteine redoxome by iodoacetyl tandem mass tags. (n.d.). Retrieved from [Link]

• The impact of commonly used alkylating agents on artefactual peptide modification. (n.d.). Retrieved from [Link]

• The Impact of Commonly Used Alkylating Agents on Artifactual Peptide Modification. (2017, September 1). Retrieved from [Link]

• Kinetics of Enzyme-Catalyzed Reactions. (n.d.). Retrieved from [Link]

• A Highly Reactive Cysteine-Targeted Acrylophenone Chemical Probe That Enables Peptide/Protein Bioconjugation and Chemoproteomics Analysis - PMC. (n.d.). Retrieved from [Link]

• Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - Molecular BioSystems (RSC Publishing). (n.d.). Retrieved from [Link]

• Enzyme Kinetics and Reversible Inhibition. (n.d.). Retrieved from [Link]

• Identifying cysteine residues susceptible to oxidation by photoactivatable atomic oxygen precursors using a proteome-wide analysis - PMC. (2021, January 19). Retrieved from [Link]

• Quantitative analysis of the cysteine redoxome by iodoacetyl tandem mass tags - PMC. (2017, April 7). Retrieved from [Link]

• Synthesis, Characterization, and Reactivity of a Hypervalent‐Iodine‐Based Nitrooxylating Reagent | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• 2.5: Enzyme Kinetics and Inhibition - Chemistry LibreTexts. (2022, October 4). Retrieved from [Link]

• Alkylation - Wikipedia. (n.d.). Retrieved from [Link]

• Enzyme Inhibition - Types of Inhibition - TeachMePhysiology. (2024, April 8). Retrieved from [Link]

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Safety precautions and handling guidelines for Ethyl 2-(2-iodoethoxy)acetate.

An In-depth Technical Guide to the Safe Handling of Ethyl 2-(2-iodoethoxy)acetate for Research and Development Professionals

Preamble: A Proactive Approach to the Safety of a Novel Reagent

Ethyl 2-(2-iodoethoxy)acetate is a bifunctional molecule increasingly utilized by researchers in the fields of drug development and bioconjugation.[1] Its structure, incorporating a reactive iodo group and a stable ester, makes it a valuable linker for attaching polyethylene glycol (PEG) chains or other moieties to biological molecules.[1][2][3] However, the very features that make this compound a versatile research tool also necessitate a thorough understanding of its potential hazards.

This guide provides a comprehensive overview of the safety precautions and handling guidelines for Ethyl 2-(2-iodoethoxy)acetate. In the absence of a specific, publicly available Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally similar molecules, namely alkyl iodides and ethoxy-substituted ethyl acetates. This approach is grounded in established principles of chemical safety, where the hazardous properties of a novel compound are inferred from its constituent functional groups. The recommendations herein are therefore designed to be conservative and to provide a robust framework for the safe handling of this and similar research chemicals.

Hazard Profile: An Evidence-Based Assessment

The hazard profile of Ethyl 2-(2-iodoethoxy)acetate can be logically deduced by considering its two primary structural components: the ethyl acetate backbone and the iodoethoxy moiety.

• The Ethyl Acetate Backbone : This component suggests that the compound is likely a combustible liquid.[4][5][6] Vapors may be heavier than air and could form flammable mixtures in poorly ventilated areas.[7] Like many esters, it may cause eye irritation.[5][7][8]

• The Iodoethoxy Moiety : The presence of an alkyl iodide is of greater toxicological concern. Alkyl iodides are known to be reactive alkylating agents.[9] This reactivity is due to the carbon-iodine bond being relatively weak, making the iodide a good leaving group in nucleophilic substitution reactions.[10] Compounds like ethyl iodoacetate are known to be toxic, lachrymatory (tear-inducing), and can cause severe skin burns and eye damage.[11] Therefore, it is prudent to assume that Ethyl 2-(2-iodoethoxy)acetate may possess similar properties.

Inferred Hazard Statements:

Based on the analysis of its structural analogues, the following hazard statements are likely applicable to Ethyl 2-(2-iodoethoxy)acetate:

• Physical Hazards : Combustible liquid.[4][11]

• Health Hazards :

  • Causes serious eye irritation, potentially severe eye damage.[5][7][8][11]

  • May cause skin irritation or burns upon prolonged contact.[11]

  • May be harmful if swallowed, inhaled, or absorbed through the skin.[11][12]

  • May cause respiratory tract irritation.[8]

  • Potential for lachrymatory effects.[11]

• Environmental Hazards : While specific data is unavailable, it is good practice to prevent the release of any synthetic organic compound into the environment.[13]

Risk Mitigation: A Multi-layered Safety Protocol

A comprehensive safety strategy relies on a hierarchy of controls, from engineering solutions to personal protective equipment.

Engineering Controls: The First Line of Defense

All work with Ethyl 2-(2-iodoethoxy)acetate must be conducted in a properly functioning chemical fume hood.[8] This is critical to prevent the inhalation of potentially harmful and lachrymatory vapors. The fume hood also provides containment in the event of a spill. An eyewash station and safety shower must be readily accessible in the immediate work area.[5]

Personal Protective Equipment (PPE): Essential for Direct Handling

A risk assessment dictates the specific PPE required. For Ethyl 2-(2-iodoethoxy)acetate, the following are mandatory:

• Eye Protection : Chemical safety goggles are required at all times. A face shield should be worn over the goggles when handling larger quantities or when there is a significant splash risk.[5][7]

• Hand Protection : Due to the potential for skin absorption and irritation, chemically resistant gloves are essential. Butyl or neoprene gloves are recommended over nitrile gloves for handling alkylating agents.[14] Gloves should be inspected before each use and changed immediately if contamination is suspected.

• Body Protection : A flame-resistant lab coat should be worn and kept fully buttoned.[15]

• Respiratory Protection : If there is a risk of exposure outside of a fume hood, a respirator with an appropriate organic vapor cartridge may be necessary. All respirator use must be in accordance with a formal respiratory protection program.[11]

Standard Operating Procedure: From Receipt to Disposal

The following step-by-step protocol outlines the safe handling of Ethyl 2-(2-iodoethoxy)acetate in a research laboratory setting.

Acquisition and Storage

• Receipt : Upon receipt, inspect the container for any signs of damage or leakage.

• Storage : Store the container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[4][8] It should be stored in a secondary container to contain any potential leaks. The storage location should be clearly labeled as containing a reactive and potentially toxic chemical. Keep the container tightly sealed and protect it from light, as alkyl iodides can be light-sensitive.[16]

• Incompatible Materials : Store separately from strong oxidizing agents, strong acids, and strong bases.[4]

Experimental Use: A Step-by-Step Workflow

This protocol is designed for a typical bioconjugation reaction where Ethyl 2-(2-iodoethoxy)acetate is used as a linker.

• Preparation :

  • Don all required PPE before entering the designated work area.

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Assemble all necessary glassware and equipment within the fume hood.

• Reagent Handling :

  • Allow the container of Ethyl 2-(2-iodoethoxy)acetate to equilibrate to room temperature before opening to prevent moisture condensation.

  • Use a syringe or cannula for transferring the liquid to minimize exposure to air and prevent spills.

  • Dispense the required amount of the reagent directly into the reaction vessel within the fume hood.

• Reaction :

  • Perform the reaction in a closed system if possible.

  • If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.

• Work-up and Purification :

  • Quench the reaction carefully, being mindful of any potential exothermic processes.

  • Perform all extractions and purification steps, such as column chromatography, within the fume hood.

• Post-Experiment :

  • Decontaminate all glassware that has come into contact with the reagent.

  • Wipe down the work area within the fume hood with an appropriate solvent and then with soap and water.

Waste Disposal: A Critical Final Step

• Waste Collection : All waste containing Ethyl 2-(2-iodoethoxy)acetate, including reaction residues, contaminated solvents, and disposable materials, must be collected in a designated and clearly labeled hazardous waste container.[14]

• Deactivation of Reactive Waste : For waste streams containing unreacted alkyl iodide, a neutralization step is recommended. This can be achieved by reacting the waste with a solution of sodium thiosulfate to convert the iodine to the less hazardous iodide ion. This should be done in a fume hood, and the reaction should be monitored for any signs of gas evolution or heat generation.

• Final Disposal : The neutralized waste should be disposed of through your institution's hazardous waste management program. Do not dispose of this chemical down the drain.[14]

Quantitative Data and Physical Properties

The following table summarizes the available physical and chemical data for Ethyl 2-(2-iodoethoxy)acetate and its structural analogues. Data for the target compound is limited and should be considered provisional.

Property	Value	Source (Analogue)
Chemical Formula	C6H11IO3	[1]
Molecular Weight	258.05 g/mol	[1]
CAS Number	56703-25-4	[1]
Appearance	Likely a colorless to pale yellow liquid	Inferred
Boiling Point	Data not available
Flash Point	Likely > 85 °C (185 °F)	[4] (Ethyl diethoxyacetate)
Storage Temperature	2-8°C, in the dark, sealed and dry	[1]

Visualizing the Workflow for Safe Handling

The following diagram illustrates the key decision points and safety measures in the handling of Ethyl 2-(2-iodoethoxy)acetate.

Caption: A logical workflow for the safe handling of Ethyl 2-(2-iodoethoxy)acetate.

Conclusion: A Culture of Safety in Research

Ethyl 2-(2-iodoethoxy)acetate is a valuable tool for innovation in drug development and the life sciences. However, its potential hazards, particularly those associated with its alkyl iodide functionality, demand a high level of respect and caution. By adhering to the multi-layered safety protocols outlined in this guide—from engineering controls and appropriate PPE to meticulous handling and disposal procedures—researchers can mitigate the risks and continue their important work in a safe and responsible manner. This proactive approach to safety is not merely a matter of compliance; it is a cornerstone of scientific integrity and excellence.

References

• Washington State University. (n.d.). Standard Operating Procedure: Ethyl Acetate. Retrieved from [Link]

• Covestro. (2012). Safety Data Sheet. Retrieved from [Link]

• 3M. (2017). Safety Data Sheet. Retrieved from [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - 2-(2-Ethoxyethoxy)ethyl Acetate, 99%. Retrieved from [Link]

• Doron Scientific. (2023). Ethyl 2-(2-iodoethoxy)acetate. Retrieved from [Link]

• University of Massachusetts Amherst. (n.d.). The preparation of alkyl iodides. ScholarWorks@UMass Amherst. Retrieved from [Link]

• Bartoli, G., et al. (2006). A Simple, Efficient, and General Method for the Conversion of Alcohols into Alkyl Iodides by a CeCl3·7H2O/NaI System in Acetonitrile. Organic Letters, 8(13), 2583-2585.

• Greenfield Global. (2015). SAFETY DATA SHEET - Ethyl Acetate. Retrieved from [Link]

• Koziorowski, M., & Kloss, A. (2017). Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years. Molecules, 22(10), 1667.

• Organic Syntheses. (n.d.). 6-Iodo-1-hexene. Retrieved from [Link]

• INCHEM. (2003). ICSC 0364 - 2-ETHOXYETHYL ACETATE. Retrieved from [Link]

• Carl ROTH. (2025). Safety Data Sheet: 2-(2-Butoxyethoxy)ethyl acetate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide-Alkyne Cycloaddition. PubMed Central. Retrieved from [Link]

• PatSnap. (2025). Ethyl Acetate Applications in Pharmaceuticals: An Overview. Eureka by PatSnap. [Link]

• BioProcess International. (2014). The Next Step in Homogenous Bioconjugate Development: Optimizing Payload Placement and Conjugate Composition. Retrieved from [Link]

• Thermo Fisher Scientific. (2018, May 3). Strategies for successful crosslinking and bioconjugation applications [Video]. YouTube. [Link]

• Google Patents. (n.d.). WO2017178828A1 - Conjugates and conjugating reagents comprising a linker that includes at least two (-ch2-ch2-0-) units in a ring.
• Loeser, C., Urit, T., & Bley, T. (2015). Studies on the mechanism of synthesis of ethyl acetate in Kluyveromyces marxianus DSM 5422. Applied Microbiology and Biotechnology, 99(3), 1149–1159.

• Virginia Open Data Portal. (2025). Compound 527152: 2-Iodoethyl acetate. Retrieved from [Link]

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The Definitive Guide to Ethyl 2-(2-iodoethoxy)acetate: Commercial Sourcing, Purity Dynamics, and Synthetic Protocols

Executive Summary

Ethyl 2-(2-iodoethoxy)acetate (CAS: 56703-25-4) has emerged as a critical bifunctional building block in modern medicinal chemistry, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs)[1]. Functioning as a highly reactive, short PEG-based linker, it provides optimal physicochemical properties for bridging E3 ubiquitin ligase ligands with target protein warheads. This technical guide provides an in-depth analysis of its mechanistic advantages, commercial landscape, the critical impact of purity grades on downstream synthesis, and field-validated protocols for its application.

Chemical Identity & Mechanistic Superiority

• Chemical Name: Ethyl 2-(2-iodoethoxy)acetate

• CAS Number: 56703-25-4[2]

• Molecular Formula: C6H11IO3

• Molecular Weight: 258.06 g/mol

Mechanistic Causality: In linkerology, the choice of the leaving group dictates the efficiency of the entire synthetic route. While ethyl 2-(2-chloroethoxy)acetate is cheaper and widely available, the iodo-derivative (Ethyl 2-(2-iodoethoxy)acetate) is synthetically superior for complex N- or O-alkylations. Iodine is a significantly better leaving group than chlorine due to its larger atomic radius and higher polarizability, which lowers the activation energy of the SN​2 transition state.

When conjugating sterically hindered E3 ligase ligands (e.g., thalidomide or VHL derivatives), the iodo-linker accelerates reaction kinetics, minimizes required temperatures, and suppresses competitive side reactions such as β -elimination.

Schematic of PROTAC synthesis utilizing Ethyl 2-(2-iodoethoxy)acetate as a PEG-based linker.

Commercial Landscape and Purity Grades

Sourcing the correct purity grade of Ethyl 2-(2-iodoethoxy)acetate is a critical decision matrix for drug development professionals. Commercial suppliers typically stratify this reagent into three distinct purity tiers, each serving a specific phase of the R&D lifecycle. Leading suppliers include MedChemExpress (MCE)[1], Sigma-Aldrich, Accela ChemBio[3], and CymitQuimica[4].

Purity Grade Matrix & Application Suitability

Purity Grade	Typical Supplier(s)	Primary Application	Impurity Tolerance & Impact
>98% / 99%	MedChemExpress[5], Sigma-Aldrich	Late-stage PROTAC synthesis, GMP scale-up	Low: Prevents formation of inseparable di-alkylated byproducts during HPLC.
97%	Accela ChemBio[3], CymitQuimica[4]	Routine R&D, early-stage linker screening	Moderate: May contain trace chloro-analogs; acceptable for flash chromatography.
95%	Various Bulk Chemical Suppliers	Bulk intermediate synthesis, proof-of-concept	High: Requires rigorous downstream purification to remove unreacted starting materials.

The Causality of Purity: Using a 95% purity grade often introduces residual ethyl 2-(2-chloroethoxy)acetate or hydrolysis products (e.g., the free acid). In a late-stage PROTAC assembly, where the warhead and E3 ligand are highly valuable, using a sub-optimal linker can lead to incomplete reactions. The unreacted chloro-analog reacts much slower, leading to a mixture of the desired product and unreacted E3 ligand. These are notoriously difficult to separate via preparative HPLC due to nearly identical retention times. Therefore, >98% purity is strictly mandated for final-stage conjugations[1].

Field-Validated Experimental Protocol: SN​2 Alkylation

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for the N-alkylation of a generic E3 ligase ligand using Ethyl 2-(2-iodoethoxy)acetate.

Materials:

• E3 Ligase Ligand (1.0 equiv)

• Ethyl 2-(2-iodoethoxy)acetate (>98% purity) (1.2 equiv)[5]

• Anhydrous Potassium Carbonate ( K2​CO3​ ) (2.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Preparation & Inert Atmosphere: Flame-dry a round-bottom flask. Add the E3 Ligase Ligand (1.0 equiv) and anhydrous K2​CO3​ (2.5 equiv). Purge the flask with Argon for 15 minutes to prevent oxidative degradation of sensitive functional groups.

• Solvent Addition: Dissolve the mixture in anhydrous DMF (0.2 M concentration relative to the ligand). Stir at room temperature for 30 minutes to allow for the deprotonation of the nucleophilic amine/hydroxyl group.

• Alkylation: Add Ethyl 2-(2-iodoethoxy)acetate (1.2 equiv) dropwise via syringe. The slight 0.2 equiv excess compensates for any trace moisture-induced hydrolysis. Elevate the temperature to 50°C. Note: The highly reactive iodo-group allows for this relatively mild temperature, preserving the stereochemical integrity of complex E3 ligands.

• Self-Validation (Reaction Monitoring): After 4 hours, sample 10 μL of the reaction mixture, dilute in Methanol, and analyze via LC-MS. The reaction is deemed complete and self-validated when the mass peak of the starting ligand is <5% relative to the product mass peak.

• Quenching & Extraction: Cool the reaction to room temperature. Quench with distilled water (equal volume to DMF) to dissolve inorganic salts. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure. Purify the crude oil via silica gel flash chromatography (typically a gradient of Hexanes/EtOAc) to yield the pure E3-linker intermediate.

Step-by-step experimental workflow for SN2 alkylation using Ethyl 2-(2-iodoethoxy)acetate.

Conclusion

Ethyl 2-(2-iodoethoxy)acetate remains a cornerstone reagent in targeted protein degradation and bioconjugation[6]. By understanding the mechanistic advantages of the iodo- leaving group and strictly controlling the purity grade sourced from commercial vendors, researchers can significantly optimize their synthetic yields and streamline downstream purification bottlenecks.

References

• Title: Ethyl 2-(2-iodoethoxy)
• Title: Ethyl 2-(2-chloroethoxy)
• Title: Ethyl 2-(2-iodoethoxy)
• Title: Ethyl 2-(2-iodoethoxy)
• Source: accelachem.
• Title: Ethyl 2-(2-iodoethoxy)acetate | PROTAC Linker | MedChemExpress (German Catalog)
• Title: Ethyl 2-(2-chloroethoxy)acetate - Sigma-Aldrich (Isotopic/Purity Variants)

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethyl 2-(2-iodoethoxy)acetate 56703-25-4 | MCE [medchemexpress.cn]
• 3. 35493-47-1,2-Tetradecylcyclobutanone-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. Ethyl 2-(2-iodoethoxy)acetate | CymitQuimica [cymitquimica.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Ethyl 2-(2-iodoethoxy)acetate 56703-25-4 | MCE [medchemexpress.cn]

Ethyl 2-(2-iodoethoxy)acetate in Chemical Biology: A Technical Guide to Bifunctional Linker Design for Targeted Protein Degradation

Executive Summary

Targeted Protein Degradation (TPD) has fundamentally shifted the paradigm of chemical biology by utilizing heterobifunctional molecules—Proteolysis Targeting Chimeras (PROTACs)—to hijack the cell's intrinsic ubiquitin-proteasome system (UPS) ()[1]. The pharmacological efficacy of a PROTAC is heavily dictated by its linker, which governs spatial orientation, physicochemical properties, and the thermodynamic stability of the resulting ternary complex[2].

Ethyl 2-(2-iodoethoxy)acetate is a highly specialized, bifunctional alkyl/ether linker engineered specifically for the modular synthesis of PROTACs[3]. As a Senior Application Scientist, I have structured this whitepaper to provide an in-depth mechanistic guide to utilizing this specific linker, focusing on the causality behind its structural design and the self-validating protocols required for its successful integration into drug development workflows.

Physicochemical Profiling & Structural Causality

Understanding the structural motifs of a linker is critical for predicting its behavior during both chemical synthesis and biological application. Ethyl 2-(2-iodoethoxy)acetate is designed with three distinct functional zones, each serving a precise chemical purpose[4].

Quantitative Data Summary

Property	Value / Description
Chemical Name	Ethyl 2-(2-iodoethoxy)acetate
CAS Number	56703-25-4
Molecular Formula	C6H11IO3
Molecular Weight	258.06 g/mol
Linker Classification	Alkyl/Ether (PEG1) PROTAC Linker
Reactive Groups	Primary Alkyl Iodide (Electrophile), Ethyl Ester (Protected Carboxylate)

Causality in Structural Design

• The Iodo Group (Electrophile): Iodine is a large, highly polarizable atom, making it an exceptional leaving group for bimolecular nucleophilic substitution (SN2) reactions. This allows for the alkylation of sensitive target ligands under exceptionally mild conditions, preventing the thermal or basic degradation of fragile pharmacophores.

• The Ethoxy Spacer (PEG1): The inclusion of a single ether oxygen provides a calculated balance of flexibility and aqueous solubility. Modulating linker rigidity is critical; replacing highly flexible PEG chains with shorter or more rigid linkers can drastically alter the degradation profile and ternary complex formation of the target protein[1].

• The Ethyl Ester (Protecting Group): The ester masks the carboxylic acid during the initial SN2 alkylation. This prevents unwanted side reactions, such as self-condensation or competitive nucleophilic attack by a free carboxylate, allowing for a highly controlled, stepwise orthogonal synthesis.

Visualizing the Biological Mechanism

When successfully integrated into a final PROTAC molecule, the linker bridges a target-binding ligand (Protein of Interest, POI) and an E3 ligase-recruiting ligand (e.g., CRBN or VHL binders)[1]. This forced proximity induces polyubiquitination and subsequent proteasomal degradation of the target.

Fig 1: Mechanism of PROTAC-mediated targeted protein degradation via the UPS pathway.

Experimental Protocols: Step-by-Step Synthetic Workflow

Phase 1: N/O-Alkylation (SN2 Substitution)

• Objective: Covalently attach the linker to the first ligand (e.g., a target protein binder containing a secondary amine or phenol).

• Causality: The high reactivity of the primary alkyl iodide allows for the use of mild, non-nucleophilic bases. This prevents the premature cleavage of the ethyl ester protecting group.

• Protocol:

  • Dissolve Ligand 1 (1.0 eq) and Ethyl 2-(2-iodoethoxy)acetate (1.2 eq) in anhydrous DMF (0.1 M).

  • Add a mild base such as K2CO3 (2.0 eq) or DIPEA (3.0 eq).

  • Stir at room temperature to 50°C for 4–12 hours under an inert atmosphere (N2).

  • Validation: Monitor reaction progress via LC-MS. The complete disappearance of the iodo-linker mass peak ensures full conversion. Quench with water and extract with EtOAc.

Phase 2: Saponification (Ester Hydrolysis)

• Objective: Unmask the carboxylic acid for the final amide coupling step.

• Causality: Using a mild hydroxide source (LiOH) in a biphasic solvent system prevents the epimerization of sensitive stereocenters (such as the glutarimide ring often found in CRBN ligands) that would otherwise degrade under harsh basic conditions (e.g., NaOH/KOH).

• Protocol:

  • Dissolve the intermediate from Phase 1 in a 3:1 mixture of THF/H2O.

  • Add LiOH·H2O (3.0 eq) at 0°C, then allow the reaction to warm to room temperature.

  • Stir for 2–4 hours until complete hydrolysis is observed via TLC or LC-MS.

  • Validation: Acidify the aqueous layer to precisely pH 3-4 using 1M HCl to protonate the carboxylate, followed by immediate extraction with DCM to isolate the free acid.

Phase 3: Amide Coupling

• Objective: Conjugate the E3 ligase ligand to the linker-target complex to finalize the PROTAC.

• Causality: HATU is utilized as the coupling reagent because it rapidly forms a highly reactive OAT (7-azabenzotriazole) ester intermediate. This drives the amidation forward efficiently while minimizing the risk of racemization at adjacent chiral centers.

• Protocol:

  • Dissolve the free acid intermediate (1.0 eq) and Ligand 2 (E3 binder with a free amine, 1.0 eq) in anhydrous DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq) at 0°C.

  • Stir at room temperature for 2–6 hours.

  • Validation: Purify the final PROTAC via preparative HPLC. Confirm the exact molecular weight and purity (>95%) using High-Resolution Mass Spectrometry (HRMS) and 1H/13C NMR.

Visualizing the Synthetic Workflow

Fig 2: Step-by-step synthetic workflow for PROTAC assembly using the iodo-PEG-acetate linker.

References

• Title: Rational Design and Optimization of a Potent IDO1 Proteolysis Targeting Chimera (PROTAC)[1],[5],,[2] Source: Journal of Medicinal Chemistry (PubMed) URL: [Link]

Sources

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• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Site-Specific Conjugation of Ethyl 2-(2-iodoethoxy)acetate to Cysteine Residues in Peptides

Introduction

The precise, covalent modification of peptides is a cornerstone of modern drug development, proteomics, and chemical biology. The introduction of specific functionalities can enhance therapeutic efficacy, facilitate targeted delivery, or enable advanced analytical studies. Cysteine, with its highly nucleophilic thiol side chain, presents a prime target for such modifications. This application note provides a detailed protocol for the conjugation of Ethyl 2-(2-iodoethoxy)acetate to cysteine residues in peptides. This reagent allows for the introduction of an ethoxy-acetate moiety, which can be useful for altering the physicochemical properties of a peptide or for serving as a linker for further functionalization.

The underlying chemistry of this protocol is the S-alkylation of the cysteine thiol by the iodo-functionalized reagent.[1] This reaction is robust and results in a stable thioether bond. While the principles of this reaction are well-established with similar reagents like iodoacetamide, this guide will provide specific considerations and a starting protocol for the use of Ethyl 2-(2-iodoethoxy)acetate.[1][2]

Reaction Mechanism: S-Alkylation of Cysteine

The conjugation of Ethyl 2-(2-iodoethoxy)acetate to a cysteine residue proceeds via a nucleophilic substitution reaction. Under slightly alkaline conditions, the thiol group of the cysteine is deprotonated to form a more nucleophilic thiolate anion. This anion then attacks the electrophilic carbon atom bearing the iodine, displacing the iodide and forming a stable thioether linkage.

Caption: S-alkylation of a cysteine residue.

Critical Parameters for Successful Conjugation

Achieving high-yield and specific conjugation requires careful control of several reaction parameters:

Parameter	Recommended Range	Rationale
pH	8.0 - 8.5	At this pH, the cysteine thiol is sufficiently deprotonated to the more reactive thiolate form, while minimizing side reactions with other nucleophilic residues like lysine.[3][4]
Temperature	Room Temperature (20-25°C)	Provides a balance between a reasonable reaction rate and minimizing potential side reactions that can be accelerated at higher temperatures.[3]
Stoichiometry	5-10 fold molar excess of reagent	A molar excess of the alkylating reagent helps to drive the reaction to completion. The optimal excess should be determined empirically for each peptide.[3][5]
Reaction Time	30 - 90 minutes	The reaction should be monitored to determine the minimum time required for completion to avoid potential side reactions with prolonged exposure to the alkylating agent.[5][6]
Exclusion of Light	Perform reaction in the dark	Iodo-containing compounds can be light-sensitive, and performing the reaction in the dark helps to prevent potential degradation of the reagent.[1]

Potential Side Reactions

While cysteine is the primary target for alkylation by iodo-compounds, other nucleophilic amino acid residues can also react, particularly under non-optimal conditions.[3][7] It is crucial to be aware of these potential side products for accurate characterization of the final conjugate.

• Histidine: Alkylation of the imidazole ring.

• Lysine: Alkylation of the ε-amino group.

• Methionine: Alkylation of the thioether sulfur.

• N-terminus: Alkylation of the α-amino group.

Minimizing these side reactions is achieved by adhering to the recommended pH range and using the lowest effective molar excess of the alkylating reagent.[3]

Experimental Workflow

The overall workflow for the conjugation of Ethyl 2-(2-iodoethoxy)acetate to a cysteine-containing peptide involves several key stages:

Caption: Experimental workflow for peptide conjugation.

Detailed Protocol

This protocol is a starting point and may require optimization for specific peptides.

Materials and Reagents:

• Cysteine-containing peptide

• Ethyl 2-(2-iodoethoxy)acetate

• Reduction Buffer: 100 mM Ammonium Bicarbonate, pH 8.3

• Conjugation Buffer: 100 mM Tris-HCl, pH 8.3

• Dithiothreitol (DTT)

• Quenching Reagent: L-cysteine or 2-Mercaptoethanol

• Purification Solvents: Acetonitrile (ACN) and water (HPLC grade), Trifluoroacetic acid (TFA)

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system with a C18 column

• Mass Spectrometer (e.g., ESI-MS or MALDI-TOF)

Procedure:

• Peptide Preparation:

  • Dissolve the lyophilized peptide in the appropriate buffer. For peptides with existing disulfide bonds, proceed to the reduction step. If the peptide already contains a free cysteine, proceed directly to the conjugation step.

• Reduction of Disulfide Bonds (if necessary):

  • Dissolve the peptide in Reduction Buffer. For peptides that are difficult to solubilize, 6-8 M urea can be included in the buffer.[1]

  • Add a freshly prepared solution of DTT to a final concentration of 5 mM.

  • Incubate the mixture at 56°C for 25-45 minutes.[1]

  • Allow the solution to cool to room temperature.

• Conjugation Reaction:

  • To the solution of the reduced peptide (or the peptide with a free cysteine), add the Conjugation Buffer.

  • Add a 5 to 10-fold molar excess of Ethyl 2-(2-iodoethoxy)acetate to the peptide solution.

  • Incubate the reaction mixture in the dark at room temperature for 30-60 minutes.

• Quenching the Reaction:

  • To consume any unreacted Ethyl 2-(2-iodoethoxy)acetate, add a small excess of a thiol-containing quenching reagent such as L-cysteine or 2-Mercaptoethanol.

  • Allow the quenching reaction to proceed for 15 minutes at room temperature.

• Purification of the Conjugated Peptide:

  • Acidify the reaction mixture with TFA to a final concentration of 0.1%.[1]

  • Load the sample onto a C18 RP-HPLC column.

  • Elute the peptide using a gradient of increasing acetonitrile concentration in water, with both solvents containing 0.1% TFA.

  • Monitor the elution profile at 210-220 nm and collect the fractions corresponding to the conjugated peptide.

  • Lyophilize the purified fractions to obtain the final product.

Characterization of the Conjugated Peptide

The success of the conjugation reaction should be confirmed using analytical techniques that can verify the mass and purity of the final product.[8][9]

Analytical Technique	Purpose	Expected Outcome
RP-HPLC	Assess purity and compare retention time with the starting peptide.	A single major peak with a different retention time compared to the unconjugated peptide.
Mass Spectrometry (ESI-MS or MALDI-TOF)	Confirm the covalent modification and determine the exact mass of the conjugate.	The observed mass should correspond to the theoretical mass of the peptide plus the mass of the added ethoxy-acetate moiety (143.03 g/mol ).
Tandem Mass Spectrometry (MS/MS)	Pinpoint the site of modification.	Fragmentation analysis should confirm that the modification has occurred on the cysteine residue.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient molar excess of reagent, incorrect pH, or short reaction time.	Optimize the stoichiometry of the reagent, ensure the pH is between 8.0-8.5, and increase the reaction time.
Multiple Products Observed	Side reactions with other amino acids, or reaction pH is too high.	Optimize the reaction pH to be within the 8.0-8.5 range and reduce the molar excess of the alkylating reagent.
Low Recovery After Purification	Precipitation of the peptide or poor binding/elution from the HPLC column.	Adjust the purification protocol, such as the gradient steepness or the organic solvent used.

Conclusion

The protocol described in this application note provides a robust framework for the successful conjugation of Ethyl 2-(2-iodoethoxy)acetate to cysteine residues in peptides. By carefully controlling the reaction conditions, particularly pH and stoichiometry, high-yield and specific modification can be achieved. The resulting ethoxy-acetate modified peptides can be valuable tools for a wide range of applications in research and drug development. As with any chemical modification of a peptide, empirical optimization of the protocol for each specific peptide is recommended to achieve the best results.

References

• BenchChem. (2025). Application Notes and Protocols for Ethylation of Peptides using Iodoethane-2,2,2-d3. BenchChem.
• Royal Society of Chemistry. (n.d.).
• Chiba, T., Sato, H., & Kato, T. (1984).
• BenchChem. (n.d.). Identifying and minimizing N-Iodoacetyltyramine side products. BenchChem.
• Zhang, Y., et al. (2017). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Journal of Proteome Research, 16(4), 1879-1891.
• Nowick, J. S. (2020).

• Organic Syntheses. (n.d.). Acetic acid, ethoxy-, and ethyl ester. Organic Syntheses Procedure. Retrieved from [Link]

• ResearchGate. (2015). Does Iodoactamide not work on LMW thiols?.
• Loffler, D., et al. (1999). A side-reaction in the SPPS of Trp-containing peptides. Journal of Peptide Science, 5(10), 457-461.
• Zenodo. (n.d.). An optimized protocol for the synthesis of peptides containing trans-cyclooctene and bicyclononyne dienophiles as useful. Zenodo.
• Polypeptide. (n.d.).
• Bibliomed. (2018). Side reactions in peptide synthesis: An overview. Bibliomed.
• Aging-US. (2023). Peptidome analysis reveals critical roles for peptides in a rat model of intestinal ischemia/reperfusion injury. Aging-US.
• protocols.io. (2026).
• MDPI. (2022).
• ResearchGate. (n.d.). Reaction of Ethylene Oxide with Histidine, Methionine, and Cysteine.
• Sci-Hub. (n.d.).
• Google Patents. (n.d.). CN102115431A - Synthesis method of 2, 2-ethoxyethanol. Google Patents.
• Wiley Periodicals, Inc. and the American Pharmacists Association. (2014). Chemical Modifications of Therapeutic Proteins Induced by Residual Ethylene Oxide. Journal of Pharmaceutical Sciences.
• Creative Proteomics. (n.d.). Protein Alkylation: Exploring Techniques and Applications.
• National Library of Medicine. (n.d.).
• National Library of Medicine. (2017). Quantitative analysis of the cysteine redoxome by iodoacetyl tandem mass tags. PubMed Central.
• National Library of Medicine. (2025).
• National Library of Medicine. (2025).

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Using Ethyl 2-(2-iodoethoxy)acetate as a homobifunctional crosslinker.

Application Note: Advanced Homobifunctional-Equivalency Crosslinking via Ethyl 2-(2-iodoethoxy)acetate

Executive Summary & The "Pseudo-Homobifunctional" Paradigm

In bioconjugation, true homobifunctional crosslinkers (e.g., DSS, BS3) possess identical reactive groups at both termini. While conceptually simple for linking identical functional groups (e.g., amine-to-amine crosslinking), they suffer from a critical mechanistic flaw: simultaneous dual-end reactivity. This lack of control inevitably leads to uncontrolled polymerization, intramolecular loop formation, and high-molecular-weight aggregates.

To circumvent this, advanced bioconjugation relies on "pseudo-homobifunctional" strategies using structurally heterobifunctional molecules. Ethyl 2-(2-iodoethoxy)acetate (CAS 56703-25-4) is a prime example[1]. Featuring an ultra-reactive primary alkyl iodide and a latent ethyl ester, this PEG1-like linker allows scientists to bridge two identical functional groups (primary amines) through a strictly controlled, sequential two-step orthogonal reaction[2]. This Application Note details the physicochemical logic and self-validating protocols required to deploy this molecule effectively, particularly in PROTAC synthesis and targeted drug development[3].

Physicochemical Profiling

Understanding the molecular constraints of your linker is the first step in experimental design. The short ether spacer provides necessary hydrophilicity while maintaining a low molecular footprint.

Property	Specification
Chemical Name	Ethyl 2-(2-iodoethoxy)acetate
CAS Number	56703-25-4
Molecular Weight	258.05 g/mol
Chemical Formula	C₆H₁₁IO₃
Reactive Group 1	Primary Alkyl Iodide (Sₙ2 Alkylation Target)
Reactive Group 2	Ethyl Ester (Latent Carboxylate / Amidation Target)
Spacer Architecture	PEG1-like (Ether linkage)
Purity (Commercial)	≥97%
Solubility	DMF, DMSO, DCM, Ethyl Acetate

Mechanistic Causality: Why This Linker Works

The success of Ethyl 2-(2-iodoethoxy)acetate lies in its orthogonal reactivity:

• The Iodoalkyl Terminus: Iodine is an exceptional leaving group. Under mild basic conditions, primary amines attack the adjacent carbon via an Sₙ2 mechanism, forming a stable secondary amine. This occurs without affecting the ester terminus.

• The Ethyl Ester Terminus: Esters are generally unreactive toward amines at room temperature. This latency protects the second terminus during Step 1. Once Step 1 is validated, the ester is saponified to a free carboxylic acid and activated (e.g., via HATU) to react with the second amine.

Reaction Workflows & Visualization

Figure 1: Sequential amine-to-amine crosslinking workflow avoiding homobifunctional polymerization.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to the next phase without confirming the analytical checkpoint.

Protocol A: Stepwise Amine-to-Amine Crosslinking

Phase 1: Sₙ2 Alkylation of Target A

• Preparation: Dissolve 1.0 equivalent of Target A (amine-bearing molecule) in anhydrous DMF to a concentration of 0.1 M.

• Reagent Addition: Add 1.2 equivalents of Ethyl 2-(2-iodoethoxy)acetate[2].

• Base Catalysis: Add 2.0 equivalents of DIPEA (N,N-Diisopropylethylamine).

  • Causality Insight: DIPEA is sterically hindered. It effectively scavenges the hydroiodic acid (HI) byproduct generated during the Sₙ2 reaction without competing as a nucleophile against Target A.

• Incubation: Stir at room temperature (RT) for 4–6 hours under an inert atmosphere (N₂/Ar).

• Self-Validation Checkpoint 1 (LC-MS): Analyze the reaction mixture. You must observe the disappearance of the Target A mass and the appearance of a new peak corresponding to [Target A Mass] + 131 Da (Addition of C₆H₁₁O₃, loss of HI). Purify the intermediate via preparative HPLC before proceeding.

Phase 2: Saponification & Amidation of Target B

• Saponification: Dissolve the purified intermediate in a 3:1 mixture of THF/H₂O. Add 3.0 equivalents of LiOH. Stir at RT for 2 hours.

  • Causality Insight: LiOH is selected over harsher bases (NaOH/KOH) to prevent epimerization or degradation of sensitive biological targets.

• Self-Validation Checkpoint 2 (TLC/LC-MS): Confirm the hydrolysis of the ethyl ester. The mass should shift by -28 Da (loss of the ethyl group). Neutralize the solution to pH 7.0 with 1M HCl and lyophilize to obtain the free acid intermediate.

• Amidation: Dissolve the lyophilized free acid and 1.0 equivalent of Target B in anhydrous DMF. Add 1.5 equivalents of HATU and 3.0 equivalents of DIPEA. Stir at RT for 2 hours.

  • Causality Insight: HATU generates a highly reactive 7-aza-HOBt ester intermediate. This drives the amidation of sterically hindered amines significantly faster than standard EDC/NHS coupling, minimizing side reactions.

• Self-Validation Checkpoint 3 (Final LC-MS): Confirm the final mass corresponding to the exact theoretical mass of Target A + Spacer + Target B.

Figure 2: Stepwise PROTAC assembly utilizing the orthogonal reactivity of the linker.

Conclusion

By reframing Ethyl 2-(2-iodoethoxy)acetate from a simple heterobifunctional PROTAC linker[3] to a highly controlled, pseudo-homobifunctional crosslinker, researchers can achieve precise 1:1:1 stoichiometry in bioconjugation. Adhering to the self-validating checkpoints ensures high-yield synthesis free from the polymeric artifacts that plague traditional homobifunctional reagents.

References[1] Title: Ethyl 2-(2-iodoethoxy)acetate | PROTAC Linker | MedChemExpress

Sources

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• 3. medchemexpress.com [medchemexpress.com]

Application Note: A Step-by-Step Guide for Cysteine-Directed Protein Modification with Ethyl 2-(2-iodoethoxy)acetate

Introduction

Chemical modification of proteins is a cornerstone of modern biochemical research and drug development. It allows for the introduction of probes, tags, or novel functional groups to study protein structure, function, and interactions. Iodoacetate derivatives are classic and effective reagents for the alkylation of cysteine residues. This application note provides a detailed guide to using Ethyl 2-(2-iodoethoxy)acetate, a specialized iodo-reagent, for the site-specific modification of cysteine residues in proteins.

This reagent introduces a linker arm terminating in an ethyl ester. This ester functionality offers a unique two-stage modification potential: it can be preserved to add a moderately hydrophobic linker or it can be subsequently hydrolyzed to reveal a terminal carboxylic acid, providing a handle for secondary conjugation reactions. This guide will cover the reaction mechanism, detailed protocols for modification and purification, methods for validation, and key experimental considerations to ensure successful and reproducible results.

Principle of the Method

The primary mechanism of action for Ethyl 2-(2-iodoethoxy)acetate is the S-alkylation of cysteine residues via a nucleophilic substitution reaction (SN2).

Key Reaction Steps:

• Deprotonation: Under mildly alkaline conditions (pH 7.5-8.5), the sulfhydryl group (-SH) of a cysteine residue is deprotonated to form a highly nucleophilic thiolate anion (-S⁻).[1]

• Nucleophilic Attack: The thiolate anion attacks the electrophilic carbon atom adjacent to the iodine atom on the Ethyl 2-(2-iodoethoxy)acetate molecule.

• Bond Formation: Iodine, an excellent leaving group, is displaced, resulting in the formation of a stable thioether bond between the protein and the reagent.

This reaction is highly selective for cysteine residues due to the high nucleophilicity of the thiolate anion compared to other amino acid side chains at this pH range. However, at higher pH values or with excessive reagent concentrations, side reactions with other residues such as methionine, histidine, or lysine can occur.[2][3]

Figure 1. S-alkylation of a cysteine residue.

Materials and Reagents

• Protein Sample: Purified protein with at least one accessible cysteine residue, dissolved in a suitable buffer.

• Ethyl 2-(2-iodoethoxy)acetate: Prepare a fresh stock solution (e.g., 100 mM) in a water-miscible organic solvent like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Reaction Buffer: A non-nucleophilic buffer, pH 7.5-8.5. For example, 50 mM HEPES or 100 mM sodium phosphate buffer containing 150 mM NaCl. Avoid Tris or other amine-containing buffers as they can react with the reagent.

• Reducing Agent (Optional): Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) to reduce any disulfide bonds prior to modification. Note that the reducing agent must be removed before adding the alkylating reagent.

• Quenching Reagent: A thiol-containing compound like 2-mercaptoethanol or DTT to consume excess alkylating reagent.

• Purification System: Desalting columns (e.g., PD-10), dialysis tubing, or a chromatography system (Size Exclusion, Ion Exchange, or Reverse Phase HPLC) for removing excess reagent and byproducts.[4][5][6][7][8]

• Analytical Instruments: UV-Vis Spectrophotometer, SDS-PAGE equipment, and Mass Spectrometer (e.g., ESI-MS or MALDI-TOF).

Experimental Protocols

Protocol 1: Preparation of Protein and Reagents

• Protein Preparation:

  • Dissolve or buffer-exchange the protein into the chosen Reaction Buffer (e.g., 50 mM HEPES, pH 8.0). A typical protein concentration is 1-10 mg/mL.

  • If the protein contains disulfide bonds that need to be modified, incubate with a 10-fold molar excess of TCEP for 1 hour at room temperature.

  • Crucially , remove the reducing agent before proceeding. This can be done using a desalting column pre-equilibrated with degassed Reaction Buffer.

• Reagent Preparation:

  • Immediately before use, prepare a stock solution of Ethyl 2-(2-iodoethoxy)acetate. For example, dissolve the reagent in anhydrous DMF to a final concentration of 100 mM.

  • Safety Note: Iodo-compounds are potent alkylating agents and should be handled with care in a chemical fume hood. Wear appropriate personal protective equipment (gloves, safety glasses).

Protocol 2: Cysteine Modification Reaction

• Initiate the Reaction: Add a 5- to 20-fold molar excess of the Ethyl 2-(2-iodoethoxy)acetate stock solution to the protein solution. The optimal molar excess depends on the protein's reactivity and must be determined empirically. Start with a 10-fold excess.

• Incubation: Incubate the reaction mixture in the dark for 1-2 hours at room temperature. Iodo-reagents are light-sensitive.[1] Wrapping the reaction tube in aluminum foil is recommended.

• Quench the Reaction: Stop the reaction by adding a quenching reagent, such as DTT or 2-mercaptoethanol, to a final concentration that is in 2-5 fold excess over the initial amount of the iodo-reagent. This will consume any unreacted Ethyl 2-(2-iodoethoxy)acetate. Let it stand for 15-30 minutes.

Protocol 3: Purification of the Modified Protein

Purification is essential to remove the quenching reagent, unreacted alkylating agent, and any small-molecule byproducts.[4][6]

• Desalting/Buffer Exchange: For rapid cleanup, pass the reaction mixture through a desalting column (like a PD-10) equilibrated with a desired storage buffer (e.g., PBS, pH 7.4). This is effective for separating the protein from small molecules.[7]

• Dialysis: For larger volumes, dialyze the sample against the storage buffer. Use a dialysis membrane with an appropriate molecular weight cutoff (MWCO). Perform at least two buffer changes over 12-24 hours.

• Chromatography: For higher purity, chromatographic methods like size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX) can be employed. The choice depends on the properties of the protein and the modification.[4][5]

Validation and Characterization

Confirming the success and specificity of the modification is a critical step.

Mass Spectrometry

Mass spectrometry is the most definitive method for confirming modification.

• Intact Mass Analysis: Analyze the purified protein using ESI-MS or MALDI-TOF. A successful modification will result in a specific mass increase.

• Peptide Mapping: For greater detail, digest the modified protein (e.g., with trypsin) and analyze the resulting peptides by LC-MS/MS. This will confirm the exact site(s) of modification.

Parameter	Mass Change (Da)	Notes
Full Reagent Adduct	+158.02 Da	(C₆H₉O₃) - Corresponds to the addition of -CH₂CH₂OCH₂COO-Et.
Hydrolyzed Adduct	+130.01 Da	(C₄H₅O₃) - If the ethyl ester is hydrolyzed to a carboxylic acid.
Potential Side Reaction (Methionine)	+158.02 Da	Alkylation of methionine is a known side reaction for iodo-reagents.[2][3]

Ellman's Assay (DTNB)

This colorimetric assay quantifies the number of free sulfhydryl groups remaining after the reaction. A decrease in the number of free thiols in the modified sample compared to the unmodified control indicates successful alkylation.

Advanced Application: Secondary Modification

The terminal ethyl ester provides a latent site for further functionalization.

Protocol 4: Hydrolysis of the Ethyl Ester

• Alkaline Hydrolysis: Adjust the pH of the purified, modified protein solution to 8.5-9.0 with a suitable buffer (e.g., borate buffer). Incubate at room temperature. The hydrolysis rate is generally slow at physiological pH but increases with alkalinity.[9][10] Monitor the reaction by mass spectrometry to determine the optimal time (can range from hours to days).

• Result: This reaction converts the ethyl ester to a carboxylic acid (-COOH), which can then be used for subsequent conjugation, for example, via EDC/NHS chemistry to couple primary amines.

Workflow Visualization

Figure 2. Complete experimental workflow.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or Low Modification	Cysteine residue is inaccessible (buried) or disulfide-bonded.	Ensure protein is properly folded. If necessary, perform reaction under denaturing conditions (e.g., with Guanidine-HCl) and then refold. Ensure disulfide bonds were fully reduced and the reducing agent was removed.
Reagent has degraded.	Prepare fresh stock solutions of the iodo-reagent immediately before use.
Multiple Modifications or Aggregation	Reagent concentration is too high.	Titrate the molar excess of the reagent, starting from a lower ratio (e.g., 2-5 fold excess).
Non-specific labeling of other residues (e.g., His, Met).	Ensure the reaction pH does not exceed 8.5. Lowering the pH to ~7.5 can increase specificity for cysteine.
Mass shift does not match expected value	Incomplete reaction or side reactions.	Check for a distribution of masses. Optimize reaction time and reagent concentration.
In-source fragmentation in mass spectrometer.	Derivatization of methionine can sometimes lead to fragmentation artifacts in ESI-MS.[2][3] Analyze with care and consider peptide mapping for confirmation.

References

• Smith, D. L., & Smith, J. B. (2000). Identification of an artifact in the mass spectrometry of proteins derivatized with iodoacetamide. Journal of Mass Spectrometry, 35(4), 572-575.
• Szolcsányi, P., et al. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. PLoS ONE, 12(11), e0188252.
• Aguilar, M., et al. (2020).
• Karelin, A. A., et al. (2000). Identification of an artifact in the mass spectrometry of proteins derivatized with iodoacetamide.
• Wang, L., et al. (2001). Overalkylation of a Protein Digest with Iodoacetamide. Analytical Chemistry, 73(15), 3742-3750.
• Avantor. (n.d.).
• Szigeti, M., et al. (2022). A Mass Spectrometry Strategy for Protein Quantification Based on the Differential Alkylation of Cysteines Using Iodoacetamide and Acrylamide. International Journal of Molecular Sciences, 23(9), 4689.
• Bender, M. L., & Kézdy, F. J. (1965). Concerning the Mechanism of Ester Hydrolysis by Proteases. Journal of the American Chemical Society, 87(21), 4954-4959.
• Smith, D. L., & Smith, J. B. (2000).
• D'Agrosa, E., et al. (2022).
• Abcam. (n.d.).
• Sino Biological. (n.d.).
• Hartmann, M., et al. (2011). Chemoselective modification of proteins for the synthesis of structurally defined multivalent scaffolds.
• Thermo Fisher Scientific. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for Ethylation of Peptides using Iodoethane-2,2,2-d3.
• Saghatelian, A., & Clardy, J. (2004). The hydrolysis of fatty acid ethyl esters in low-density lipoproteins by red blood cells, white blood cells and platelets. Journal of Lipid Research, 45(1), 148-155.
• Chen, Y., et al. (2021). Chemical Tagging of Protein Lipoylation.
• Clark, J. (2023). Hydrolysing Esters. Chemguide.

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• 8. 5 Steps to Protein Isolation and Purification | Thermo Fisher Scientific - HU [thermofisher.com]
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• 10. chemguide.co.uk [chemguide.co.uk]

Application Notes &amp; Protocols: Ethyl 2-(2-iodoethoxy)acetate in Antibody-Drug Conjugate (ADC) Development

Introduction: The Critical Role of Linker Chemistry in Next-Generation ADCs

Antibody-Drug Conjugates (ADCs) represent a paradigm of targeted cancer therapy, merging the exquisite specificity of a monoclonal antibody (mAb) with the potent cytotoxicity of a small-molecule payload.[1][2] This molecular triad—antibody, payload, and linker—must be harmoniously engineered to achieve a therapeutic agent that is stable in systemic circulation, selectively targets tumor cells, and efficiently releases its cytotoxic payload upon internalization.[3] The linker, the molecular bridge connecting the antibody and payload, is a pivotal determinant of an ADC's overall efficacy, safety, and pharmacokinetic profile.[4][][]

First and second-generation ADCs often suffered from linker instability, leading to premature payload release and off-target toxicities that limited their therapeutic window.[3] This has driven the development of advanced linker technologies that offer enhanced stability, optimized drug-to-antibody ratios (DAR), and improved physicochemical properties.[7][8]

This guide introduces Ethyl 2-(2-iodoethoxy)acetate , a versatile bifunctional linker precursor for ADC development. Its structure incorporates two key features:

• An iodoethyl group : This serves as a highly efficient reactive handle for conjugation to thiol groups, such as those generated from the reduction of native cysteine residues in an antibody's hinge region. This reaction forms a highly stable thioether bond, creating a non-cleavable linkage that ensures payload retention in circulation.[9]

• A hydrophilic ethoxy-acetate spacer : This short polyethylene glycol (PEG)-like motif enhances the hydrophilicity of the overall ADC construct.[10][11] This is critical for mitigating the aggregation often caused by hydrophobic payloads, thereby improving solubility, stability, and pharmacokinetic properties.[3][]

These application notes provide a detailed framework for utilizing Ethyl 2-(2-iodoethoxy)acetate in the synthesis of a stable, homogeneous, and effective ADC. We will explore the underlying chemical principles, provide step-by-step protocols for payload modification and antibody conjugation, and outline a comprehensive strategy for the analytical characterization of the final conjugate.

Principle of Cysteine-Based Conjugation via Iodoacetamide Chemistry

The primary strategy for employing Ethyl 2-(2-iodoethoxy)acetate involves its use as a precursor to create an iodoacetamide-functionalized payload. This payload-linker construct is then conjugated to free sulfhydryl (-SH) groups on the antibody.

The core chemical transformation is a nucleophilic substitution (SN2) reaction:

• Nucleophile: The thiolate anion (R-S⁻) derived from a cysteine residue on the antibody.

• Electrophile: The carbon atom bearing the iodine atom on the linker.

• Leaving Group: The iodide ion (I⁻).

This reaction results in the formation of a robust and biologically stable thioether bond. The workflow is conceptually divided into two main phases: (1) Synthesis of the activated Payload-Linker and (2) Conjugation to the antibody, followed by purification and characterization.

Scientist's Note (Causality): The choice of an iodo-group over a bromo- or chloro-analogue is deliberate. Iodine is a superior leaving group, allowing the conjugation reaction to proceed under milder, more biocompatible conditions (e.g., near-neutral pH, room temperature), which helps preserve the structural and functional integrity of the antibody. The resulting thioether bond is non-cleavable, meaning the payload is only released upon complete lysosomal degradation of the antibody backbone within the target cancer cell. This enhances the ADC's stability and minimizes off-target toxicity.[9]

Experimental Framework & Protocols

This section details the protocols for creating a model ADC using Ethyl 2-(2-iodoethoxy)acetate as the linker precursor.

Overall Experimental Workflow

The diagram below illustrates the end-to-end process for ADC synthesis and characterization.

Caption: High-level workflow for ADC synthesis and analysis.

Protocol 1: Synthesis of an Iodoacetamide-Activated Payload

This protocol describes the conversion of Ethyl 2-(2-iodoethoxy)acetate into a reactive intermediate capable of coupling with an amine-containing payload.

Step 1: Saponification (Ester Hydrolysis)

• Dissolve Ethyl 2-(2-iodoethoxy)acetate in a 1:1 mixture of Tetrahydrofuran (THF) and water.

• Add 1.1 molar equivalents of Lithium Hydroxide (LiOH).

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Acidify the mixture to pH ~2-3 with 1M HCl.

• Extract the product, 2-(2-iodoethoxy)acetic acid, with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Step 2: NHS Ester Activation

• Dissolve the resulting 2-(2-iodoethoxy)acetic acid in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF).

• Add 1.1 equivalents of N-Hydroxysuccinimide (NHS) and 1.1 equivalents of a carbodiimide coupling agent (e.g., EDC·HCl).[13]

• Stir the reaction under an inert atmosphere (nitrogen or argon) at room temperature for 4-6 hours.

• Monitor the formation of the NHS ester by LC-MS. The activated linker is typically used immediately in the next step.

Step 3: Coupling to an Amine-Containing Payload

• Dissolve the payload (containing a primary or secondary amine) in a suitable aprotic solvent (e.g., DMF).

• Add 1.5 equivalents of a non-nucleophilic base, such as Diisopropylethylamine (DIPEA).

• Add the freshly prepared solution of the activated iodo-linker (from Step 2) dropwise to the payload solution.

• Stir the reaction at room temperature for 12-18 hours.

• Purify the resulting iodoacetamide-functionalized payload using flash chromatography or preparative HPLC.

Scientist's Note (Self-Validation): Each step of this synthesis must be validated. Use LC-MS to confirm the mass of the product after each step (hydrolysis, activation, and coupling). Use ¹H NMR to confirm the structural integrity of the final payload-linker construct before proceeding to the antibody conjugation, ensuring the iodo-functional group remains intact.

Protocol 2: Partial Reduction of Antibody Disulfide Bonds

This protocol generates reactive thiol groups in the antibody's hinge region.

• Prepare the antibody in a suitable conjugation buffer (e.g., Phosphate Buffered Saline (PBS) containing EDTA, pH 7.4). The antibody concentration should typically be between 5-20 mg/mL.

• Prepare a fresh stock solution of a mild reducing agent, such as Tris(2-carboxyethyl)phosphine (TCEP).

• Add TCEP to the antibody solution at a final molar ratio of 2.0-3.0 equivalents of TCEP per mole of antibody.

• Incubate the reaction at 37°C for 60-90 minutes.

• Immediately use the reduced antibody for conjugation. Do not store it, as the free thiols can re-oxidize.

Scientist's Note (Causality): TCEP is chosen over DTT as it is a more selective reducing agent, less prone to air oxidation, and does not contain thiols that could interfere with downstream conjugation. The number of equivalents and incubation time must be carefully optimized to achieve the desired number of free thiols (typically 4 or 8), which directly influences the final DAR.[] Over-reduction can lead to antibody fragmentation and loss of function.

Protocol 3: Conjugation and Purification of the ADC

• Dissolve the purified iodoacetamide-activated payload (from Protocol 1) in a biocompatible co-solvent like Dimethyl Sulfoxide (DMSO) to create a concentrated stock (e.g., 20 mM).

• To the freshly reduced antibody solution (from Protocol 2), add the payload-linker stock solution to achieve a molar excess (e.g., 5-10 fold excess of payload-linker per mole of antibody). The final DMSO concentration should not exceed 10% (v/v) to prevent antibody denaturation.

• Incubate the reaction at room temperature for 2-4 hours with gentle mixing, protected from light.

• Quenching: Add a 50-fold molar excess of N-acetylcysteine to the reaction mixture to quench any unreacted iodoacetamide groups. Incubate for an additional 30 minutes.

• Purification: Purify the ADC to remove unreacted payload-linker, quenching agent, and co-solvent. This is typically achieved using Size Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF) with a suitable molecular weight cutoff membrane (e.g., 30 kDa).[14][] The ADC is exchanged into a formulation buffer (e.g., PBS or a histidine-based buffer).

Analytical Characterization of the Final ADC

Comprehensive characterization is essential to ensure the quality, consistency, and efficacy of the ADC.[1][16]

Caption: Workflow for ADC analytical characterization.

Summary of Key Characterization Data

The following table summarizes the primary techniques and expected outcomes for ADC characterization.

Parameter	Analytical Technique	Purpose	Typical Acceptance Criteria
Drug-to-Antibody Ratio (DAR)	Hydrophobic Interaction Chromatography (HIC); Mass Spectrometry (MS)[17]	To determine the average number of payload molecules conjugated per antibody and the distribution of species (DAR0, DAR2, DAR4, etc.).[16]	Average DAR of 3.5 - 4.0 for a target of DAR4. Low levels of unconjugated (DAR0) and highly conjugated species.
Aggregate & Fragment Content	Size Exclusion Chromatography (SEC)[14]	To quantify high molecular weight (HMW) species (aggregates) and low molecular weight (LMW) species (fragments).	Monomer content ≥ 95%.
Identity and Purity	Intact Mass Analysis (LC-MS); SDS-PAGE (reduced & non-reduced)	To confirm the covalent attachment of the payload and the overall integrity of the ADC.[16]	Observed mass corresponds to the theoretical mass of the ADC. Single main band on non-reducing SDS-PAGE.
Free Drug Content	Reversed-Phase HPLC (RP-HPLC) or SEC[14]	To quantify the amount of residual, unconjugated payload-linker in the final product.	Typically < 1% of total payload.

Protocol 4: DAR Determination by HIC

• Column: A suitable HIC column (e.g., Tosoh TSKgel Butyl-NPR).

• Mobile Phase A: High salt buffer (e.g., 20 mM Sodium Phosphate, 1.5 M Ammonium Sulfate, pH 7.0).

• Mobile Phase B: Low salt buffer (e.g., 20 mM Sodium Phosphate, pH 7.0).

• Gradient: Run a linear gradient from 100% A to 100% B over 20-30 minutes.

• Detection: UV at 280 nm (for protein) and at the payload's characteristic wavelength.

• Analysis: The unconjugated antibody (DAR0) will elute first, followed by species with increasing DAR values (DAR2, DAR4, etc.), which are more hydrophobic and bind more strongly to the column. Calculate the average DAR based on the relative peak areas.

Scientist's Note (Interpretation): A broad HIC profile with poorly resolved peaks may indicate product heterogeneity.[18] The average DAR is a critical quality attribute directly linked to the ADC's potency and potential toxicity.[16] A consistent DAR value across batches is a key indicator of a controlled and reproducible manufacturing process.

Conclusion

Ethyl 2-(2-iodoethoxy)acetate is a highly effective and practical linker precursor for the development of stable, non-cleavable ADCs via cysteine conjugation. The iodo-functional group provides a reactive handle for efficient and specific conjugation under mild conditions, while the integrated hydrophilic spacer helps to overcome challenges associated with payload-induced aggregation. By following the detailed protocols for synthesis, conjugation, purification, and characterization outlined in this guide, researchers can develop high-quality ADC candidates with desirable physicochemical and pharmacological properties. The key to success lies in the careful optimization of each step and the rigorous analytical validation of the final product to ensure safety, consistency, and efficacy.

References

• Challenges and new frontiers in analytical characterization of antibody-drug conjugates. (2018). mAbs.
• The Role of PEG Linkers in Enhancing Antibody-Drug Conjugate Efficacy and Safety: A Technical Guide. (2025). BenchChem.

• Antibody–drug conjugates: Recent advances in linker chemistry. (2021). Acta Pharmaceutica Sinica B. Available at: [Link]

• The Evolution of Antibody-Drug Conjugate (ADC) Linker Design: A Snapshot of Key Innovations. (2025). RCS Research Chemistry Services.
• Analytical Characterization of Antibody Drug Conjugates. (N.D.). Sepax Technologies, Inc.
• What are PEG Linkers? (N.D.). Creative Biolabs.
• Linker and Conjugation Chemistry in ADCs: Strategies and Best Practices. (2025). BOC Sciences.
• Perspectives and Characterization on Antibody–Drug Conjugates. (2026). LCGC International.
• ADC linkers: Definition and examples. (2022). ProteoGenix.
• PEG Linkers in Antibody-Drug Conjugates. (N.D.). BOC Sciences.

• Biophysical and Structural Characterization of Antibody–Drug Conjugates. (2026). MDPI. Available at: [Link]

• Top 5 Applications of PEGylated Linkers in Bioconjugation. (2025). PurePEG.

• PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates. (N.D.). MDPI. Available at: [Link]

• Linker and Conjugation Site Synergy in Antibody–Drug Conjugates: Impacts on Biological Activity. (2024). Bioconjugate Chemistry. Available at: [Link]

• Characterization of Antibody-Drug Conjugates. (N.D.). Sartorius.
• Application Notes and Protocols for Antibody-Drug Conjugate (ADC) Development. (2025). BenchChem.
• Antibody Conjugation Protocols: A Complete Step-by-Step Guide. (N.D.). BOC Sciences.
• Development of next generation of linkers for antibody-drug conjugates (ADCs). (2023). American Chemical Society.
• Understanding the Critical Role of Linkers in Advancing ADCs. (N.D.). Veranova.
• Accelerating ADC Development with Advanced Payload Intermediates. (2021). Pharma's Almanac.
• Master ADC Linker Design: Strategies & Optimization. (N.D.). BOC Sciences.
• Bioconjugation Reagents. (N.D.). TCI Chemicals.

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Functionalizing nanoparticles with Ethyl 2-(2-iodoethoxy)acetate for targeted delivery.

Topic: Functionalizing Nanoparticles with an Iodoacetyl Linker for Covalent Ligand Attachment in Targeted Delivery

Audience: Researchers, scientists, and drug development professionals.

Abstract

The targeted delivery of therapeutics represents a paradigm shift in modern medicine, aiming to maximize efficacy while minimizing off-target toxicity. Nanoparticles (NPs) serve as powerful platforms for such strategies, but their effectiveness hinges on the stable and specific attachment of targeting ligands. This guide provides a comprehensive framework for the functionalization of nanoparticles using a heterobifunctional iodoacetyl-containing linker, specifically focusing on the covalent conjugation of thiol-bearing targeting moieties. We will delve into the robust chemistry of the iodoacetyl-thiol reaction, providing detailed, field-tested protocols for nanoparticle activation, ligand thiolation, conjugation, and purification. Furthermore, this document establishes a self-validating system by outlining critical characterization techniques to confirm successful functionalization and quantify ligand density, ensuring the development of reliable and reproducible nanocarrier systems.

Introduction: The Critical Role of Covalent Linkage in Targeted Nanomedicine

Nanoparticles accumulate preferentially in tumor tissues through the Enhanced Permeability and Retention (EPR) effect, a phenomenon described as passive targeting.[1] However, to achieve superior specificity and cellular uptake, active targeting is employed.[2] This is accomplished by decorating the nanoparticle surface with ligands—such as antibodies, peptides, or aptamers—that bind to receptors overexpressed on target cells.[3][4]

The success of an active targeting strategy is critically dependent on the linkage between the nanoparticle and the targeting ligand. The ideal linker must form a stable, covalent bond that can withstand the physiological environment to prevent premature ligand dissociation. Iodoacetyl chemistry offers a highly reliable method for this purpose, reacting specifically with thiol (sulfhydryl) groups to form an irreversible thioether bond.[][6] This reaction is a cornerstone of bioconjugation due to its specificity and the stability of the resulting linkage.

This application note details the use of a heterobifunctional linker, such as N-Succinimidyl Iodoacetate (SIA), to first introduce reactive iodoacetyl groups onto an amine-functionalized nanoparticle surface. Subsequently, a thiol-containing targeting ligand is covalently attached. This approach provides a modular and controllable method for engineering sophisticated, targeted nanocarrier systems.

Principle of Iodoacetyl-Thiol Conjugation

The core of this methodology is a second-order nucleophilic substitution (SN2) reaction. The process unfolds in two main stages:

• Nanoparticle Activation: An amine-functionalized nanoparticle is reacted with a heterobifunctional crosslinker containing an N-hydroxysuccinimide (NHS) ester and an iodoacetyl group (e.g., SIA). The NHS ester reacts with primary amines on the nanoparticle surface to form a stable amide bond, effectively coating the nanoparticle with reactive iodoacetyl moieties.

• Ligand Conjugation: The targeting ligand, which must possess a free thiol group (-SH), is introduced. The deprotonated thiol (thiolate anion, -S⁻) acts as a potent nucleophile, attacking the carbon atom bonded to the iodine atom on the linker. Iodine, being an excellent leaving group, is displaced, resulting in the formation of a highly stable thioether bond.[7] The reaction is most efficient at a slightly alkaline pH (7.5-8.5) to facilitate the deprotonation of the thiol group.[6]

Figure 1: Overall experimental workflow for nanoparticle functionalization.

Experimental Protocols

These protocols are designed to be a comprehensive guide. Researchers should optimize parameters such as molar ratios and reaction times for their specific nanoparticle and ligand system.

Protocol 1: Introduction of Thiol Groups to a Targeting Ligand

Many targeting ligands, particularly proteins and peptides, may have disulfide bonds instead of free thiols. This protocol describes the reduction of disulfide bonds to generate the necessary reactive groups.

Materials:

• Targeting Ligand (e.g., antibody fragment, peptide)

• Dithiothreitol (DTT)

• Reduction Buffer: Phosphate-Buffered Saline (PBS) with 5 mM EDTA, pH 7.5, deoxygenated.

• Purification System: Desalting column (e.g., Zeba™ Spin Desalting Column) or dialysis cassette.

• Reaction Buffer: PBS with 5 mM EDTA, pH 7.2-7.5, deoxygenated.

Procedure:

• Ligand Preparation: Dissolve the targeting ligand in the Reduction Buffer to a final concentration of 1-5 mg/mL.

• Reduction Reaction: Add a 20- to 50-fold molar excess of DTT to the ligand solution.

• Incubation: Incubate the mixture for 1 hour at 37°C with gentle mixing.

• Purification: Immediately remove the excess DTT using a pre-equilibrated desalting column or by dialysis against the Reaction Buffer. The purification step is critical as free DTT will compete in the subsequent conjugation reaction.

• Quantification: Determine the concentration of the thiolated ligand using a protein assay (e.g., BCA) and proceed immediately to Protocol 3.

Expert Insight: The presence of EDTA in the buffers is crucial to chelate divalent metal ions that can catalyze the re-oxidation of thiols back to disulfides. Using deoxygenated buffers further minimizes this unwanted side reaction.

Protocol 2: Activation of Amine-Functionalized Nanoparticles

This protocol describes the attachment of the iodoacetyl linker to the nanoparticle surface.

Materials:

• Amine-functionalized nanoparticles (NP-NH₂)

• N-Succinimidyl Iodoacetate (SIA) or similar NHS-iodoacetyl crosslinker

• Anhydrous, amine-free solvent (e.g., Dimethyl sulfoxide, DMSO)

• Activation Buffer: 0.1 M Sodium Bicarbonate Buffer, pH 8.5

• Purification System: Centrifugal filtration units or Size Exclusion Chromatography (SEC).

Procedure:

• Nanoparticle Preparation: Disperse the NP-NH₂ in the Activation Buffer to a concentration of 5-10 mg/mL. Ensure the nanoparticles are well-dispersed using brief sonication if necessary.

• Linker Preparation: Immediately before use, prepare a 10 mg/mL stock solution of SIA in anhydrous DMSO. Protect the solution from light.

• Activation Reaction: Add a 20- to 100-fold molar excess of the SIA stock solution to the nanoparticle suspension. The optimal ratio must be determined empirically.

• Incubation: Incubate the reaction for 2 hours at room temperature in the dark with gentle, continuous mixing.[8]

• Purification: Purify the iodoacetyl-activated nanoparticles (NP-Iodoacetyl) from excess SIA and byproducts.

  • For Centrifugal Filtration: Wash the nanoparticles three times with the Reaction Buffer from Protocol 1.

  • For SEC: Elute the nanoparticles using the Reaction Buffer from Protocol 1.

• Confirmation (Optional): Successful activation can be confirmed by techniques like FTIR, which may show new peaks corresponding to the linker.

Expert Insight: NHS esters are susceptible to hydrolysis, especially at higher pH. Therefore, the SIA solution should be prepared immediately before use, and the reaction should be performed promptly.

Protocol 3: Conjugation of Thiolated Ligand to Activated Nanoparticles

This is the key step where the targeting ligand is covalently attached to the nanoparticle.

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Application Note &amp; Protocol: Site-Specific Protein PEGylation Using an Iodoacetyl-Activated PEG Derivative

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the covalent modification of proteins with an iodoacetyl-activated polyethylene glycol (PEG) derivative, exemplified by an Ethyl 2-(2-iodoethoxy)acetate structure. The protocol leverages the selective reactivity of the iodoacetyl group towards the thiol moiety of cysteine residues, enabling site-specific PEGylation. This strategy is crucial for producing homogeneous PEG-protein conjugates with preserved biological activity. Detailed methodologies for the conjugation reaction, purification, and characterization of the final product are presented to ensure reproducible and verifiable outcomes.

Principle of the Method

PEGylation is a widely adopted strategy to enhance the therapeutic properties of proteins, including their stability, solubility, and in vivo half-life. The choice of conjugation chemistry is critical for the success of PEGylation. Iodoacetyl-activated PEGs are highly valuable reagents for achieving site-specific modification by targeting cysteine residues.

The underlying chemistry involves a nucleophilic substitution (SN2) reaction. The sulfhydryl group (-SH) of a cysteine residue, particularly in its more nucleophilic thiolate form (-S⁻), attacks the electrophilic carbon atom bearing the iodine atom.[1] This results in the displacement of iodide and the formation of a highly stable thioether bond between the protein and the PEG molecule.[2]

The selectivity of this reaction is highly pH-dependent. An optimal pH range of 7.5-8.5 is recommended to favor the deprotonation of the cysteine thiol (pKa ≈ 8.3) to the reactive thiolate anion, while keeping other nucleophilic residues, such as lysine ε-amino groups (pKa > 9), largely protonated and less reactive.[3][4] This control over pH is paramount to minimize the formation of side products from reactions with histidine, lysine, or methionine.[3]

The resulting thioether linkage is a robust covalent bond, generally considered stable under physiological conditions, which is a key advantage for therapeutic applications where long-term stability in circulation is required.[5][6]

Caption: Figure 1: Reaction Mechanism

Materials and Reagents

Material/Reagent	Specifications	Supplier
Protein of Interest	Containing at least one free cysteine residue.	-
Iodoacetyl-activated PEG	e.g., Ethyl 2-(2-iodoethoxy)acetate derivative.	Varies
Reaction Buffer	50-100 mM Phosphate or HEPES buffer, pH 7.5-8.5, containing 1-5 mM EDTA.	Standard Lab Supplier
Reducing Agent (Optional)	Dithiothreitol (DTT) or TCEP-HCl.	Standard Lab Supplier
Quenching Reagent	L-cysteine or 2-Mercaptoethanol.	Standard Lab Supplier
Desalting Columns	e.g., PD-10 columns, for buffer exchange.	Cytiva, Bio-Rad
Purification System	HPLC or FPLC system with SEC column.	Waters, Agilent, Cytiva
Analytical Equipment	SDS-PAGE system, Mass Spectrometer (MALDI-TOF or ESI-MS).	Bio-Rad, Thermo Fisher
Solvents	Anhydrous DMSO or DMF for dissolving PEG reagent.	Sigma-Aldrich

Experimental Protocols

This protocol is a general guideline and may require optimization for specific proteins and PEG reagents.

A. Preparation of Reagents and Protein

• Protein Preparation :

  • Dissolve the protein in the Reaction Buffer to a final concentration of 1-10 mg/mL.

  • If the target cysteine is in a disulfide bond, it must be reduced. Add a 10 to 20-fold molar excess of DTT or TCEP. Incubate for 1-2 hours at room temperature.

  • Crucially , remove the reducing agent before adding the iodoacetyl-PEG, as it will compete for the reagent.[4] This is best achieved by buffer exchange using a desalting column equilibrated with degassed Reaction Buffer.

• PEG Reagent Preparation :

  • Iodoacetyl-activated PEGs are sensitive to light and moisture.[7] Always prepare solutions immediately before use.

  • Dissolve the iodoacetyl-activated PEG in a minimal amount of anhydrous DMSO or DMF, and then dilute to the desired stock concentration with the Reaction Buffer.

B. PEGylation Reaction

• Reaction Setup :

  • Start with a 5 to 20-fold molar excess of the PEG reagent over the protein. The optimal ratio must be determined empirically.

  • Slowly add the dissolved PEG reagent to the protein solution while gently stirring.

  • Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight. Protect the reaction from light.[7]

• Monitoring the Reaction (Optional) :

  • The progress of the reaction can be monitored by taking aliquots at different time points and analyzing them by SDS-PAGE or SEC-HPLC.

C. Quenching the Reaction

• Once the desired level of PEGylation is achieved, quench the reaction to stop further modification and consume any unreacted iodoacetyl-PEG.

• Add a 20 to 50-fold molar excess of a quenching reagent like L-cysteine or 2-Mercaptoethanol over the initial amount of PEG reagent.[4]

• Incubate for 30-60 minutes at room temperature.

D. Purification of the PEGylated Protein

Purification is essential to separate the PEG-protein conjugate from unreacted protein, excess PEG reagent, and quenching byproducts.

• Size Exclusion Chromatography (SEC) is the most common and effective method.[][9] PEGylation increases the hydrodynamic radius of the protein, allowing for separation based on size.[][10]

  • Equilibrate an appropriate SEC column with a suitable buffer (e.g., PBS, pH 7.4).

  • Load the quenched reaction mixture onto the column.

  • Collect fractions and analyze them by SDS-PAGE and UV absorbance at 280 nm to identify the fractions containing the purified PEG-protein conjugate.

• Ion Exchange Chromatography (IEX) can also be used, as PEGylation can shield surface charges on the protein, altering its binding affinity to the IEX resin.[][9][11] This method is particularly useful for separating species with different degrees of PEGylation (e.g., mono- vs. di-PEGylated).[9]

Caption: Figure 2: Experimental Workflow

E. Characterization of the PEG-Protein Conjugate

A multi-faceted approach is required to confirm successful conjugation and characterize the product. This constitutes the self-validating system.

• SDS-PAGE :

  • Compare the migration of the purified conjugate with the unconjugated protein. A successful PEGylation will result in a band shift to a higher apparent molecular weight.[12] The band of the PEGylated protein may appear diffuse or smeared due to the heterogeneity of the PEG polymer.[13]

• Mass Spectrometry (MS) :

  • MS is a powerful tool to confirm the covalent attachment of PEG and determine the degree of PEGylation.[14][15] Techniques like MALDI-TOF or ESI-MS can provide the precise mass of the conjugate.[16]

• Size Exclusion Chromatography (SEC-HPLC) :

  • Analytical SEC can be used to assess the purity of the conjugate. The PEGylated protein will have a shorter retention time compared to the unconjugated protein.[10]

• Biological Activity Assay :

  • It is crucial to perform a relevant bioassay to confirm that the PEGylated protein retains its desired biological function.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low PEGylation Efficiency	- Incomplete reduction of disulfide bonds.- Reducing agent not fully removed.- Suboptimal pH.- Degraded PEG reagent.	- Ensure sufficient concentration and incubation time for the reducing agent.- Use a desalting column for efficient buffer exchange.- Verify the reaction buffer pH is within the 7.5-8.5 range.[3][4]- Prepare fresh PEG reagent solution immediately before use.[7]
Multiple Products / Non-specific Labeling	- Reaction pH is too high (>8.5).- Excessive molar excess of PEG reagent.- Prolonged reaction time.	- Lower the reaction pH to improve specificity for cysteine.- Titrate the molar excess of the PEG reagent to find the lowest effective amount.- Optimize and shorten the reaction time.[3]
Protein Precipitation	- High concentration of organic solvent from PEG stock.- Protein instability under reaction conditions.	- Minimize the volume of organic solvent used to dissolve the PEG reagent.- Perform a buffer screen to find optimal conditions for protein stability.

References

• BenchChem. (2025). A Comparative Guide to the Stability of Oxime vs. Thioether Bonds in Bioconjugates.
• BenchChem. (2025). A Comparative Guide to Amide vs. Thioether Bond Stability in Bioconjugates.
• BOC Sciences. PEGylated Protein Purification Techniques.
• Creative Proteomics. Protein Alkylation: Exploring Techniques and Applications.
• BenchChem. (2025). Identifying and minimizing N-Iodoacetyltyramine side products.
• BenchChem. (2025). Optimizing Desthiobiotin-Iodoacetamide Reactions in Complex Samples: A Technical Support Guide.
• Veronese, F. M. (2003). Purification of pegylated proteins. PubMed.
• Waters Corporation. PEGylated Protein Analysis by Size-Exclusion and Reversed-Phase UPLC.
• MDPI. (2023). Membrane-Based Hybrid Method for Purifying PEGylated Proteins.
• ResearchGate. (2025). Purification of PEGylated Proteins | Request PDF.
• BenchChem. (2025). How to address incomplete cysteine alkylation with Desthiobiotin-Iodoacetamide.
• Su, N., et al. (2007). Native PAGE eliminates the problem of PEG-SDS interaction in SDS-PAGE and provides an alternative to HPLC in characterization of protein PEGylation. PubMed.
• Thermo Fisher Scientific. (2014). Orbitrap Mass Spectrometer Characterization of PEGylated Proteins.
• Walsh Medical Media. (2014). Trends in Characterization of PEGylated Proteins by Mass Spectrometry.
• Huang, L., & Gough, P. C. (2012). Characterization of PEGylated biopharmaceutical products by LC/MS and LC/MS/MS. PubMed.
• BenchChem. (2025). Technical Support Center: Characterization of Conjugates by SDS-PAGE and Mass Spectrometry.
• Chemistry LibreTexts. (2019). Reactions of Cysteine.

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Reaction conditions for labeling cell surface thiols with Ethyl 2-(2-iodoethoxy)acetate.

Application Notes & Protocols

Comprehensive Guide to Labeling Cell Surface Thiols with Ethyl 2-(2-iodoethoxy)acetate

Abstract: This document provides a detailed guide for the selective labeling of thiol groups on cell surface proteins using Ethyl 2-(2-iodoethoxy)acetate. We delve into the underlying chemical principles, offer a robust and validated protocol for live-cell applications, and provide critical insights for experimental design and troubleshooting. This guide is intended for researchers in cell biology, proteomics, and drug development seeking to probe the cell surface cysteinome, study protein redox state, or identify accessible targets for covalent modification.

Foundational Principles: The Chemistry of Iodoacetamide-Based Alkylation

The ability to selectively modify proteins on the surface of living cells is a powerful tool for understanding their function in a native context. Cysteine residues, with their nucleophilic thiol (-SH) groups, are prime targets for such site-specific modification. Ethyl 2-(2-iodoethoxy)acetate belongs to the iodoacetamide class of reagents, which are widely used for the covalent alkylation of cysteine thiols.

Mechanism of Action: A Stable Thioether Bond

The labeling reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The deprotonated thiol group of a cysteine residue, known as a thiolate (R-S⁻), acts as the nucleophile. It attacks the electrophilic carbon atom adjacent to the iodine atom on the Ethyl 2-(2-iodoethoxy)acetate molecule. This concerted reaction results in the displacement of iodide, which is an excellent leaving group, and the formation of a highly stable, irreversible thioether bond between the cysteine residue and the labeling reagent.[1]

Caption: SN2 reaction of a cysteine thiol with Ethyl 2-(2-iodoethoxy)acetate.

Critical Reaction Parameters for Live Cell Labeling

Unlike in-solution protein labeling, modifying proteins on live cells introduces constraints that are critical for experimental success and data integrity.

• pH: The reactivity of iodoacetamides is highly pH-dependent. The reaction is significantly more efficient at a slightly alkaline pH (8.0-8.5), which favors the deprotonation of the thiol group (pKa ≈ 8.5) to the more nucleophilic thiolate anion.[1][3] However, for live cell experiments, maintaining physiological pH (7.2-7.4) is paramount to ensure cell viability. The protocol is therefore optimized for this constraint, balancing reactivity with cell health.

• Temperature: Temperature directly influences reaction kinetics. Performing the labeling on ice (≈4°C) is a cornerstone of this protocol. This serves two crucial purposes:

  • It dramatically slows down active cellular processes like endocytosis, ensuring that the labeling is restricted primarily to the cell surface.[4]

  • Ethyl 2-(2-iodoethoxy)acetate is a small, neutral ester, which is likely to be cell-permeable. Low temperatures reduce the rate of its diffusion across the cell membrane, minimizing the labeling of intracellular proteins.

• Reagent Concentration and Time: The concentration of the labeling reagent and the incubation time must be carefully optimized. A high concentration or prolonged incubation can lead to off-target reactions with other nucleophilic amino acid residues (e.g., methionine, histidine, lysine) or induce cellular toxicity.[1][5] The goal is to find a balance that provides sufficient labeling of surface thiols within a short timeframe to maintain specificity and cell viability.

Experimental Design and Workflow

A well-designed experiment with appropriate controls is essential for generating reliable and interpretable data.

Overall Experimental Workflow

The process involves preparing the cells, executing the labeling reaction under controlled conditions, quenching any unreacted reagent to prevent further modification, and finally, preparing the sample for downstream analysis.

Caption: Standard workflow for labeling cell surface thiols on live cells.

Summary of Key Experimental Parameters

The following table outlines the recommended starting conditions for labeling. These should be considered as a starting point for optimization for specific cell types and experimental goals.

Parameter	Recommended Starting Condition	Rationale & Considerations
Cell Density	1 - 5 x 10⁶ cells/mL	Ensures sufficient surface area for labeling without excessive cell clumping.
Labeling Buffer	Ice-cold PBS or HBSS, pH 7.2-7.4	Maintains physiological pH and osmolarity. Must be free of proteins (e.g., BSA) or free thiols (e.g., from media) that would consume the reagent.
Reagent Concentration	100 - 500 µM	Starting range for optimization. Lower concentrations increase specificity, while higher concentrations may be needed for low-abundance targets.
Incubation Temperature	4°C (on ice)	Minimizes endocytosis and potential membrane permeation of the reagent.
Incubation Time	15 - 30 minutes	A short duration is critical to limit labeling to the cell surface and prevent toxicity.
Quenching Agent	5-10 mM N-acetyl-cysteine or Glutathione	A thiol-containing small molecule that rapidly reacts with and inactivates any remaining Ethyl 2-(2-iodoethoxy)acetate.
Quenching Time	10 minutes on ice	Sufficient time to ensure complete inactivation of the labeling reagent.

Essential Controls for Data Validation

• Unlabeled Control: Cells processed identically but without the addition of Ethyl 2-(2-iodoethoxy)acetate. This is crucial for establishing baseline measurements in downstream analysis.

• Viability Control: Assess cell viability (e.g., using Trypan Blue or a fluorescence-based assay) after the complete labeling and quenching procedure to ensure the experimental conditions are not cytotoxic.

• Blocking Control: Pre-treat cells with a non-detectable, potent alkylating agent like N-ethylmaleimide (NEM) before adding Ethyl 2-(2-iodoethoxy)acetate.[6] A significant reduction in signal confirms that the labeling is specific to thiol groups.

Detailed Step-by-Step Protocol

Materials:

• Ethyl 2-(2-iodoethoxy)acetate

• Anhydrous Dimethyl sulfoxide (DMSO)

• Suspension or adherent cells of interest

• Ice-cold Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching solution: 1 M N-acetyl-cysteine (NAC) or L-Glutathione (GSH) stock in water

• Cell lysis buffer appropriate for downstream application

• Standard cell culture and harvesting reagents

Procedure:

Step 1: Reagent Preparation

• Prepare a 100 mM stock solution of Ethyl 2-(2-iodoethoxy)acetate in anhydrous DMSO. Mix well until fully dissolved.

• Store the stock solution in small aliquots at -20°C, protected from light and moisture. Iodoacetamide solutions should be prepared fresh for best results.[1]

Step 2: Cell Preparation

• Harvest cultured cells using a gentle method (e.g., scraping for adherent cells, or centrifugation for suspension cells). Avoid using enzymatic dissociation reagents like trypsin if possible, as they can alter the cell surface proteome. If trypsin is necessary, allow cells to recover in culture for at least 1 hour before labeling.

• Count the cells and wash them twice with ice-cold PBS to completely remove any residual culture medium. Centrifuge at 300 x g for 5 minutes at 4°C between washes.

• Resuspend the cell pellet in ice-cold PBS to a final concentration of 1 - 5 x 10⁶ cells/mL. Keep the cell suspension on ice at all times.

Step 3: Labeling Reaction

• Immediately before use, dilute the 100 mM stock solution of Ethyl 2-(2-iodoethoxy)acetate into the ice-cold cell suspension to achieve the desired final concentration (e.g., for 250 µM, add 2.5 µL of stock per 1 mL of cell suspension).

• Mix gently by inverting the tube and incubate on ice for 15-30 minutes with occasional gentle agitation. Protect the sample from light.

Step 4: Quenching the Reaction

• To stop the labeling reaction, add the quenching agent (NAC or GSH) to a final concentration of 5-10 mM (e.g., add 10 µL of a 500 mM NAC stock to 1 mL of cell suspension).

• Mix gently and incubate on ice for 10 minutes. This will neutralize any unreacted Ethyl 2-(2-iodoethoxy)acetate.

Step 5: Post-Labeling Washes and Sample Processing

• Pellet the cells by centrifugation (300 x g, 5 min, 4°C).

• Discard the supernatant and wash the cell pellet twice with ice-cold PBS to remove the quenching agent and reaction byproducts.

• The final cell pellet is now ready for downstream applications. Proceed immediately to cell lysis using a buffer compatible with your planned analysis (e.g., mass spectrometry, SDS-PAGE).

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Labeling Efficiency	1. Reagent degraded.2. Insufficient reagent concentration.3. Cell surface thiols are oxidized/inaccessible.4. Competing nucleophiles in buffer.	1. Prepare fresh reagent stock solution.2. Perform a concentration titration (e.g., 100 µM to 1 mM).3. Consider a mild, non-permeant reducing agent pre-treatment (e.g., TCEP), but be aware this alters the native redox state.4. Ensure wash buffers are free of amines, thiols, or proteins.
High Cell Death	1. Reagent concentration is too high.2. Incubation time is too long.3. Harsh cell handling.	1. Reduce the concentration of the labeling reagent.2. Shorten the incubation time (e.g., to 10-15 minutes).3. Handle cells gently, keep them on ice, and use low-speed centrifugation.
High Background / Intracellular Labeling	1. Incubation temperature was too high.2. Incomplete quenching.3. Reagent is cell-permeable.	1. Ensure the entire procedure is performed strictly at 4°C (on ice).2. Ensure quencher concentration and time are adequate.3. Shorten incubation time to the minimum required for sufficient surface labeling. Validate with a cell-impermeant control reagent if available.

References

• Introduction to approaches and tools for the evaluation of protein cysteine oxidation - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Sahaf, B., et al. (2003). Lymphocyte surface thiol levels. PNAS, 100(7), 4001-4005. Retrieved from [Link]

• Lymphocyte surface thiol levels. (2003). PNAS. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. herzenberglab.stanford.edu [herzenberglab.stanford.edu]

Use of Ethyl 2-(2-iodoethoxy)acetate in proteomics for cysteine alkylation.

An Application Guide to Cysteine Alkylation in Proteomics using Ethyl 2-(2-iodoethoxy)acetate

Introduction: The Critical Role of Cysteine Alkylation in Proteomics

In the field of mass spectrometry-based proteomics, the ultimate goal is the accurate identification and quantification of proteins from complex biological samples. A critical preparatory step to achieve this is the management of cysteine residues. Cysteine, with its reactive thiol (-SH) group, is unique among amino acids. These thiols can form disulfide bonds (-S-S-), which are covalent linkages that play a vital role in dictating the tertiary and quaternary structure of proteins.[1]

While essential for native protein function, these disulfide bonds present a significant challenge for proteomic analysis. To ensure comprehensive enzymatic digestion—typically with trypsin—proteins must first be denatured and unfolded. This process is initiated by reducing the disulfide bonds back to their constituent thiol groups. However, these newly freed thiols are highly susceptible to re-oxidation, which would lead to protein refolding, incomplete digestion, and ambiguous results.[2]

To prevent this, a process known as alkylation is employed. An alkylating agent is introduced to covalently and irreversibly "cap" the free thiol groups, forming a stable thioether bond.[2][3] This modification ensures that proteins remain in a linear, reduced state, maximizing the efficiency of enzymatic cleavage and ultimately improving peptide identification and protein sequence coverage in mass spectrometry.[4] While numerous reagents like iodoacetamide (IAM) and iodoacetic acid (IAA) are widely used[2][4][5], this guide focuses on the application of Ethyl 2-(2-iodoethoxy)acetate for robust and effective cysteine alkylation.

Mechanism of Action: S-Alkylation with Ethyl 2-(2-iodoethoxy)acetate

The modification of cysteine residues by Ethyl 2-(2-iodoethoxy)acetate proceeds through a classic bimolecular nucleophilic substitution (SN2) reaction. The process begins with the deprotonation of the cysteine's thiol group to form a highly reactive thiolate anion (-S⁻). This thiolate acts as a potent nucleophile, attacking the electrophilic carbon atom adjacent to the iodine in the Ethyl 2-(2-iodoethoxy)acetate molecule. This nucleophilic attack results in the formation of a stable thioether bond and the displacement of the iodide ion as a leaving group. This irreversible reaction effectively blocks the cysteine residue from further chemical interactions.

Caption: S-alkylation of a cysteine thiolate by Ethyl 2-(2-iodoethoxy)acetate.

Overall Experimental Workflow

The successful alkylation of cysteine residues is embedded within a standardized workflow for protein sample preparation. Each stage is designed to sequentially prepare the protein for enzymatic digestion and subsequent mass spectrometric analysis. The key stages include denaturation to unfold the protein, reduction to break disulfide bonds, alkylation to cap the resulting free thiols, and a quenching step to neutralize the excess, reactive alkylating agent.

Caption: Standard workflow for protein reduction and alkylation in proteomics.

Detailed Experimental Protocol

This protocol provides a robust method for the in-solution reduction and alkylation of proteins using Ethyl 2-(2-iodoethoxy)acetate prior to enzymatic digestion.

I. Required Materials and Reagents

• Protein Sample: Purified protein or complex protein lysate.

• Denaturing Buffer: 6 M Guanidine-HCl or 8 M Urea, 50 mM Tris-HCl, pH 8.0.

• Reducing Agent Stock: 500 mM Dithiothreitol (DTT) in HPLC-grade water. (Prepare fresh).

• Alkylating Agent Stock: 500 mM Ethyl 2-(2-iodoethoxy)acetate in Acetonitrile (ACN). (Store in the dark).

• Quenching Reagent: 500 mM DTT or L-cysteine in HPLC-grade water.

• Digestion Buffer: 50 mM Ammonium Bicarbonate (AMBIC), pH 8.0.

• HPLC-grade Water & Acetonitrile (ACN)

• Heating block and Thermomixer

• Microcentrifuge tubes

II. Step-by-Step Procedure

• Protein Solubilization and Denaturation:

  • Dissolve the protein sample (e.g., 100 µg) in 100 µL of Denaturing Buffer.

  • Vortex gently to ensure the sample is fully solubilized. If necessary, incubate at 37°C for 15 minutes.

  • Rationale: Denaturants like urea or guanidine-HCl are essential to unfold the protein, exposing the internal disulfide bonds to the reducing agent.[3]

• Reduction of Disulfide Bonds:

  • Add the 500 mM DTT stock solution to the protein sample to a final concentration of 5-10 mM. (For a 100 µL sample, add 1-2 µL of 500 mM DTT).

  • Incubate the mixture at 56°C for 45 minutes with gentle shaking.

  • Allow the sample to cool to room temperature.

  • Rationale: DTT is a strong reducing agent that cleaves the disulfide bonds to yield free sulfhydryl groups on cysteine residues. The elevated temperature facilitates this process.

• Alkylation of Cysteines:

  • CRITICAL STEP: Perform this step in the dark or in a light-protected tube (e.g., amber tube or wrapped in foil) to prevent the light-induced degradation of the iodo-compound.[3][4]

  • Add the 500 mM Ethyl 2-(2-iodoethoxy)acetate stock solution to a final concentration of 15-20 mM. This provides an approximate 2-fold molar excess over the reducing agent. (For the sample above, add 3-4 µL of 500 mM stock).

  • Incubate at room temperature for 30 minutes in the dark with gentle mixing.

  • Rationale: The molar excess of the alkylating agent ensures the complete and rapid capping of all available thiol groups. Performing this in the dark is crucial as iodo-compounds can be light-sensitive.

• Quenching of Excess Alkylating Reagent:

  • Add 500 mM DTT (or L-cysteine) to the sample to a final concentration of 5-10 mM to quench any unreacted Ethyl 2-(2-iodoethoxy)acetate.

  • Incubate at room temperature for 15 minutes in the dark.

  • Rationale: Quenching is vital to stop the alkylation reaction. Unreacted iodo-reagents can modify other amino acid residues, such as methionine, histidine, or lysine, which can complicate downstream data analysis.[6]

• Sample Preparation for Downstream Analysis:

  • The protein sample is now fully reduced and alkylated. For subsequent enzymatic digestion with trypsin, the high concentration of denaturant must be reduced.

  • Dilute the sample at least 6- to 8-fold with a suitable digestion buffer (e.g., 50 mM AMBIC) to lower the urea concentration to <1 M.

  • Proceed with your standard enzymatic digestion protocol.

Verification and Comparative Data

Successful alkylation is confirmed during mass spectrometry data analysis by observing the expected mass shift on all cysteine-containing peptides. The modification with Ethyl 2-(2-iodoethoxy)acetate results in the addition of a C₆H₁₁O₃ moiety.

• Mass of Added Moiety: -CH₂CH₂OCH₂COOCH₂CH₃

• Monoisotopic Mass Shift: +131.07082 Da

This specific mass shift should be included as a variable or static modification on cysteine residues during the database search.

Comparative Analysis of Common Alkylating Agents

The choice of alkylating agent can influence the outcome of a proteomics experiment. Below is a comparison of Ethyl 2-(2-iodoethoxy)acetate with other commonly used reagents.

Feature	Ethyl 2-(2-iodoethoxy)acetate	Iodoacetamide (IAM)	Iodoacetic Acid (IAA)	N-ethylmaleimide (NEM)
Target Residue	Cysteine	Cysteine	Cysteine	Cysteine
Mass Shift (Da)	+131.071	+57.021	+58.005	+125.048
Reaction Type	S-Alkylation	S-Alkylation	S-Alkylation	Michael Addition
Potential Side Reactions	Met, His, Lys	Met, His, Lys[6]	Met, His, Lys	Lys, His
Advantages	Larger, more hydrophobic modification may alter peptide chromatography, potentially aiding separation.	Highly reactive and efficient; most commonly used reagent.[5]	Carboxylic acid group can alter peptide pI.	Highly specific to thiols at neutral pH.
Disadvantages	Larger size may lead to slightly slower reaction kinetics. Ester group may be prone to hydrolysis at extreme pH.	High reactivity can lead to off-target modifications if not properly controlled.[6][7]	Can create tryptic miscleavages if it modifies a lysine residue adjacent to a cleavage site.	Can form stereoisomers upon reaction, potentially complicating analysis.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete Alkylation	Insufficient reducing agent (DTT).Insufficient alkylating agent.Alkylation time too short.	Ensure a final DTT concentration of 5-10 mM.Use at least a 1.5 to 2-fold molar excess of alkylating agent over DTT.Increase incubation time to 45-60 minutes.
Unmodified Cysteines Detected	Re-oxidation of thiols before alkylation.Degraded alkylating agent.	Add alkylating agent immediately after the sample cools from the reduction step.Prepare alkylating agent stock solution fresh or store properly (in the dark, desiccated).
Side Reactions (e.g., Methionine Alkylation)	Excess alkylating agent not quenched.pH is too high or reaction time is too long.	Ensure the quenching step is performed correctly with sufficient quencher.Maintain pH around 8.0 and adhere to the recommended 30-minute incubation time.

Conclusion

Proper reduction and alkylation are indispensable steps for achieving high-quality, reproducible results in shotgun proteomics. Ethyl 2-(2-iodoethoxy)acetate serves as an effective reagent for the irreversible modification of cysteine residues, reliably preventing disulfide bond reformation. By following the detailed protocol and understanding the chemical principles outlined in this guide, researchers can ensure their samples are optimally prepared for enzymatic digestion and subsequent mass spectrometric analysis, leading to deeper and more accurate proteome characterization.

References

• Benchchem. (2025). Application Notes and Protocols: Cysteine Modification with Iodoacetone. Benchchem.
• Sechi, S., & Chait, B. T. (1998). Modification of Cysteine Residues by Alkylation. A Tool in Peptide Mapping and Protein Identification. The Rockefeller University.

• Hale, J. E., et al. (2004). A simplified procedure for the reduction and alkylation of cysteine residues in proteins prior to proteolytic digestion and mass spectral analysis. ResearchGate. Available at: [Link]

• protocols.io. (n.d.). Reduction and alkylation of protein lysates for LC-MS (proteomics) using dithiothreitol (DTT) and iodoacetamide (IAM). Available at: [Link]

• Kuznetsova, K., et al. (2021). Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues. Journal of Proteomics. Available at: [Link]

• Wang, H., et al. (2014). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Molecular BioSystems. Available at: [Link]

• Carroll, K. S., & N-degron, T. P. (2014). Cysteine-Mediated Redox Signaling: Chemistry, Biology, and Tools for Discovery. PMC. Available at: [Link]

• Go, Y. M., & Jones, D. P. (2014). Protein redox chemistry: post-translational cysteine modifications that regulate signal transduction and drug pharmacology. Frontiers in Pharmacology. Available at: [Link]

• Gutorov, V. V., et al. (2020). Modification of cysteine residues for mass spectrometry-based proteomic analysis: facts and artifacts. ResearchGate. Available at: [Link]

Sources

• 1. Frontiers | Protein redox chemistry: post-translational cysteine modifications that regulate signal transduction and drug pharmacology [frontiersin.org]
• 2. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lab.rockefeller.edu [lab.rockefeller.edu]
• 5. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 6. Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Site-Specific Enzyme Immobilization on Solid Supports via Thioether Linkage Using Ethyl 2-(2-iodoethoxy)acetate

Introduction & Mechanistic Rationale

The transition from soluble biocatalysts to immobilized enzymes is a cornerstone of modern drug development and industrial biocatalysis. Immobilization enhances operational stability, enables enzyme recycling, and facilitates continuous-flow synthesis [4]. However, traditional immobilization strategies—such as random multipoint covalent attachment via surface lysine residues (e.g., NHS-ester or glutaraldehyde chemistry)—frequently result in heterogeneous enzyme orientations, active site occlusion, and significant loss of catalytic activity.

To overcome these limitations, site-specific immobilization targeting rare or genetically engineered cysteine residues (sulfhydryl groups) offers a superior alternative. Ethyl 2-(2-iodoethoxy)acetate serves as an ideal heterobifunctional linker for this purpose.

Why Ethyl 2-(2-iodoethoxy)acetate?

• Site-Specificity: The iodoalkyl moiety reacts preferentially with free sulfhydryls (-SH) at slightly alkaline pH (7.5–8.5) to form a highly stable, irreversible thioether bond [1]. This prevents random crosslinking and preserves the enzyme's native conformation.

• Hydrophilic Spacer: The ethoxy group acts as a short, hydrophilic spacer arm. This minimizes steric hindrance between the solid support and the enzyme, allowing uninhibited substrate access to the active site.

• Modular Assembly: The ethyl ester can be easily saponified to a carboxylate, allowing it to be coupled to any amine-functionalized solid support (e.g., silica, agarose, or magnetic beads) via standard EDC/NHS activation prior to enzyme exposure.

Chemical & Experimental Workflows

The immobilization process is divided into two distinct chemical phases to prevent cross-reactivity. First, the linker is attached to the support. Second, the functionalized support captures the reduced enzyme.

Chemical pathway for site-specific enzyme immobilization via thioether linkage.

Experimental workflow for enzyme immobilization using iodoacetyl chemistry.

Buffer Selection & Causality

The success of iodoacetyl-thiol conjugation relies heavily on strict environmental controls. Table 1 outlines the critical buffers used in this protocol and the mechanistic rationale behind their formulation.

Table 1: Buffer Compositions and Mechanistic Rationale

Buffer Type	Composition	pH	Mechanistic Rationale
Activation Buffer	0.1 M MES, 0.5 M NaCl	6.0	MES is a non-amine buffer that will not compete with the aminated support during EDC/NHS activation of the carboxylate.
Coupling Buffer	50 mM Tris-HCl, 5 mM EDTA	8.5	A pH of 8.0–8.5 deprotonates the thiol group (pKa ~8.3), increasing its nucleophilicity for the iodo displacement [2]. EDTA chelates trace heavy metals that catalyze the oxidation of free thiols into disulfides.
Quenching Buffer	50 mM L-Cysteine in Coupling Buffer	8.5	L-Cysteine provides an excess of highly reactive free thiols to cap any remaining unreacted iodo groups on the support, preventing non-specific binding later [3].
Wash Buffer	1 M NaCl in PBS	7.4	High ionic strength disrupts electrostatic (non-covalent) interactions, ensuring only covalently immobilized enzymes remain on the support.

Step-by-Step Protocol

This protocol is designed as a self-validating system : it incorporates in-process quantifications to ensure each step has proceeded to completion before moving to the next.

Phase 1: Linker Hydrolysis & Support Functionalization

• Hydrolysis: Dissolve 100 mg of Ethyl 2-(2-iodoethoxy)acetate in 1 mL of ethanol. Add 1 mL of 0.5 M NaOH. Stir at room temperature for 2 hours to saponify the ester. Neutralize to pH 6.0 using 1 M HCl.

• Activation: Add the hydrolyzed linker to 5 mL of Activation Buffer. Add 10-fold molar excess of EDC and NHS. Incubate for 15 minutes at room temperature.

• Amidation: Add 1 g of amine-functionalized solid support (e.g., aminopropyl-silica). Incubate for 2 hours under continuous end-over-end mixing.

• Washing: Wash the functionalized support extensively with water, followed by Coupling Buffer. The support is now iodo-functionalized and light-sensitive.

Phase 2: Enzyme Preparation & Reduction

Causality Note: Disulfide bonds must be reduced to generate free sulfhydryls. DTT and β -mercaptoethanol cannot be used because they contain thiols that will compete for the iodo groups. TCEP is a phosphine-based reducing agent that does not interfere with iodoacetyl coupling.

• Dissolve the target enzyme in Coupling Buffer at a concentration of 1–5 mg/mL.

• Add TCEP to a final concentration of 5 mM. Incubate for 30 minutes at room temperature.

• Validation Check: Use Ellman’s Reagent (DTNB) to quantify the concentration of free sulfhydryls. Ensure a minimum of 1 free -SH per enzyme molecule.

Phase 3: Covalent Conjugation

Causality Note: Iodoalkyl groups are photolabile. Exposure to light generates free iodine radicals, which can non-specifically react with tyrosine, histidine, and tryptophan residues [1].

• Transfer the reduced enzyme solution to the iodo-functionalized support.

• Wrap the reaction vessel in aluminum foil to protect it from light.

• Incubate on a rotary shaker for 2 hours at room temperature, or overnight at 4°C.

Phase 4: Quenching, Washing, and Quality Control

• Supernatant Collection: Centrifuge the suspension and collect the supernatant.

  • Validation Check: Measure the A280​ of the supernatant. Calculate coupling efficiency: (Initial Protein - Supernatant Protein) / Initial Protein * 100.

• Quenching: Resuspend the support in Quenching Buffer (50 mM L-Cysteine) [3]. Incubate in the dark for 30 minutes to block unreacted iodo sites.

• Washing: Wash the immobilized enzyme sequentially with Wash Buffer (1 M NaCl) to remove non-covalently bound protein, followed by standard PBS (pH 7.4).

• Storage: Store the immobilized enzyme at 4°C in PBS containing 0.02% sodium azide.

Quantitative Comparison of Immobilization Chemistries

To justify the selection of iodoacetyl chemistry over traditional methods, Table 2 summarizes the operational metrics of various immobilization strategies.

Table 2: Comparison of Covalent Immobilization Chemistries

Chemistry	Target Residue	Reaction pH	Specificity	Risk of Enzyme Denaturation	Typical Activity Retention
Iodoacetyl (Thioether)	Cysteine (-SH)	7.5 - 8.5	High (Site-directed)	Low	80 - 95%
NHS-Ester (Amide)	Lysine (-NH2)	7.2 - 8.0	Low (Random)	High (Multipoint attachment)	30 - 50%
Epoxide	-NH2, -SH, -OH	9.0 - 10.0	Low	Moderate (Harsh pH required)	40 - 60%
Glutaraldehyde	Lysine (-NH2)	7.0 - 8.0	Low (Crosslinking)	Very High	10 - 40%

References

• GenScript. "High-Affinity Iodoacetyl Resin Cat. No. L00403."[Link]

• Fu J, Reinhold J, Woodbury NW. "Peptide-Modified Surfaces for Enzyme Immobilization." PLoS One. 2011;6(4):e18692.[Link]

• Guzik U, Hupert-Kocurek K, Wojcieszyńska D. "Immobilization as a Strategy for Improving Enzyme Properties-Application to Oxidoreductases." Molecules. 2014;19(7):8995-9018.[Link]

Application Notes and Protocols for the Synthesis of Custom Probes and Labels Using Ethyl 2-(2-iodoethoxy)acetate

Introduction: Unlocking Versatility in Bioconjugation with Ethyl 2-(2-iodoethoxy)acetate

In the dynamic fields of chemical biology, drug discovery, and diagnostics, the ability to precisely label and track biomolecules is paramount. The covalent attachment of probes—such as fluorescent dyes, affinity tags (e.g., biotin), or drug molecules—to proteins, peptides, and nucleic acids provides invaluable insights into their function, localization, and interactions.[1] Ethyl 2-(2-iodoethoxy)acetate has emerged as a highly versatile and efficient precursor for the synthesis of custom probes and labels. Its unique bifunctional nature, possessing a reactive iodo group and a readily modifiable ester, allows for a two-stage conjugation strategy that offers exceptional control over the labeling process.

This comprehensive guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals on leveraging Ethyl 2-(2-iodoethoxy)acetate for the synthesis of custom probes and labels. We will delve into the underlying chemical principles, provide step-by-step experimental procedures, and offer expert insights to ensure successful and reproducible results.

The Chemistry of Ethyl 2-(2-iodoethoxy)acetate: A Tale of Two Reactive Centers

Ethyl 2-(2-iodoethoxy)acetate is a hetero-bifunctional linker. Its utility in bioconjugation stems from the differential reactivity of its two key functional groups: the iodo group and the ethyl ester.

• The Iodo Group: A Target for Nucleophilic Attack The carbon-iodine bond is the primary site for the initial conjugation to a biomolecule. The iodine atom is an excellent leaving group, making the adjacent carbon atom highly susceptible to nucleophilic substitution, primarily through an SN2 mechanism. This reaction is particularly efficient with soft nucleophiles, most notably the thiol group (-SH) of cysteine residues in proteins and peptides.[2] The reaction proceeds under mild conditions, typically at a slightly alkaline pH (7.5-8.5), where the thiol is deprotonated to the more nucleophilic thiolate anion.

• The Ethyl Ester: A Handle for Probe Attachment Following the conjugation of the linker to the biomolecule via the iodo group, the ethyl ester serves as a convenient handle for the attachment of the desired probe. This is typically achieved through hydrolysis of the ester to a carboxylic acid, followed by an amide bond formation with an amine-containing probe molecule. This two-step process allows for the purification of the linker-modified biomolecule before the introduction of the final probe, which can be advantageous when working with precious or sensitive probes.

The following diagram illustrates the general workflow for utilizing Ethyl 2-(2-iodoethoxy)acetate in bioconjugation:

Caption: General workflow for biomolecule labeling using Ethyl 2-(2-iodoethoxy)acetate.

PART 1: Labeling of Cysteine-Containing Peptides and Proteins

This protocol details the labeling of peptides and proteins through the reaction of Ethyl 2-(2-iodoethoxy)acetate with cysteine residues.

Protocol 1.1: Covalent Attachment of the Linker to a Peptide/Protein

Rationale: This initial step involves the specific alkylation of cysteine's sulfhydryl group. Maintaining a slightly alkaline pH is crucial for deprotonating the thiol to the more reactive thiolate. A molar excess of the linker ensures efficient labeling.

Materials:

• Cysteine-containing peptide or protein

• Ethyl 2-(2-iodoethoxy)acetate

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.5

• Reducing agent (optional): Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Quenching solution: 1 M β-mercaptoethanol or N-acetyl-cysteine

• Purification system: Size-exclusion chromatography (SEC) or dialysis cassettes

Procedure:

• Peptide/Protein Preparation:

  • Dissolve the peptide or protein in the Reaction Buffer to a final concentration of 1-10 mg/mL.

  • If the protein contains disulfide bonds that need to be reduced to expose free cysteines, add a 10-fold molar excess of DTT or TCEP and incubate at 37°C for 1 hour. Note: If using DTT, it must be removed before adding the iodo-linker, as it will compete for the reagent. TCEP does not contain a thiol and does not require removal.

• Linker Addition:

  • Prepare a fresh stock solution of Ethyl 2-(2-iodoethoxy)acetate in a compatible organic solvent like DMSO or DMF.

  • Add a 10- to 20-fold molar excess of the Ethyl 2-(2-iodoethoxy)acetate solution to the peptide/protein solution. The final concentration of the organic solvent should not exceed 5-10% (v/v) to avoid protein denaturation.

• Reaction Incubation:

  • Incubate the reaction mixture at room temperature for 2 hours with gentle stirring. For sensitive proteins, the incubation can be performed at 4°C overnight.

• Quenching the Reaction:

  • Add a 100-fold molar excess of the quenching solution (e.g., β-mercaptoethanol) to consume any unreacted Ethyl 2-(2-iodoethoxy)acetate. Incubate for 30 minutes at room temperature.

• Purification of the Linker-Modified Peptide/Protein:

  • Remove the excess linker and quenching reagent by size-exclusion chromatography or dialysis against the Reaction Buffer.

  • Confirm the successful conjugation and determine the degree of labeling using mass spectrometry. A mass increase of 199.02 Da per modified cysteine is expected (the mass of the ethyl 2-(2-ethoxy)acetate moiety minus the hydrogen from the thiol).

Protocol 1.2: Hydrolysis of the Ester and Coupling of an Amine-Containing Probe

Rationale: The ester group of the conjugated linker is hydrolyzed to a carboxylic acid, which is then activated for amide bond formation with an amine-functionalized probe. Carbodiimide chemistry, such as with EDC and sulfo-NHS, is a common and effective method for this coupling.[3]

Materials:

• Linker-modified peptide/protein from Protocol 1.1

• Hydrolysis Buffer: 0.1 M Sodium Hydroxide (NaOH)

• Neutralization Buffer: 0.1 M Hydrochloric Acid (HCl)

• Coupling Buffer: 100 mM MES, 150 mM NaCl, pH 6.0

• Amine-containing probe (e.g., a fluorescent dye with an amine linker, biotin-amine)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Purification system: Size-exclusion chromatography (SEC) or dialysis

Procedure:

• Ester Hydrolysis:

  • Adjust the pH of the linker-modified peptide/protein solution to ~11 with the Hydrolysis Buffer.

  • Incubate at room temperature for 30-60 minutes, monitoring the pH.

  • Neutralize the solution to pH 7.0 with the Neutralization Buffer.

  • Buffer exchange the hydrolyzed product into the Coupling Buffer.

• Amide Coupling:

  • To the hydrolyzed linker-modified peptide/protein, add a 10- to 50-fold molar excess of the amine-containing probe.

  • Add a 100-fold molar excess of EDC and a 50-fold molar excess of sulfo-NHS.

  • Incubate the reaction mixture at room temperature for 2-4 hours with gentle stirring.

• Purification of the Final Labeled Peptide/Protein:

  • Remove the excess probe and coupling reagents by size-exclusion chromatography or extensive dialysis.

• Characterization:

  • Confirm the final conjugate's identity and purity using SDS-PAGE (for proteins), HPLC, and mass spectrometry. The final mass will be increased by the mass of the attached probe.

The following diagram illustrates the reaction scheme for labeling a cysteine residue:

Caption: Reaction scheme for labeling a cysteine residue with Ethyl 2-(2-iodoethoxy)acetate and an amine-containing probe.

PART 2: Modification of Thiolated Oligonucleotides

Thiol-modified oligonucleotides can be labeled using a similar strategy as for cysteine-containing peptides. The thiol group at the 5' or 3' end of the oligonucleotide serves as the nucleophile for the reaction with Ethyl 2-(2-iodoethoxy)acetate.

Protocol 2.1: Labeling of a Thiol-Modified Oligonucleotide

Rationale: This protocol is a one-pot reaction where the linker is first attached to the thiolated oligonucleotide, followed by in-situ hydrolysis and coupling to an amine-containing probe. This approach is often suitable for robust oligonucleotide chemistry.

Materials:

• Thiol-modified oligonucleotide

• Reaction Buffer: 100 mM sodium phosphate, pH 8.0

• Ethyl 2-(2-iodoethoxy)acetate

• Hydrolysis and Coupling reagents as in Protocol 1.2

• Purification system: HPLC or gel electrophoresis

Procedure:

• Oligonucleotide Preparation:

  • Dissolve the thiol-modified oligonucleotide in the Reaction Buffer.

• Linker Attachment:

  • Add a 50-fold molar excess of Ethyl 2-(2-iodoethoxy)acetate and incubate at room temperature for 4 hours.

• In-situ Hydrolysis and Coupling:

  • Adjust the pH to ~11 with 0.1 M NaOH and incubate for 1 hour.

  • Neutralize the reaction and buffer exchange into the Coupling Buffer (pH 6.0).

  • Add the amine-containing probe, EDC, and sulfo-NHS as described in Protocol 1.2.

  • Incubate overnight at room temperature.

• Purification:

  • Purify the labeled oligonucleotide by reverse-phase HPLC or denaturing polyacrylamide gel electrophoresis (PAGE).

• Characterization:

  • Confirm the final product by mass spectrometry.

Data Presentation: Expected Mass Shifts

The following table summarizes the expected mass shifts upon modification with Ethyl 2-(2-iodoethoxy)acetate and a generic probe molecule.

Modification Step	Added Moiety	Expected Mass Shift (Da)
Linker Attachment	-(CH₂)₂-O-CH₂-COOEt	+199.02
Ester Hydrolysis	-H	-28.03
Probe Coupling	+ Probe-NH₂	+ Mass of Probe - 18.02

Troubleshooting and Expert Insights

• Low Labeling Efficiency:

  • Ensure complete reduction of disulfide bonds in proteins.

  • Verify the pH of the reaction buffer.

  • Increase the molar excess of the linker or probe.

  • Check the activity of the coupling reagents (EDC is moisture-sensitive).

• Protein Precipitation:

  • Minimize the concentration of organic solvent used to dissolve the linker.

  • Perform the reaction at a lower temperature (4°C).

• Non-specific Labeling:

  • While thiols are the primary target, some reaction with other nucleophilic residues like lysine or histidine can occur at higher pH. Consider lowering the pH to 7.0-7.5 to increase specificity for thiols.

Conclusion

Ethyl 2-(2-iodoethoxy)acetate is a valuable and versatile tool for the synthesis of custom probes and labels. Its bifunctional nature allows for a controlled, two-stage labeling strategy that is applicable to a wide range of biomolecules, including proteins, peptides, and oligonucleotides. The protocols and insights provided in this guide are intended to empower researchers to confidently employ this reagent in their studies, paving the way for new discoveries in basic research and therapeutic development.

References

• BenchChem. (2025). Application Notes and Protocols for Ethylation of Peptides using Iodoethane-2,2,2-d3. BenchChem.
• MDPI. (2021, December 2). Novel Approaches in Biomolecule Labeling. MDPI.
• Roberts, T. C., et al. (2020). Common modifications and effects of oligonucleotide drugs. BOC Sciences.
• Kumar, A., Kinneer, K., et al. (2018, December 1). Synthesis of a heterotrifunctional linker for the site-specific preparation of antibody-drug conjugates with two distinct warheads. Bioorganic & Medicinal Chemistry Letters.
• Dennler, P., et al. (2014).
• Zimmerman, E. S., et al. (2014).
• Krenning, E. P., et al. (1989). Somatostatin receptor scintigraphy with [111In-DTPA-D-Phe1]- and [123I-Tyr3]-octreotide: the Rotterdam experience with more than 1000 patients. European Journal of Nuclear Medicine.
• Kaminski, M. S., et al. (2003). Tositumomab and Iodine I 131 Tositumomab for Non-Hodgkin's Lymphoma. New England Journal of Medicine.
• Bolton, A. E., & Hunter, W. M. (1973).
• Prhavc, M., Prakash, T. P., Minasov, G., Cook, P. D., Egli, M., & Manoharan, M. (2003). 2′-O-[2-[2-(N,N-Dimethylamino)ethoxy]ethyl] Modified Oligonucleotides: Symbiosis of Charge Interaction Factors and Stereoelectronic Effects. Journal of the American Chemical Society.
• Cummins, L. L., et al. (1995). Characterization of fully 2'-modified oligonucleotide hetero- and homoduplexes: improved binding affinity and RNAse H resistance. Nucleic Acids Research.
• Hermanson, G. T. (2013).
• MedChemExpress. (n.d.). Labeling of peptide. MedChemExpress.
• Theranostics. (2021, August 27). Synthesis of precision antibody conjugates using proximity-induced chemistry. Theranostics.
• Wright, P. M., Seiple, I. B., & Myers, A. G. (2014). Thiol Probes To Detect Electrophilic Natural Products Based on Their Mechanism of Action. Journal of the American Chemical Society.
• LI-COR Biosciences. (n.d.). IRDye® Peptide Labeling. LI-COR Biosciences.
• Abzena. (n.d.).
• Azenta Life Sciences. (n.d.).
• Biotium. (2014, April 8). Fluorescence Labeling. Biotium.
• Kwong, F. Y., & Buchwald, S. L. (2002). A general, efficient, and inexpensive catalyst system for the coupling of aryl iodides and thiols. Organic Letters.
• Soderberg, T. (2016). Organic Chemistry with a Biological Emphasis II. University of Minnesota Libraries Publishing.
• ResearchGate. (2018, October). Synthesis of a heterotrifunctional linker for the site-specific preparation of antibody-drug conjugates with two distinct warheads.
• MDPI. (2023, December 2). Systematic Analysis of 2′-O-Alkyl Modified Analogs for Enzymatic Synthesis and Their Oligonucleotide Properties. MDPI.
• School of Chemistry, University of Bristol. (n.d.).
• Prakash, T. P., et al. (2003). 2′-O-[2-[(N,N-dimethylamino)oxy]ethyl]-modified oligonucleotides inhibit expression of mRNA in vitro and in vivo. Nucleic Acids Research.
• PubMed. (2010, February 15). Rapid detergent removal from peptide samples with ethyl acetate for mass spectrometry analysis. PubMed.
• Synaptic Systems. (n.d.). Protocol for EAAT2 Antibody (Cat. No. 250 204) Immunohistochemistry Paraffin embedded (IHC-P) Fluorescence Staining. Synaptic Systems.
• Srebalus Barnes, C. A., & Lim, K. L. (2004). Mass spectrometry of peptides and proteins. Methods.
• PubMed Central. (n.d.). Protocol for Creating Antibodies with Complex Fluorescence Spectra. PubMed Central.
• MDPI. (2020, July 30).
• Sartorius. (n.d.). Biotinylation of Proteins for Immobilization Onto Streptavidin Biosensors. Sartorius.
• Sigma-Aldrich. (n.d.). Tools for Mass Spectrometry. Sigma-Aldrich.
• Biotium. (2025, January 30). Basic Protocols for Fluorescence Detection using Secondary Antibodies. Biotium.
• Labinsights. (2025, March 12).
• Chemical Methodologies. (2022, May 15). Synthesis and Characterization of Heterocyclic Compounds Derived from 2-Mercaptobenzothiozole and Study of Their Biological Activities. Chemical Methodologies.
• Thermo Fisher Scientific. (n.d.). Immunolabeling Using Secondary Antibodies Protocol. Thermo Fisher Scientific.
• YouTube. (2021, September 3).
• Anuchems. (2013, February 7). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Anuchems.
• Sigma-Aldrich. (n.d.). Ethyl 2-((ethoxycarbonyl)thio)

Sources

• 1. Systematic Analysis of 2′-O-Alkyl Modified Analogs for Enzymatic Synthesis and Their Oligonucleotide Properties [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. csb.vanderbilt.edu [csb.vanderbilt.edu]

Technical Notes & Optimization

How to improve the efficiency of Ethyl 2-(2-iodoethoxy)acetate conjugation reactions?

Welcome to the Advanced Bioconjugation and PROTAC Synthesis Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic and practical challenges associated with Ethyl 2-(2-iodoethoxy)acetate (CAS: 56703-25-4) .

This bifunctional molecule is a highly valuable electrophilic linker widely used in the synthesis of Proteolysis Targeting Chimeras (PROTACs)[1]. It features an alkyl iodide for rapid nucleophilic substitution (SN2) and an ethyl ester that can be subsequently saponified for amide coupling[2]. However, the balance between achieving high SN2 conversion and preventing side reactions (ester hydrolysis, E2 elimination) requires precise control of the reaction microenvironment.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: My alkylation yield is low despite the complete consumption of Ethyl 2-(2-iodoethoxy)acetate. What is happening?

Causality & Insight: If the iodo-linker is consumed but the target conjugate yield is low, the linker is likely undergoing competing side reactions, most commonly E2 elimination or ester hydrolysis . The iodine atom is an excellent leaving group, making the adjacent β-hydrogens susceptible to abstraction by strong, unhindered bases. Solution:

• Switch the Base: Avoid strong nucleophilic bases (like NaOH or KOH). For phenol or amine alkylations, use mild inorganic bases like Potassium Carbonate (K2CO3) or Cesium Carbonate (Cs2CO3)[3]. If using an organic base, Diisopropylethylamine (DIPEA) is preferred over Triethylamine (TEA) due to its steric bulk, which minimizes nucleophilic attack on the ester.

• Solvent Selection: Use strictly anhydrous polar aprotic solvents like DMF or Acetonitrile (MeCN)[3]. Trace water in the presence of a base will rapidly hydrolyze the ethyl ester to a carboxylate, altering the solubility and reactivity of your intermediate.

Q2: How can I accelerate the conjugation kinetics without increasing the temperature to degradation levels?

Causality & Insight: Heating alkyl iodides above 80°C often leads to thermal degradation, homolytic cleavage, or accelerated E2 elimination. Solution:

• The Iodide Effect: Add a catalytic amount (0.1–0.5 equivalents) of Sodium Iodide (NaI) or Potassium Iodide (KI). While the linker is already an iodide, adding an external iodide source maintains a high concentration of the reactive nucleofuge pool, suppressing reverse reactions and stabilizing the transition state in complex mixtures[4].

• Microwave-Assisted Synthesis: Short bursts of microwave irradiation (e.g., 120°C for 30 minutes) can drive the SN2 reaction to completion before thermal degradation pathways have time to accumulate byproducts[5].

Q3: I am getting poly-alkylation when conjugating to primary amines. How do I favor mono-alkylation?

Causality & Insight: Primary amines become secondary amines after the first alkylation. The resulting secondary amine is often more nucleophilic than the starting primary amine due to the electron-donating effect of the newly attached alkyl group, leading to rapid over-alkylation. Solution:

• Stoichiometric Control: Use a large excess of the primary amine (3–5 equivalents) relative to the Ethyl 2-(2-iodoethoxy)acetate.

• Addition Rate: Perform a dropwise addition of the iodo-linker to a dilute solution of the amine at 0°C, then slowly warm to room temperature.

Part 2: Quantitative Data & Condition Matrix

To standardize your approach, refer to the following empirically validated condition matrix for Ethyl 2-(2-iodoethoxy)acetate conjugations based on the nucleophile type.

Nucleophile Type	Optimal Base	Optimal Solvent	Temp (°C)	Additive / Catalyst	Expected Yield
Phenol (Ar-OH)	K2CO3 (2.0 eq)	DMF (Anhydrous)	60–70°C	KI (0.1 eq)	75–90%
Primary Amine (R-NH2)	DIPEA (1.5 eq)	MeCN or DCM	0°C → 25°C	None	60–80%*
Secondary Amine (R2NH)	Cs2CO3 (2.0 eq)	DMF (Anhydrous)	80°C	NaI (0.2 eq)	70–85%
Thiol (R-SH)	TEA (1.2 eq)	THF or DCM	25°C	None	>90%

*Yield of mono-alkylated product. Requires excess amine to prevent di-alkylation.

Part 3: Experimental Protocol for High-Efficiency Phenolic Alkylation

This self-validating protocol is designed for the attachment of Ethyl 2-(2-iodoethoxy)acetate to a phenol-containing E3 ligase ligand (e.g., a VHL ligand derivative)[3].

Reagents Required:

• Phenol-containing substrate (1.0 eq, e.g., 1.0 mmol)

• Ethyl 2-(2-iodoethoxy)acetate (1.2 eq, 1.2 mmol)

• Anhydrous K2CO3 (2.5 eq, 2.5 mmol)

• Anhydrous DMF (10 mL)

• Potassium Iodide (KI) (0.1 eq, 0.1 mmol)

Step-by-Step Methodology:

• System Purging: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge the flask with Argon gas for 5 minutes to ensure an oxygen- and moisture-free environment.

• Anion Generation: Dissolve the phenol substrate (1.0 mmol) in 10 mL of anhydrous DMF. Add finely powdered, oven-dried K2CO3 (2.5 mmol). Stir the suspension at room temperature for 30 minutes. Scientific Insight: Pre-stirring allows for the complete deprotonation of the phenol, generating the highly nucleophilic phenoxide anion before the electrophile is introduced.

• Electrophile Addition: Add KI (0.1 mmol) to the mixture. Then, add Ethyl 2-(2-iodoethoxy)acetate (1.2 mmol) dropwise over 5 minutes via a gastight syringe.

• Thermal Incubation: Attach a reflux condenser and heat the reaction mixture to 60°C under an Argon atmosphere for 12 hours[3]. Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 7:3).

• Quenching & Extraction: Once the starting material is consumed, cool the reaction to room temperature. Quench by adding 30 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Washing: Wash the combined organic layers with brine (3 x 20 mL) to remove residual DMF. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (silica gel, gradient elution of Hexanes/EtOAc) to isolate the pure conjugate.

Part 4: Reaction Visualization & Workflows

Mechanistic Pathway Analysis

The following diagram illustrates the desired SN2 pathway versus the competing side reactions that degrade conjugation efficiency.

Caption: Mechanistic divergence of Ethyl 2-(2-iodoethoxy)acetate during conjugation reactions.

Standardized Experimental Workflow

This workflow maps the critical phases of the SN2 conjugation protocol to ensure reproducibility.

Caption: Step-by-step experimental workflow for high-efficiency SN2 alkylation.

Part 5: References

• ACS Publications. "Development of DOT1L-Targeted Protein Degraders for Treating MLL-r Leukemia". Journal of Medicinal Chemistry. URL:[Link]

• NIH. "An Efficient Conjugation Approach for Coupling Drugs to Native Antibodies via the PtII Linker Lx for Improved Manufacturability of Antibody–Drug Conjugates". PubMed Central. URL:[Link]

• University of Dundee. "Iterative design and optimization of initially inactive Proteolysis Targeting Chimeras (PROTACs)". Journal of Medicinal Chemistry. URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethyl 2-(2-iodoethoxy)acetate | 56703-25-4 [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. discovery.dundee.ac.uk [discovery.dundee.ac.uk]

Technical Support Center: Troubleshooting Off-Target Alkylation by Ethyl 2-(2-iodoethoxy)acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in bioconjugation and PROTAC synthesis where halo-alkylating agents exhibit promiscuous reactivity. Ethyl 2-(2-iodoethoxy)acetate is a highly effective PROTAC linker[1]. However, while it is designed to target nucleophilic thiols (cysteine), the iodine leaving group makes this reagent exceptionally reactive. This often leads to off-target alkylation on other amino acid residues, complicating mass spectrometry (MS) analysis and compromising structural integrity.

This guide provides the mechanistic causality behind these side reactions, troubleshooting FAQs, and a self-validating protocol to establish absolute control over your alkylation workflows.

Mechanistic Causality: The "Why" Behind Off-Target Reactions

Ethyl 2-(2-iodoethoxy)acetate modifies proteins via a bimolecular nucleophilic substitution (S_N2) mechanism. The thiolate anion (-S⁻) of cysteine is the ideal, highly polarizable nucleophile. However, when the reagent is present in excess, or when environmental conditions (such as pH and temperature) alter the protonation state of other residues, electron-rich side chains act as competing nucleophiles. These include primary amines in Lysine and the N-terminus, the imidazole ring in Histidine, and thioethers in Methionine[2].

Understanding the pKa of these residues and managing the thermodynamics of the S_N2 reaction is the foundation of controlling this chemistry.

S_N2 nucleophilic substitution pathways of iodo-alkylators with amino acids.

Troubleshooting FAQs

Q1: During LC-MS/MS analysis, I am observing unexpected +131 Da mass shifts on my peptides. What is causing this, and which residues are most susceptible? A: The +131 Da mass shift corresponds to the covalent addition of the ethyl 2-(ethoxy)acetate moiety (Molecular Weight 258.05 Da minus the 126.90 Da Iodide leaving group). This is a classic hallmark of overalkylation. While your primary target is cysteine, excess iodo-alkylators will react with other nucleophilic residues. Research demonstrates that the tendency for off-target alkylation generally follows the order: Cys > His > Asp > Lys > N-terminus[3]. Methionine is also highly susceptible to alkylation, forming a sulfonium ion that is independent of pH[4]. To mitigate this, you must strictly titrate the reagent concentration rather than using a massive stoichiometric excess[2].

Q2: How does buffer pH influence these side reactions, and what is the optimal range? A: The causality here lies in the Henderson-Hasselbalch equation. Cysteine's thiol has a pKa of ~8.3, and its alkylation is highly favored when the pH is above this pKa to generate the reactive thiolate anion (-S⁻)[5]. However, if the pH exceeds 8.0–8.5, the primary amines of the N-terminus (pKa ~8.0) and Lysine (pKa ~10.5) begin to deprotonate, drastically increasing their nucleophilicity and leading to N-alkylation[6]. Maintaining a tightly controlled pH of 7.5 to 8.0 provides the optimal thermodynamic window where cysteine is sufficiently reactive, but amines remain largely protonated. Furthermore, avoid primary amine-containing buffers like Tris, which will scavenge your iodo-reagent; use HEPES or ammonium bicarbonate instead[5].

Q3: I extended the reaction time and increased the temperature to 37°C to ensure complete cysteine alkylation, but off-target modifications skyrocketed. Why? A: S_N2 reactions are highly temperature-dependent. While elevated temperatures accelerate the desired cysteine alkylation, they also exponentially increase the rate of thermodynamically less favorable side reactions (like O-alkylation of Tyrosine or Aspartic Acid)[2]. Alkylation with iodo-compounds should be performed at room temperature (20–25°C) in the dark for no longer than 30–45 minutes[5]. Prolonged exposure allows slower side reactions to accumulate detectable products.

Q4: How can I effectively quench the reaction to prevent post-lysis or post-digestion side reactions? A: A common pitfall is leaving excess alkylating agent in the solution during subsequent proteolytic digestion or storage, which guarantees off-target N-alkylation[6]. The self-validating approach is to actively quench the unreacted Ethyl 2-(2-iodoethoxy)acetate. While adding excess DTT is standard[5], an authoritative alternative to prevent reducing previously formed disulfide bonds is to run the alkylation or quench in the presence of a thioether, such as 2,2'-thiodiethanol, which safely consumes the excess electrophile[7].

Quantitative Data: Relative Reactivity and pKa

To logically design your experiment, you must compare the pKa and relative reactivity of the competing nucleophiles.

Amino Acid Residue	Functional Group	Approximate pKa	Reactivity at pH 7.5 - 8.0	Risk of Off-Target Alkylation (+131 Da)
Cysteine	Thiol (-SH)	8.3	Very High	Intended Target
Histidine	Imidazole	6.0	Moderate	High (if reagent is in excess)
N-Terminus	Primary Amine	8.0	Low to Moderate	High (increases rapidly > pH 8.0)
Lysine	Primary Amine	10.5	Low	Moderate (requires high pH/temp)
Methionine	Thioether	N/A	Moderate	Moderate (pH independent)
Aspartic Acid	Carboxylate	3.9	Very Low	Low (requires extended time/heat)

Self-Validating Experimental Protocol: Controlled Alkylation

This protocol is designed as a self-validating system. By incorporating precise quenching and MS validation steps, you ensure that the absence of off-target modifications is a result of controlled chemistry, not detection failure.

Step 1: Reduction

• Reduce the protein sample using 5 mM TCEP or DTT in 50 mM HEPES buffer (pH 7.8).

• Incubate at 37°C for 30 minutes. Causality: TCEP operates efficiently at this pH, ensuring all disulfides are broken without introducing primary amines that could scavenge the alkylating agent.

Step 2: Titrated Alkylation

• Prepare a fresh stock of Ethyl 2-(2-iodoethoxy)acetate in anhydrous DMSO. Causality: Iodo-compounds degrade rapidly in aqueous and light-exposed conditions.

• Add the reagent to the protein solution to achieve a final concentration of 10–15 mM (typically a 2-to-3-fold molar excess over total thiols, avoiding massive stoichiometric excess).

• Incubate at Room Temperature (22°C) in the absolute dark for exactly 30 minutes.

Step 3: Thioether Quenching

• Quench the reaction by adding 2,2'-thiodiethanol to a final concentration of 20 mM[7].

• Incubate for 15 minutes at room temperature. Causality: This neutralizes the remaining electrophile before any digestion or heating steps, permanently locking the modification state.

Step 4: MS Validation (The Self-Validation Step)

• Perform LC-MS/MS analysis on the digested sample.

• Search parameters: Set +131.07 Da on Cysteine as a fixed modification. Set +131.07 Da on Histidine, Lysine, Methionine, and the N-terminus as variable modifications.

• Validation Check: If Cysteine alkylation is <95%, increase the reagent concentration slightly. If variable modifications on His/Lys are >1%, decrease the reaction time to 20 minutes or lower the pH strictly to 7.5.

Self-validating workflow for controlled alkylation and MS verification.

References

• Identification of the over alkylation sites of a protein by IAM in MALDI-TOF/TOF tandem mass spectrometry. RSC Advances. 3

• Ethyl 2-(2-iodoethoxy)acetate | PROTAC Linker. MedChemExpress. 1

• Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Journal of Proteome Research (NIH). 2

• Technical Support Center: Troubleshooting Incomplete Alkylation with Iodoacetone. BenchChem. 5

• The impact of commonly used alkylating agents on artefactual peptide modification. OmicsDI. 4

• Overalkylation of a protein digest with iodoacetamide. Analytical Chemistry (PubMed). 6

• Overalkylation of a Protein Digest with Iodoacetamide. ACS Publications. 7

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Identification of the over alkylation sites of a protein by IAM in MALDI-TOF/TOF tandem mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. PXD007071 - The impact of commonly used alkylating agents on artefactual peptide modification - OmicsDI [omicsdi.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Overalkylation of a protein digest with iodoacetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

How to remove unreacted Ethyl 2-(2-iodoethoxy)acetate and byproducts?

Technical Support Center: Troubleshooting & Purification Guide for Ethyl 2-(2-iodoethoxy)acetate

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges associated with the purification of alkylation reactions involving Ethyl 2-(2-iodoethoxy)acetate (CAS: 56703-25-4). This bifunctional molecule is widely utilized as a PROTAC linker and versatile alkylating agent in drug development[1]. However, its reactivity profile—combining a photolabile alkyl iodide, an ether linkage, and a base-sensitive ethyl ester—often leads to a complex post-reaction mixture.

This guide is designed to provide researchers and drug development professionals with field-proven, self-validating protocols to systematically remove unreacted starting materials and common byproducts without relying solely on tedious chromatographic separations.

Section 1: Troubleshooting FAQs

Q1: My alkylation reaction is complete, but LC-MS shows a significant amount of unreacted Ethyl 2-(2-iodoethoxy)acetate. How can I selectively remove it without complex normal-phase chromatography? Causality & Solution: Alkyl iodides are potent electrophiles but often co-elute with target molecules on silica gel due to similar polarity profiles. Instead of chromatography, leverage the electrophilic nature of the unreacted linker by using a polymer-bound nucleophilic scavenger resin, such as Polystyrene-Thiourea (PS-Thiourea)[2]. The resin-bound thiourea reacts covalently with the unreacted alkyl iodide via a nucleophilic substitution (SN2) mechanism, forming a resin-bound isothiouronium salt[3]. Because the impurity is now covalently attached to a macroscopic polymer bead, it can be completely removed via simple vacuum filtration[4].

Q2: During the reaction or subsequent workup, my mixture developed a distinct pink or dark brown discoloration. What is this byproduct, and how do I eliminate it? Causality & Solution: Alkyl iodides are inherently sensitive to light and elevated temperatures. They can undergo photolytic or thermal homolytic cleavage, releasing free iodine (I2) into the reaction mixture. Free iodine is highly colored and can induce unwanted oxidative side reactions if left unchecked. To resolve this, perform a liquid-liquid extraction using an aqueous sodium thiosulfate (Na2S2O3) wash. The thiosulfate acts as a mild reducing agent, rapidly reducing the highly colored I2 to water-soluble, colorless iodide ions (I-). A successful wash is self-validating: the organic layer will instantly decolorize from brown/pink to clear or pale yellow.

Q3: I am observing a highly polar byproduct on TLC/LC-MS with a mass corresponding to [M-28] relative to the starting linker. What is this, and how can it be removed? Causality & Solution: A mass loss of 28 Da (loss of an ethyl group, +H) indicates ester hydrolysis. Ethyl 2-(2-iodoethoxy)acetate is susceptible to hydrolysis, particularly when the alkylation reaction employs inorganic bases (e.g., K2CO3, Cs2CO3) in the presence of adventitious moisture. This side reaction generates 2-(2-iodoethoxy)acetic acid. Because this byproduct is a carboxylic acid, it can be easily partitioned into the aqueous phase by washing the organic layer with a mild aqueous base, such as saturated sodium bicarbonate (NaHCO3). The base deprotonates the acid, forming a highly water-soluble sodium carboxylate salt that is completely removed from the organic phase.

Section 2: Byproduct Profiling & Removal Strategies

The following table summarizes the quantitative and qualitative data regarding the common impurities associated with this linker.

Impurity / Byproduct	Primary Cause	Chemical Property	Recommended Removal Strategy
Unreacted Ethyl 2-(2-iodoethoxy)acetate	Excess reagent used to drive reaction completion	Electrophilic alkyl iodide	Covalent capture using PS-Thiourea scavenger resin[5]
Free Iodine (I2)	Photolytic or thermal degradation of the C-I bond	Oxidizing agent, highly colored (pink/brown)	Chemical reduction via aqueous Sodium Thiosulfate (Na2S2O3) wash
2-(2-Iodoethoxy)acetic acid	Base-catalyzed ester hydrolysis	Acidic, highly polar	Deprotonation and aqueous partitioning via Sodium Bicarbonate (NaHCO3) wash

Section 3: Experimental Protocol

Self-Validating Purification Workflow for Alkylation Reactions This step-by-step methodology combines liquid-liquid extraction with solid-phase scavenging to yield highly pure target compounds.

Phase 1: Aqueous Workup (Removal of I2 and Acidic Byproducts)

• Dilution: Dilute the crude reaction mixture with a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) to achieve a workable volume (typically 10-20 volumes relative to the crude mass).

• Iodine Quench: Transfer the organic phase to a separatory funnel. Add an equal volume of 10% w/v aqueous Sodium Thiosulfate (Na2S2O3). Vigorously shake and vent.

  • Self-Validation Check: The organic layer must transition from a dark brown/pink color to a lighter, transparent hue. If discoloration persists, repeat the wash.

• Acidic Byproduct Removal: Separate the layers. Wash the organic phase with an equal volume of saturated aqueous Sodium Bicarbonate (NaHCO3). Shake and vent carefully to release any CO2 gas.

• Brine Wash & Drying: Wash the organic layer with brine, separate, and dry over anhydrous Sodium Sulfate (Na2SO4). Filter off the drying agent.

Phase 2: Scavenger Resin Treatment (Removal of Unreacted Linker) 5. Resin Addition: Transfer the dried organic filtrate to a round-bottom flask. Add PS-Thiourea resin (typical loading: 1.1 - 1.6 mmol/g)[2]. Use 2.0 to 3.0 molar equivalents of resin relative to the estimated amount of unreacted Ethyl 2-(2-iodoethoxy)acetate. 6. Agitation: Gently agitate the suspension on an orbital shaker or via magnetic stirring at room temperature for 2 to 4 hours[4].

• Expert Insight: Gentle agitation is crucial. Vigorous stirring with a large magnetic stir bar can mechanically shear the polystyrene beads, creating fine particulates that are difficult to filter and may contaminate your final product.

• Filtration & Isolation: Filter the mixture through a sintered glass funnel (medium porosity) to remove the resin. Wash the resin cake with 2-3 column volumes of the reaction solvent to ensure complete recovery of your target compound.

• Concentration: Concentrate the filtrate under reduced pressure to yield the purified target compound. Confirm purity via LC-MS or NMR.

Section 4: Purification Workflow Visualization

Workflow for the removal of Ethyl 2-(2-iodoethoxy)acetate and its byproducts.

References

• Katritzky, A. R., Cai, X., & Rogovoy, B. V. (2003). "Solid phase synthesis and application of trisubstituted thioureas". Journal of Combinatorial Chemistry, 5(4), 392-399. Available at: [Link]

• Carter, C. F., et al. (2010). "Safe and Reliable Synthesis of Diazoketones and Quinoxalines in a Continuous Flow Reactor". Organic Letters. Available at: [Link]

• Bonna-Agela Technologies. "Purification Products Catalogue - PS-Thiourea Scavenger". MZ-Analysentechnik GmbH. Available at: [Link]

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• 3. Solid phase synthesis and application of trisubstituted thioureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mz-at.de [mz-at.de]

Issues with aggregation of proteins after modification with Ethyl 2-(2-iodoethoxy)acetate.

A Guide to Preventing and Troubleshooting Protein Aggregation

Welcome to the technical support center for researchers utilizing Ethyl 2-(2-iodoethoxy)acetate in protein modification workflows. As Senior Application Scientists, we understand that unexpected protein aggregation can be a significant roadblock in your research. This guide is designed to provide you with in-depth, field-proven insights to diagnose, troubleshoot, and ultimately prevent aggregation, ensuring the success of your bioconjugation experiments.

Chemical modification of a protein's surface is a powerful tool, but it inherently alters the delicate balance of forces that maintain its native structure and solubility.[1][2] The introduction of any new chemical moiety can change a protein's surface charge, hydrophobicity, or create new intermolecular contact points, potentially leading to aggregation.[3][4] This guide will walk you through the causality behind these issues and provide robust, self-validating protocols to overcome them.

Section 1: Understanding the Reagent: Ethyl 2-(2-iodoethoxy)acetate

Before troubleshooting, it is crucial to understand the properties of the modifying reagent itself. Ethyl 2-(2-iodoethoxy)acetate is an alkylating agent. Its primary reactive site is the carbon atom bonded to the iodine.

• Reactivity: The iodo- group is a good leaving group, making the adjacent carbon susceptible to nucleophilic attack. In the context of proteins, the most likely targets are the side chains of specific amino acids.

• Target Residues: The primary targets for alkylation by iodo-compounds are nucleophilic residues. This includes:

  • Cysteine: The thiol group (-SH) is highly reactive.

  • Methionine: The thioether group can be alkylated.

  • Histidine: The imidazole ring nitrogens are susceptible to modification.[5]

  • Lysine: The primary amine (-NH2) can also be a target, though typically less reactive than thiols.

• Potential Impact on Protein Properties:

  • Increased Hydrophobicity: The ethyl acetate and ethoxy components of the reagent can increase the local hydrophobicity on the protein surface. The exposure of hydrophobic patches is a primary driver of protein aggregation.[6]

  • Charge Alteration: Modification of charged residues like lysine or histidine can alter the protein's net charge and its isoelectric point (pI). A shift in pI closer to the buffer pH reduces the electrostatic repulsion between protein molecules, increasing the likelihood of aggregation.[6][7]

  • Structural Perturbation: Covalent modification can disrupt local hydrogen bonding networks or salt bridges, leading to partial unfolding. These conformationally altered monomers are often prone to aggregation.[8][9]

Section 2: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses the most common questions and provides immediate, actionable advice.

Q1: My protein solution became cloudy immediately after adding Ethyl 2-(2-iodoethoxy)acetate. What happened?

This indicates rapid, large-scale (insoluble) aggregation. The most likely causes are:

• Suboptimal Buffer Conditions: Your buffer's pH may be too close to your protein's isoelectric point (pI), minimizing electrostatic repulsion.[6] The modification reaction itself might also be causing a local pH shift.

• High Protein Concentration: At high concentrations, protein molecules are in close proximity, increasing the chances of intermolecular interactions and aggregation once the modification process begins.[10][11]

• Reagent Solubility: If the reagent is not fully solubilized in the reaction buffer (e.g., if it was dissolved in an organic solvent and added too quickly), it can form micelles that "crash out" the protein.

Initial Action:

• Immediately centrifuge the sample at >10,000 x g for 10 minutes to pellet the insoluble aggregates.

• Analyze a small aliquot of the supernatant to determine the remaining soluble protein concentration.

• Review your buffer pH and protein concentration. As a rule of thumb, the buffer pH should be at least one unit away from the protein's pI.[6] Consider diluting the protein for the next attempt.

Q2: My protein looks clear after the reaction, but I see a new, large peak in my Size Exclusion Chromatography (SEC) profile. What are these?

You are observing soluble aggregates.[12] These are higher-order oligomers or multimers that remain dissolved but can compromise your protein's activity and increase immunogenicity risk.[9][10]

Causes of Soluble Aggregates:

• Over-labeling: Attaching too many reagent molecules can significantly alter the protein's surface properties, promoting self-association.[13][14]

• Hydrophobic Interactions: The modification may have exposed previously buried hydrophobic regions or the reagent itself is hydrophobic, leading to "sticky" patches on the protein surface that drive aggregation.[6][14]

• Intermolecular Cross-linking: While less common with monofunctional reagents, side reactions or impurities could potentially lead to cross-linking.

Initial Action:

• Quantify the percentage of monomer vs. aggregate using SEC.

• Attempt to remove the aggregates via preparative SEC or other chromatographic methods.

• For your next experiment, reduce the molar excess of Ethyl 2-(2-iodoethoxy)acetate to target a lower degree of labeling (DOL).

Q3: How can I determine if my protein is aggregating during the reaction?

You can monitor the reaction in real-time or analyze aliquots at different time points.

Technique	Principle	What It Measures	Pros/Cons
Turbidity Measurement	Light scattering by large particles	Formation of insoluble aggregates	Simple, real-time; Not sensitive to soluble aggregates
Dynamic Light Scattering (DLS)	Fluctuation of scattered light due to Brownian motion	Hydrodynamic radius of particles in solution	Highly sensitive to small amounts of large aggregates; Can detect soluble aggregates
Size Exclusion Chromatography (SEC)	Separation based on hydrodynamic volume	Quantifies monomer, dimer, and higher-order soluble aggregates	Quantitative and high-resolution; Not a real-time method
Analytical Ultracentrifugation (AUC)	Sedimentation of molecules in a centrifugal field	Provides detailed information on the size, shape, and distribution of species in solution	Gold standard for characterizing aggregates; Requires specialized equipment

Q4: What are stabilizing excipients, and should I add them to my reaction buffer?

Yes, adding stabilizers to your reaction buffer is a highly effective proactive strategy. Excipients are additives that help maintain a protein's native structure and prevent aggregation.[10][15]

Excipient Class	Examples	Mechanism of Action	Typical Concentration
Amino Acids	Arginine, Proline	Suppress aggregation by interacting with hydrophobic patches and increasing protein solubility.[10]	50 - 500 mM
Sugars/Polyols	Sucrose, Trehalose, Glycerol	Promote protein hydration and stabilize the native conformation (preferential exclusion).[10]	5-10% (w/v) or 250-500 mM
Non-ionic Surfactants	Polysorbate 20/80 (Tween)	Prevent surface-induced aggregation and disrupt hydrophobic interactions.[10][11]	0.01 - 0.1% (v/v)

Important Note: Always test the compatibility of excipients with your specific protein and downstream application. Some excipients may interfere with the modification reaction itself.

Section 3: Proactive Strategies & Experimental Design

The best way to deal with aggregation is to prevent it from happening. A well-designed experiment is a self-validating system.

Workflow for Preventing Aggregation

Caption: A robust experimental workflow for protein modification.

Key Considerations for Your Protocol:

• Start with High-Quality Protein: Ensure your initial protein stock is highly pure and monomeric (>95% by SEC). Pre-existing aggregates can act as seeds, accelerating the aggregation process.[13]

• Optimize Reaction Stoichiometry: Do not assume a higher molar excess of the reagent is better. Titrate the molar ratio of Ethyl 2-(2-iodoethoxy)acetate to your protein to find the lowest ratio that achieves your desired modification while minimizing aggregation.

• Control the Reaction Environment:

  • Temperature: Perform the reaction at a lower temperature (e.g., 4°C) for a longer duration. This slows down both the modification reaction and the kinetics of protein unfolding and aggregation.[14]

  • pH: Maintain the pH at least 1 unit away from the protein's pI.[6] The optimal pH for the reaction chemistry may not be optimal for protein stability, so a compromise must be found.[14]

  • Mixing: Use gentle, continuous mixing. Avoid vigorous vortexing or shaking, which can cause mechanical stress and denaturation.[10]

Section 4: Advanced Troubleshooting & Protocols

If initial troubleshooting fails, a more systematic approach is required.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting aggregation issues.

Protocol 1: High-Throughput Buffer Excipient Screening

This protocol uses a 96-well plate format to rapidly screen for optimal buffer conditions that enhance protein stability during modification.

Objective: To identify a buffer composition (pH, salts, excipients) that minimizes aggregation of the modified protein.

Materials:

• Your protein of interest (at 2x final concentration)

• Ethyl 2-(2-iodoethoxy)acetate stock solution

• 96-well clear flat-bottom plates

• Plate reader capable of measuring absorbance at 350-600 nm (for turbidity)

• Buffers at various pH values (e.g., Phosphate, Tris, HEPES)

• Stock solutions of excipients (e.g., 1 M Arginine, 50% Glycerol, 1% Polysorbate 20)

Procedure:

• Plate Setup: Design a plate map to test various conditions. Include rows/columns for different pH values and excipients. Always include a "no excipient" control for each pH.

• Buffer Preparation: In each well, prepare the final buffer conditions by adding the appropriate buffer, excipient stocks, and water.

• Add Protein: Add your protein to each well to its final desired concentration. Mix gently by pipetting.

• Initial Reading (T=0): Read the absorbance of the plate at 350 nm to get a baseline turbidity measurement.

• Initiate Reaction: Add the Ethyl 2-(2-iodoethoxy)acetate to each well to start the modification reaction.

• Incubation: Incubate the plate under your desired reaction conditions (e.g., room temperature with gentle shaking).

• Monitor Turbidity: At regular intervals (e.g., 30 min, 1 hr, 2 hr, 4 hr), read the absorbance at 350 nm.

• Data Analysis: Plot the change in absorbance (ΔA350) over time for each condition. The conditions with the lowest ΔA350 are the most stabilizing.

• Validation: Validate the top 2-3 "hit" conditions by performing a larger-scale reaction and analyzing the final product by SEC-HPLC to confirm the reduction in both soluble and insoluble aggregates.[13]

Protocol 2: Purification of Monomeric Protein using SEC

Objective: To remove soluble and insoluble aggregates from a modified protein sample.

Materials:

• Size Exclusion Chromatography (SEC) system (e.g., FPLC, HPLC)

• SEC column with an appropriate fractionation range for your protein monomer.

• Degassed, filtered SEC running buffer (ideally the final, optimized formulation buffer for your protein).

• 0.22 µm syringe filters (low protein binding).

Procedure:

• Sample Preparation: Centrifuge your labeled protein sample at >10,000 x g for 10 minutes to pellet large, insoluble aggregates.[13]

• Carefully remove the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining fine particulates.

• Column Equilibration: Equilibrate the SEC column with at least 2 column volumes of running buffer until the UV baseline is stable.

• Sample Injection: Inject the filtered supernatant onto the column. Do not exceed the recommended sample loading volume for your column (typically 1-5% of the column volume).

• Chromatography Run: Run the chromatography at the recommended flow rate for your column. Monitor the elution profile using UV absorbance (typically at 280 nm).

• Fraction Collection: Collect fractions corresponding to the different peaks. The monomeric protein will typically be the main, later-eluting peak, while aggregates will elute earlier in larger peaks or the void volume.

• Analysis of Fractions: Analyze the collected fractions by SDS-PAGE and/or DLS to confirm which fractions contain the pure monomer.

• Pooling and Concentration: Pool the pure monomeric fractions. If necessary, concentrate the protein using a suitable method (e.g., centrifugal concentrators), being mindful that the concentration step itself can sometimes induce aggregation.[14]

References

• BioPharmaSpec. (2026, January 20). How to Prevent Protein Aggregation: Insights and Strategies. [Link]

• Quinn, M. K., James, S., & McManus, J. J. (2019). Chemical Modification Alters Protein-Protein Interactions and Can Lead to Lower Protein Solubility. The Journal of Physical Chemistry B, 123(20), 4373–4379. [Link]

• Biopharma Asia. (2018, July 20). Current Status of Analytical Techniques for Characterization of Protein Stability. [Link]

• Intertek. (n.d.). Protein Aggregation Analysis. Retrieved from [Link]

• Quinn, M. K., James, S., & McManus, J. J. (2019). Chemical Modification Alters Protein–Protein Interactions and Can Lead to Lower Protein Solubility. Maynooth University Research Archive. [Link]

• Pharmaceutical Outsourcing. (2020, October 7). When Assessing Protein Aggregation Grows Increasingly Challenging. [Link]

• Quinn, M. K., James, S., & McManus, J. J. (2019). Chemical Modification Alters Protein–Protein Interactions and Can Lead to Lower Protein Solubility. The Journal of Physical Chemistry B. [Link]

• Cheung, S. (2025, June 24). Protein Aggregates: Analytical Techniques to Address Hidden Complexities. Technology Networks. [Link]

• Sahoo, H. (2023, June 14). Exploring Analytical Techniques to Characterize Protein Aggregation in Biotherapeutics. Technology Networks. [Link]

• Sharma, A., & Singh, N. (2021). Review of the current state of protein aggregation inhibition from a materials chemistry perspective. Materials Chemistry Frontiers, 5(5), 2205-2241. [Link]

• Wei, B., et al. (2011). Chemical Modifications in Therapeutic Protein Aggregates Generated under Different Stress Conditions. Journal of Biological Chemistry, 286(28), 25134-25144. [Link]

• Quinn, M. K., James, S., & McManus, J. J. (2019). Chemical Modification Alters Protein–Protein Interactions and Can Lead to Lower Protein Solubility. The Journal of Physical Chemistry B. [Link]

• G-Biosciences. (2019, January 29). Tips for Preventing Protein Aggregation & Loss of Protein Solubility. [Link]

• Roberts, C. J. (2014). Therapeutic Protein Aggregation: Mechanisms, Design, and Control. Trends in Biotechnology, 32(7), 372-380. [Link]

• Tyedmers, J., Mogk, A., & Bukau, B. (2010). Cellular strategies for controlling protein aggregation. Nature Reviews Molecular Cell Biology, 11(11), 777-788.

• Wang, Z., et al. (2025). Recent Advances, Challenges, and Functional Applications of Protein Chemical Modification in the Food Industry. Foods, 14(16), 2549. [Link]

• Wikipedia. (n.d.). Protein aggregation. Retrieved from [Link]

• Pharmaceutical Technology. (2026, March 19). Tackling Aggregation Challenges in ADC Production. [Link]

• Liu, R., & Wang, X. (2024). Abnormal protein post-translational modifications induces aggregation and abnormal deposition of protein, mediating neurodegenerative diseases. Cell & Bioscience, 14(1), 23. [Link]

• PipeBio. (2024, April 23). Protein aggregation: Challenges approaches for mitigation. [Link]

• Pras, A., et al. (2024). Non-enzymatic posttranslational protein modifications in protein aggregation and neurodegenerative diseases. RSC Chemical Biology. [Link]

• Wei, B., et al. (2011). Chemical Modifications in Therapeutic Protein Aggregates Generated under Different Stress Conditions. ResearchGate. [Link]

• Chen, L., et al. (2015). Chemical modifications of therapeutic proteins induced by residual ethylene oxide. Journal of Pharmaceutical Sciences, 104(2), 731-9. [Link]

• Doron Scientific. (2023, March 1). Ethyl 2-(2-iodoethoxy)acetate. [Link]

• Chen, L., et al. (2015). Chemical modifications of therapeutic proteins induced by residual ethylene oxide. Journal of Pharmaceutical Sciences, 104(2), 731-9. [Link]

• Khan, A. F., et al. (2022). Bioactive Compounds and Their Impact on Protein Modification in Human Cells. International Journal of Molecular Sciences, 23(13), 7397. [Link]

• Manne, S. R., et al. (2018). Synthesis of β-Amino Alcohols Using Ethyl 2-Cyano-2-(2-nitrobenzenesulfonyloxyimino)acetate (o-NosylOXY). ChemistrySelect, 3(1), 1-6. [Link]

• Hawkins, C. L., & Davies, M. J. (n.d.). Quantification of protein modification by oxidants. Society for Redox Biology and Medicine. [Link]

• Ede, N. J., & Bray, A. M. (2006). Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid. U.S.

• Windmueller, H. G. (1958). The reaction of ethylene oxide with some proteins, amino acids and vitamins. Virginia Tech. [Link]

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Technical Support Center: Minimizing Non-Specific Binding of Ethyl 2-(2-iodoethoxy)acetate in Cellular Assays

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers utilizing Ethyl 2-(2-iodoethoxy)acetate. This guide provides in-depth troubleshooting strategies, detailed protocols, and answers to frequently asked questions to help you mitigate non-specific binding in your cellular assays. Our goal is to enhance the precision and reliability of your experimental results by explaining the causality behind each procedural step.

Understanding the Challenge: The Reactivity of Ethyl 2-(2-iodoethoxy)acetate

Ethyl 2-(2-iodoethoxy)acetate is a reactive compound, primarily due to the presence of an iodine atom, which is an excellent leaving group. This chemical feature makes the adjacent carbon atom electrophilic and susceptible to nucleophilic attack by cellular macromolecules. The primary mechanism of non-specific binding is the covalent modification (alkylation) of proteins, particularly at nucleophilic amino acid residues such as cysteine (thiol groups) and histidine (imidazole groups).[1][2] Beyond this covalent reactivity, non-specific binding can also be driven by lower-affinity, non-covalent interactions, including hydrophobic and ionic forces.

This guide will walk you through a systematic approach to diagnose and resolve these issues, ensuring your results reflect specific target engagement.

Frequently Asked Questions (FAQs)

Q1: What is the most likely cause of high background staining when using this compound?

The most common causes are an excessively high concentration of the reagent and insufficient blocking of non-specific sites.[3][4] A high concentration increases the probability of off-target covalent reactions and low-affinity non-covalent binding.[5]

Q2: How can I confirm that what I'm observing is truly non-specific binding?

The use of proper controls is essential. The most critical controls are:

• Vehicle-Only Control: Treat cells with the same solvent (e.g., DMSO) used to dissolve the Ethyl 2-(2-iodoethoxy)acetate. This helps identify the baseline signal and any effects of the solvent itself.

• Unstained Cell Control: Image cells that have not been exposed to any reagents. This is crucial for determining the level of natural cellular autofluorescence, which can be a source of background noise.[5][6]

Q3: Can the cell culture media itself contribute to non-specific binding?

Yes. Phenol red, a common pH indicator in cell culture media, is fluorescent and can increase background. Furthermore, proteins in fetal bovine serum (FBS) can interact with the compound.[7] It is recommended to perform final washes and incubations in phenol red-free media and to consider reducing serum concentrations during the assay if variability is high.[7]

Q4: What is the first and most critical parameter to optimize?

Reagent concentration. Always perform a titration experiment to determine the lowest possible concentration of Ethyl 2-(2-iodoethoxy)acetate that still yields a robust specific signal.[8] This single optimization can significantly reduce background and improve the signal-to-noise ratio.

Troubleshooting Guide

This section provides a structured approach to common problems encountered with Ethyl 2-(2-iodoethoxy)acetate.

Problem Observed	Potential Cause(s)	Recommended Solutions & Rationale
High, Uniform Background Across All Cells	1. Reagent Concentration Too High: Saturation of both specific and non-specific binding sites.[3] 2. Insufficient Blocking: Abundant non-specific sites on cells and the culture vessel are available for binding.[4][9] 3. Inadequate Washing: Unbound or weakly bound reagent is not sufficiently removed.[4][10]	1. Optimize Concentration: Perform a dose-response curve to identify the optimal concentration. See Protocol 1 . 2. Enhance Blocking: Increase incubation time with the blocking buffer or switch to a different blocking agent (e.g., from BSA to normal serum). See Protocol 2 . 3. Improve Washing: Increase the number, duration, and volume of wash steps. Incorporate a non-ionic detergent like Tween® 20 in the wash buffer to disrupt non-specific hydrophobic interactions.[11][12] See Protocol 3 .
Punctate or Speckled Staining	1. Reagent Precipitation: The compound may form aggregates if it has poor solubility in the assay buffer. 2. Cell Debris/Contamination: Dead cells or contaminants can non-specifically bind the reagent.[11]	1. Prepare Fresh Solutions: Always use freshly prepared dilutions of the reagent. Briefly centrifuge the stock solution before dilution to pellet any aggregates. 2. Ensure Cell Health: Work with healthy, sub-confluent cell cultures. Handle cells gently during washing to prevent detachment and lysis. Use clean, sterile equipment to avoid contamination.[11]
High Signal in Negative Control Wells	1. Cellular Autofluorescence: Certain cell types or stressed cells exhibit high intrinsic fluorescence.[5][6] 2. Plasticware Fluorescence: Some plastic-bottom plates used for cell culture can be highly fluorescent.[8] 3. Media Components: Phenol red or other components in the media can contribute to background fluorescence.[8]	1. Measure Autofluorescence: Use an unstained control to quantify the baseline fluorescence and subtract it from your measurements.[8] 2. Use Imaging-Specific Plates: Switch to glass-bottom or low-fluorescence polymer-bottom plates designed for microscopy.[8] 3. Use Appropriate Media: For the final incubation and imaging steps, use phenol red-free media.

Experimental Workflows & Protocols

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical sequence for troubleshooting non-specific binding issues.

Caption: A systematic workflow for diagnosing and resolving non-specific binding.

Protocol 1: Reagent Concentration Optimization

Rationale: Determining the minimal effective concentration is the most impactful step for reducing non-specific binding.

• Prepare a Stock Solution: Dissolve Ethyl 2-(2-iodoethoxy)acetate in an appropriate solvent (e.g., DMSO) to create a concentrated stock (e.g., 10 mM).

• Create Serial Dilutions: Prepare a series of 2-fold or 3-fold dilutions from your working concentration in your final assay buffer (e.g., PBS or phenol red-free medium). It is advisable to test concentrations below, at, and above the literature-suggested value.[8]

• Treat Cells: Add the different concentrations to your cells and incubate for the standard duration of your experiment.

• Wash: Use a standardized washing procedure for all concentrations.

• Analyze: Acquire data (e.g., image fluorescence intensity or read plate).

• Determine Optimal Concentration: Plot signal intensity versus concentration. The optimal concentration is the lowest one that provides a strong specific signal without a significant increase in background.

Protocol 2: Comprehensive Blocking Strategy

Rationale: Blocking agents are inert proteins that physically coat non-specific binding sites on the cells and culture vessel, preventing the reagent from binding to them.[9]

• Choose a Blocking Agent:

  • Bovine Serum Albumin (BSA): A common and effective choice. Typically used at 1-5% (w/v) in a buffered saline solution like PBS.[12][13]

  • Normal Serum: Serum from the same species as the secondary antibody (if one is used in a downstream detection step) is highly effective.[6][12] Typically used at 5-10% (v/v).

  • Protein-Free Blockers: Commercial synthetic blockers are available and can be useful if protein-based blockers interfere with the assay.[14]

• Prepare Blocking Buffer: Dissolve your chosen agent in your assay buffer (e.g., 3% BSA in PBS).

• Incubation: After any fixation and permeabilization steps, remove the buffer from the cells and add the blocking buffer. Ensure cells are completely covered.

• Incubate: Incubate for at least 1 hour at room temperature or 30 minutes at 37°C. Consistent agitation can improve blocking efficiency.[11]

• Proceed: After incubation, proceed directly to incubation with Ethyl 2-(2-iodoethoxy)acetate without a wash step, or perform a gentle wash depending on your established protocol.

Protocol 3: High-Stringency Wash Protocol

Rationale: Effective washing is critical for removing unbound and weakly-bound reagent, thereby lowering the background and increasing the signal-to-noise ratio.[10][15][16]

• Prepare Wash Buffer: Use a physiological buffer such as PBS or Tris-buffered saline (TBS).[17]

• Add Detergent: For non-covalent interactions, add a non-ionic detergent. 0.05% - 0.2% Tween® 20 is a standard and effective choice.[11][12]

• Perform Washes: After incubating with the reagent, aspirate the solution and perform the following wash sequence:

  • Wash 1: Gently add wash buffer, incubate for 5 minutes with gentle agitation, then aspirate.

  • Wash 2: Repeat the process.

  • Wash 3: Repeat the process for a third time. Increasing the number of washes is often more effective than simply increasing the duration of a single wash.[18]

• Final Rinse: Perform a final rinse with the buffer without detergent (e.g., plain PBS) before imaging or downstream processing to remove any residual detergent that might interfere with imaging.

Visualizing Binding Mechanisms

The diagram below outlines the potential interactions leading to non-specific binding.

Caption: Mechanisms contributing to non-specific binding of the reagent.

By systematically applying these principles and protocols, researchers can effectively minimize non-specific binding of Ethyl 2-(2-iodoethoxy)acetate, leading to clearer, more reliable, and publishable data.

References

• MBL Life Science. (n.d.). How to reduce non-specific reactions. Retrieved from [Link]

• Bio-Techne. (n.d.). ICC/IF Blocking | Blocking Buffers for Immunofluorescence. Retrieved from [Link]

• Biocompare. (2013, August 22). Bench Tips for Optimizing ELISA: It All Comes Out in the Wash. Retrieved from [Link]

• Corning. (n.d.). Optimizing the Separation Step on 96-well Microplates for ELISA Assays. Retrieved from [Link]

• Surmodics IVD. (n.d.). Non-Specific Binding: What You Need to Know. Retrieved from [Link]

• Precision Biosystems. (2023, June 26). How to Minimize Non Specific Binding of Secondary Antibody during Western Blotting. Retrieved from [Link]

• Azure Biosystems. (2024, March 15). How to Troubleshoot Common In-cell Western Issues. Retrieved from [Link]

• PubMed. (n.d.). Methods for Reducing Non-Specific Antibody Binding in Enzyme-Linked Immunosorbent Assays. Retrieved from [Link]

• Boster Bio. (n.d.). ELISA Plate Washing Optimization. Retrieved from [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Retrieved from [Link]

• National Center for Biotechnology Information. (2017, November 20). Inhibition of Protein-Protein Interactions: Cell-Based Assays. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Negative interference with antibody-dependent cellular cytotoxicity mediated by rituximab from its interactions with human serum proteins. Retrieved from [Link]

• American Association for Clinical Chemistry. (2020, August 3). Interferences in Protein Electrophoresis. Retrieved from [Link]

• Bio-Connect. (2024, November 12). Managing Matrix Interference in Immunoassays: Tips and Solutions. Retrieved from [Link]

• Doron Scientific. (2023, March 1). Ethyl 2-(2-iodoethoxy)acetate. Retrieved from [Link]

• CANDOR Bioscience GmbH. (n.d.). Optimisation of assays: Interference in immunoassays recognize and avoid. Retrieved from [Link]

• ETH Zurich Research Collection. (2024, April 2). Baseline Toxicity Model to Identify the Specific and Nonspecific Effects of Per- and Polyfluoroalkyl Substances in Cell-Based Bioassays. Retrieved from [Link]

• Journal of Pharmaceutical Sciences. (2014). Chemical Modifications of Therapeutic Proteins Induced by Residual Ethylene Oxide. Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Ethoxyethoxy)ethyl acetate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-[ethyl-(2-iodobenzoyl)amino]acetate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Properties of 2-(2-Ethoxyethoxy)ethyl Acetate for Chemical Reagent Use. Retrieved from [Link]

• PatSnap. (2025, June 27). Ethyl Acetate Applications in Pharmaceuticals: An Overview. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Ethoxyethyl acetate (CAS 111-15-9). Retrieved from [Link]

• ChemAnalyst. (2025, October 10). Understanding the Versatile Applications of Ethyl Acetate. Retrieved from [Link]

• VTechWorks. (n.d.). The reaction of ethylene oxide with some proteins, amino acids and vitamins. Retrieved from [Link]

• o2h discovery. (2026, January 27). Cellular. Retrieved from [Link]

• INCHEM. (2003, November). ICSC 0364 - 2-ETHOXYETHYL ACETATE. Retrieved from [Link]

• Google Patents. (n.d.). US7038078B2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid.

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• 5. Immunofluorescence Troubleshooting | Tips & Tricks [stressmarq.com]
• 6. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 7. Inhibition of Protein-Protein Interactions: Cell-Based Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
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• 11. What are the possible causes and solutions for background issues (high, uneven, or speckled)? | AAT Bioquest [aatbio.com]
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Technical Support Center: Troubleshooting Low Yield in Ethyl 2-(2-iodoethoxy)acetate Synthesis

Executive Summary & Mechanistic Overview

Ethyl 2-(2-iodoethoxy)acetate is a highly valuable bifunctional building block, frequently utilized as a PROTAC linker in targeted protein degradation research[1]. However, researchers frequently encounter low overall yields during its synthesis. The synthetic route typically involves two critical steps: a Williamson ether synthesis to establish the ether linkage (e.g., reacting ethyl glycolate with a 1,2-dihaloethane), followed by a Finkelstein reaction to install the highly reactive terminal iodine atom.

As a Senior Application Scientist, I have structured this guide to move beyond simple troubleshooting checklists. Here, we analyze the chemical causality behind yield drops—ranging from stalled equilibria to photo-degradation—and provide self-validating protocols to ensure your synthesis is robust, reproducible, and high-yielding.

Diagnostic Workflow

Diagnostic workflow for troubleshooting low yield in iodoethoxyacetate synthesis.

Frequently Asked Questions (Troubleshooting Guides)

Q1: My Finkelstein reaction (chloro- to iodo- conversion) stalls at 70-80% conversion. How can I drive it to completion?

• Root Cause: The Finkelstein reaction is a classic SN​2 equilibrium process. It relies heavily on Le Chatelier's principle, driven by the differential solubility of halide salts in acetone. Sodium iodide (NaI) is highly soluble in acetone, whereas the byproduct sodium chloride (NaCl) is insoluble and precipitates out of the solution[2]. If your solvent contains even trace amounts of moisture, the solubility of NaCl increases, preventing it from precipitating fully and causing the equilibrium to stall[3].

• Solution:

  • Solvent Integrity: Use strictly anhydrous acetone. If higher reaction temperatures are required for sterically hindered substrates, anhydrous 2-butanone (MEK) can be substituted.

  • Reagent Excess: Use a minimum of 3.0 to 5.0 equivalents of anhydrous NaI to push the equilibrium forward[4].

  • Self-Validating Check: Upon adding the chloro-precursor to the NaI/acetone solution, a dense white precipitate (NaCl) should form within 30 minutes. If the solution remains clear, your system is wet, or the NaI has degraded.

Q2: I observe a significant amount of elimination byproducts instead of the desired ether during the Williamson synthesis step. What is going wrong?

• Root Cause: The Williamson ether synthesis utilizes strong bases (like NaH or alkoxides) which act as both nucleophiles and bases. When reacting with alkyl halides under high heat, the E2 elimination pathway aggressively competes with the desired SN​2 substitution, yielding unwanted vinyl ethers instead of the target product[5].

• Solution:

  • Temperature Control: Keep the reaction temperature strictly between 50–80 °C. Exceeding 100 °C exponentially increases the rate of E2 elimination[6].

  • Moisture Exclusion: Ensure the base is protected from moisture. Water contamination will consume the strong base and hydrolyze the alkyl halide starting material, drastically reducing yield[6].

Q3: The isolated Ethyl 2-(2-iodoethoxy)acetate turns pink or brown during storage, and the yield drops significantly after purification. Why?

• Root Cause: Alkyl iodides are highly photo-sensitive and thermally labile. Exposure to UV/visible light or excessive heat during solvent evaporation causes homolytic cleavage of the weak C-I bond. This generates radical species and releases elemental iodine ( I2​ ), which imparts the characteristic brown or pink discoloration to the product.

• Solution:

  • Environmental Shielding: Wrap all reaction flasks, separatory funnels, and storage vials in aluminum foil.

  • Thermal Limits: Evaporate solvents under high vacuum at temperatures ≤30∘C .

  • Self-Validating Check: If the organic layer discolors during workup, wash it with a 5% aqueous sodium thiosulfate ( Na2​S2​O3​ ) solution. The thiosulfate will rapidly reduce the colored I2​ back into colorless, water-soluble iodide ions. A successful wash is visually confirmed by the organic layer immediately returning to a clear or pale-yellow state.

Standard Operating Procedure (SOP): Optimized Finkelstein Protocol

This step-by-step methodology ensures maximum conversion of Ethyl 2-(2-chloroethoxy)acetate to the iodo-derivative while preserving product integrity.

• System Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Wrap the exterior of the flask entirely in aluminum foil to block ambient light.

• Reagent Mixing: Add 3.0 equivalents of oven-dried Sodium Iodide (NaI) to the flask, followed by 100 mL of strictly anhydrous acetone. Stir vigorously until the NaI is fully dissolved (the solution may appear slightly yellow).

• Substrate Addition: Inject 1.0 equivalent of Ethyl 2-(2-chloroethoxy)acetate dropwise via syringe.

• Reaction: Heat the mixture to a gentle reflux (approx. 60 °C) for 18–24 hours.

  • Validation Step: Monitor the flask for the formation of a fine white precipitate (NaCl). This visual cue confirms the forward progress of the substitution reaction[3].

• Workup: Cool the reaction to room temperature. Filter the suspension through a pad of Celite to remove the NaCl precipitate.

• Concentration & Washing: Concentrate the filtrate under reduced pressure using a rotary evaporator with the water bath set to ≤30∘C . Redissolve the crude residue in Ethyl Acetate (EtOAc). Wash the organic layer once with 5% aqueous Na2​S2​O3​ (to quench any free I2​ ), followed by a brine wash.

• Drying & Storage: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate. Store the final product under argon at -20 °C in an amber or foil-wrapped vial.

Quantitative Data: Yield Optimization Matrix

The following table summarizes the critical parameters, their mechanistic consequences when sub-optimal, and the expected yields upon optimization.

Reaction Phase	Parameter	Sub-optimal Condition	Mechanistic Consequence	Optimized Condition	Expected Yield
Williamson Ether	Solvent/Moisture	Wet solvent / ambient air	Hydrolysis of alkyl halide	Strictly anhydrous, Ar/N 2​ atm	> 80%
Williamson Ether	Temperature	> 100 °C	E2 Elimination (vinyl ethers)	50 - 80 °C	> 80%
Finkelstein	Solvent	Reagent grade acetone	Stalled equilibrium (soluble NaCl)	Anhydrous acetone	> 90%
Finkelstein	Reagent Stoichiometry	1.0 - 1.2 eq NaI	Incomplete conversion	3.0 - 5.0 eq NaI	> 90%
Workup/Storage	Environment	Light exposure, > 40 °C	C-I bond cleavage, I2​ release	Dark (foil), < 30 °C	> 95% recovery

References

• BenchChem Technical Support Team. "Troubleshooting low yield in Williamson ether synthesis of crown ethers". Benchchem. 6

• "Ethyl 2-(2-iodoethoxy)acetate | PROTAC Linker". MedChemExpress. 1

• "Finkelstein Reaction". Organic Chemistry Portal. 4

• "Finkelstein Reaction". Unacademy. 2

• "The Williamson Ether Synthesis". Master Organic Chemistry. 5

• "Finkelstein reaction". Grokipedia.3

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• 6. pdf.benchchem.com [pdf.benchchem.com]

Stability of the thioether bond formed by Ethyl 2-(2-iodoethoxy)acetate under different conditions.

Welcome to the technical support center for researchers, scientists, and drug development professionals working with thioether linkages derived from Ethyl 2-(2-iodoethoxy)acetate. This guide is designed to provide in-depth, practical insights into the stability of this specific thioether bond under various experimental conditions. Here, you will find troubleshooting advice and frequently asked questions to help you navigate the complexities of your research and ensure the integrity of your molecules.

Introduction: The Thioether Bond in Focus

The formation of a thioether bond via the reaction of a thiol with an iodoacetyl group is a cornerstone of bioconjugation and chemical synthesis.[1][2] The reagent Ethyl 2-(2-iodoethoxy)acetate provides a flexible and useful linker for these applications. However, the stability of the resulting thioether linkage is not absolute and can be influenced by a variety of factors. Understanding these sensitivities is critical for designing robust experiments and interpreting results accurately. This guide will delve into the key stability-related questions and challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of the thioether bond formed from Ethyl 2-(2-iodoethoxy)acetate?

A1: Thioether bonds (R-S-R') are generally considered stable covalent linkages.[3] They are significantly more resistant to reduction than disulfide bonds, which is a key advantage in many biological applications.[4] However, the sulfur atom is susceptible to oxidation, and the C-S bond can be cleaved under specific, often harsh, chemical conditions.[3][5][6] The presence of the adjacent ether and ester functionalities in your specific molecule introduces additional considerations.

Q2: How does pH affect the stability of this thioether bond?

A2: The thioether bond itself is largely stable across a wide pH range. However, the ethyl acetate portion of your molecule is a simple ester and is susceptible to hydrolysis under both acidic and basic conditions, which would yield ethanol and a carboxylic acid.[7][8] While this does not directly cleave the thioether bond, it alters the structure of your molecule.

• Acidic Conditions (pH < 4): Risk of slow ester hydrolysis.

• Neutral Conditions (pH 6-8): Generally stable. This is the optimal range for many bioconjugation reactions involving iodoacetamides to ensure the nucleophilicity of the cysteine thiol without promoting side reactions.[1][9]

• Basic Conditions (pH > 8.5): Increased rate of ester hydrolysis.[7] At very high pH, degradation of disulfide bonds (if present elsewhere in the molecule) can occur, which could potentially lead to side reactions, though direct attack on the thioether is less common.[10]

Q3: Is the thioether bond susceptible to oxidation? What are the common culprits?

A3: Yes, the sulfur in a thioether is readily oxidized. This is one of the most common degradation pathways. Oxidation typically proceeds in two stages: first to a sulfoxide (R-S(=O)-R'), and then to a sulfone (R-S(=O)₂-R').[3][11][12]

Common laboratory oxidants to be aware of include:

• Peroxides: Hydrogen peroxide (H₂O₂) is a common oxidant that can convert thioethers to sulfoxides and sulfones.[3][11][12][13] The reaction rate can be slow under biologically relevant concentrations but is a significant factor in chemical synthesis and storage.[14]

• Hypochlorite (Bleach): A much more potent oxidant for thioethers than hydrogen peroxide.[14]

• Peroxy acids: Reagents like m-CPBA (meta-chloroperoxybenzoic acid) are very effective at oxidizing thioethers.

• Ozone and atmospheric oxygen: Prolonged exposure to air can lead to slow oxidation, especially in the presence of light or metal catalysts.

In biological systems, reactive oxygen species (ROS) like hypochlorite can readily oxidize thioethers, while hydrogen peroxide is less reactive under typical physiological conditions.[14]

Q4: Can this thioether bond be cleaved?

A4: While robust, the C-S bond can be cleaved under specific, and generally harsh, conditions. This is not typically a concern during routine handling or in biological assays.

• Strong Reducing Agents: Reductive cleavage of alkyl-sulfur bonds can be achieved with reagents like sodium in liquid ammonia, but these are highly specialized and not common in most applications.[15]

• Electrophilic Halogenating Agents: Reagents like N-bromosuccinimide (NBS) and N-fluorobenzenesulfonimide (NFSI) have been shown to mediate the cleavage of C(sp³)–S bonds in thioethers.[5][6][16]

Q5: How stable is the thioether linkage in a biological environment?

A5: The thioether bond is significantly more stable than a disulfide bond in the reducing environment of the cell.[4] It is not readily cleaved by cellular reductants like glutathione. However, the potential for oxidation by reactive oxygen species (ROS) exists, as mentioned in Q3.[14] Thioethers are generally stable in plasma and at physiological pH.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments.

Problem 1: Loss of compound integrity or appearance of unexpected new peaks on HPLC/LC-MS.

Potential Cause	Diagnostic Check	Recommended Solution
Oxidation	Check the mass of the new peak. An increase of +16 Da corresponds to sulfoxide formation, and +32 Da corresponds to sulfone formation.[4]	Degas all buffers and solvents. Store samples under an inert atmosphere (nitrogen or argon). Avoid exposure to strong light. If oxidation is unavoidable, consider if the oxidized species impacts your assay.
Ester Hydrolysis	Check the mass of the new peak. A decrease of -28 Da (loss of ethylene, C₂H₄) from the parent mass is indicative of hydrolysis to the carboxylic acid.	Maintain a neutral pH (6.5-7.5) for all buffers and storage solutions. Avoid prolonged exposure to acidic or basic conditions.
Reaction with Buffer Components	Are you using a nucleophilic buffer (e.g., Tris)? While less reactive than thiols, primary amines can potentially react with residual iodoacetate if the initial reaction was incomplete.	Use non-nucleophilic buffers such as HEPES or phosphate buffer for your conjugation and subsequent experiments.

Problem 2: Incomplete reaction during the formation of the thioether bond.

Potential Cause	Diagnostic Check	Recommended Solution
Suboptimal pH	Measure the pH of your reaction buffer. For efficient reaction with a cysteine thiol, the pH should be high enough to deprotonate the thiol to the more nucleophilic thiolate.[17]	Adjust the reaction pH to the 7.5-8.5 range.[1] This provides a good balance of thiolate formation without promoting significant side reactions.
Presence of Reducing Agents	Does your protein or peptide stock solution contain reducing agents like DTT or β-mercaptoethanol? These will compete with your target thiol for the iodoacetate.	Remove reducing agents before the conjugation reaction using a desalting column or dialysis.
Inaccessible Thiol	Is the target thiol buried within the 3D structure of your protein?	Consider adding a mild denaturant (e.g., 1-2 M urea) to the reaction buffer to increase the accessibility of the cysteine residue.

Visualizing the Troubleshooting Process

The following diagram outlines a decision-making workflow for troubleshooting unexpected results in your experiments.

Caption: Troubleshooting workflow for thioether bond instability.

Experimental Protocol: Assessing Thioether Bond Stability

This protocol provides a framework for testing the stability of your thioether-linked compound under various stress conditions.

Objective: To determine the stability of the thioether bond under acidic, basic, and oxidative stress.

Materials:

• Your thioether-linked compound

• Buffers: 0.1 M Phosphate buffer (pH 7.4), 0.1 M Acetate buffer (pH 4.0), 0.1 M Carbonate buffer (pH 9.0)

• 30% Hydrogen Peroxide (H₂O₂)

• HPLC or LC-MS system with a suitable column (e.g., C18)

• Inert gas (Nitrogen or Argon)

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of your compound in a suitable organic solvent (e.g., Acetonitrile or DMSO).

• Sample Preparation:

  • Control: Dilute the stock solution to a final concentration of 50 µg/mL in pH 7.4 phosphate buffer.

  • Acidic Stress: Dilute the stock solution to 50 µg/mL in pH 4.0 acetate buffer.

  • Basic Stress: Dilute the stock solution to 50 µg/mL in pH 9.0 carbonate buffer.

  • Oxidative Stress: To the control sample (in pH 7.4 buffer), add H₂O₂ to a final concentration of 0.1%.

• Incubation:

  • Incubate all samples at a controlled temperature (e.g., 37°C).

  • Protect samples from light.

  • It is recommended to overlay the samples with an inert gas to minimize atmospheric oxidation in the non-oxidative stress samples.

• Time-Point Analysis:

  • At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each sample.

  • Immediately analyze the aliquots by HPLC or LC-MS.

• Data Analysis:

  • Quantify the peak area of the parent compound at each time point.

  • Identify and quantify any new peaks that appear.

  • Plot the percentage of the remaining parent compound against time for each condition.

Caption: Workflow for the thioether stability assessment protocol.

By following this guide, researchers can better anticipate, diagnose, and solve stability issues related to the thioether bond formed by Ethyl 2-(2-iodoethoxy)acetate, leading to more robust and reliable experimental outcomes.

References

• Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS1 as catalyst. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst. (n.d.). Royal Society of Chemistry. Retrieved March 28, 2026, from [Link]

• Barrett, A. G. M., & Braddock, D. C. (n.d.). 5.1 Introduction 5.

• Fu, X., et al. (2018). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. ACS Chemical Biology, 13(9), 2360-2364. [Link]

• Sulfide Oxidation. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved March 28, 2026, from [Link]

• Stable thioesters in biological millieu? (2023, January 15). Chemistry Stack Exchange. Retrieved March 28, 2026, from [Link]

• Thioether. (2012, September 6). Wikidoc. Retrieved March 28, 2026, from [Link]

• Costentin, C., et al. (2024, July 23). Manganese-Mediated Electrochemical Oxidation of Thioethers to Sulfoxides Using Water as the Source of Oxygen Atoms. Journal of the American Chemical Society. [Link]

• Selective C(sp3)-S Bond Cleavage of Thioethers to Build Up Unsymmetrical Disulfides. (2023). Organic Chemistry. [Link]

• Wang, Z., et al. (2023). Selective C(sp3)–S Bond Cleavage of Thioethers to Build Up Unsymmetrical Disulfides. The Journal of Organic Chemistry, 88(20), 13699-13711. [Link]

• Lescrinier, E., et al. (2013). Synthesis and Activity of Thioether-Containing Analogues of the Complement Inhibitor Compstatin. ACS Chemical Biology, 8(7), 1475-1483. [Link]

• Wang, Z., et al. (2025). Metal-Free C(sp3)–S Bond Cleavage of Thioethers to Selectively Access Aryl Aldehydes and Dithioacetals. Molecules, 30(11), 2419. [Link]

• Ashenhurst, J. (2015, July 5). Thiols and Thioethers: Properties and Key Reactions. Master Organic Chemistry. Retrieved March 28, 2026, from [Link]

• Comprehensive Guide to Ethyl Acetate Reactivity and Use. (2025, June 27). Matmatch. Retrieved March 28, 2026, from [Link]

• Trivedi, M. V., et al. (2009). The role of thiols and disulfides in protein chemical and physical stability. Current Protein & Peptide Science, 10(6), 614-625. [Link]

• Coin, I., et al. (2021). A Facile Procedure for One-Pot Stable Conjugation of Two Proglucagon Cysteine-Containing Peptide Analogs. Bioconjugate Chemistry, 32(9), 1956-1961. [Link]

• Johnston, V. J., et al. (2013). Hydrolysis of ethyl acetate in ethanol separation process. U.S. Patent No. 8,575,403 B2.

• Giles, G. I., & Jacob, C. (2016). The Basics of Thiols and Cysteines in Redox Biology and Chemistry. Antioxidants & Redox Signaling, 25(13), 708-723. [Link]

• Kaliappan, K. P. (2020, October 26). Protecting Groups. Chem.iitb.ac.in. Retrieved March 28, 2026, from [Link]

• Kappe, C. O., et al. (2003). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 104(1), 175-245. [Link]

• Farmer, S. (2019, May 10). 17.8: Acetals as Protecting Groups. Chemistry LibreTexts. Retrieved March 28, 2026, from [Link]

• Shaw, E. (1977). Haloacetyl derivatives. Methods in Enzymology, 46, 153-157. [Link]

• Bernardes, G. J. L. (n.d.). Ethynylbenziodoxolone reactivity in cysteine bioconjugation. University of Cambridge. Retrieved March 28, 2026, from [Link]

• Maleitzke, T., et al. (2020). Recent advances of thiol-selective bioconjugation reactions. Current Opinion in Chemical Biology, 58, 28-36. [Link]

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Reference Data & Comparative Studies

Characterization of Ethyl 2-(2-iodoethoxy)acetate conjugates by mass spectrometry.

A Comprehensive Comparison Guide for Bioconjugation and PROTAC Development

As biotherapeutics and targeted degraders (PROTACs) grow in structural complexity, the selection of optimal linker chemistry is no longer a trivial matter of simply joining two molecules. For decades, maleimides and simple haloacetamides have dominated thiol-reactive bioconjugation. However, the demand for highly stable, bio-orthogonal, and flexible linkages has driven the adoption of advanced bifunctional reagents like Ethyl 2-(2-iodoethoxy)acetate .

As a Senior Application Scientist, I frequently observe bioconjugation workflows fail during in vivo translation due to poor linker stability or inadequate analytical characterization. This guide provides an objective, data-driven comparison of Ethyl 2-(2-iodoethoxy)acetate against traditional alternatives, detailing the mechanistic causality behind its superior performance and providing a self-validating mass spectrometry (MS) protocol for its characterization.

Mechanistic Causality: Why Choose Iodo-PEG-Esters?

The fundamental choice in thiol-conjugation lies between Michael addition (maleimides) and SN​2 nucleophilic substitution (haloalkyls).

While maleimides offer exceptionally fast reaction kinetics, the resulting thiosuccinimide ring is susceptible to retro-Michael exchange in the presence of physiological thiols (e.g., serum albumin, glutathione). This leads to premature payload release and off-target toxicity in systemic circulation (1).

Conversely, iodo-based alkylators form an irreversible thioether bond. Traditional Iodoacetamide (IAA) provides this stability but lacks spatial flexibility and downstream functionalization handles (2).

Ethyl 2-(2-iodoethoxy)acetate bridges this gap. It acts as a highly efficient PROTAC linker (3) by offering:

• Absolute Stability : An irreversible thioether bond via SN​2 alkylation.

• Steric Flexibility : A hydrophilic PEG1 (ethoxy) spacer that reduces steric hindrance and improves aqueous solubility compared to rigid carbon chains.

• Bifunctionality : An ethyl ester terminus that can be cleanly hydrolyzed to a carboxylic acid for subsequent amide coupling (EDC/NHS) to target ligands or payloads.

Reaction pathways and stability outcomes of Maleimide vs. Iodo-based linkers.

Comparative Performance & Mass Spectrometry Data

To accurately characterize these conjugates via mass spectrometry, one must calculate the exact mass shift ( Δ M). The covalent attachment of Ethyl 2-(2-iodoethoxy)acetate ( C6​H11​IO3​ , MW 258.05) to a free thiol results in the loss of hydrogen iodide (HI). The net addition to the target protein is the C6​H10​O3​ moiety.

This produces a highly predictable mass shift of +130.06 Da (monoisotopic) , which serves as the primary analytical target during MS analysis (4).

Table 1: Comparative Attributes of Thiol-Reactive Linkers

Attribute	Maleimide	Iodoacetamide (IAA)	Ethyl 2-(2-iodoethoxy)acetate
Reaction Mechanism	Michael Addition	SN​2 Alkylation	SN​2 Alkylation
Kinetics	Very Fast (<30 min)	Moderate (1-2 hrs)	Moderate (1-2 hrs)
Bond Stability	Low (Retro-Michael)	High (Irreversible)	High (Irreversible)
Spacer Flexibility	Rigid (Ring structure)	Rigid (Short chain)	Flexible (PEG1 spacer)
Downstream Utility	Limited	Limited (Capping)	High (Ester handle for PROTACs)

Table 2: Expected Mass Spectrometry Shifts

Alkylating Agent	Chemical Formula	Monoisotopic Shift ( Δ M)	Average Mass Shift ( Δ M)
Iodoacetamide	C2​H4​INO	+57.02 Da	+57.05 Da
N-Ethylmaleimide (NEM)	C6​H7​NO2​	+97.05 Da	+97.10 Da
Ethyl 2-(2-iodoethoxy)acetate	C6​H11​IO3​	+130.06 Da	+130.14 Da

Self-Validating Experimental Protocol

A robust analytical workflow must be self-validating. Proceeding directly to complex peptide mapping without confirming global conjugation efficiency is a common, costly error. The following protocol integrates strict causality and an Intact MS checkpoint to ensure data integrity.

Step-by-Step Methodology

Step 1: Disulfide Reduction

• Action: Dilute the target protein to 10–50 µM in Degassed Conjugation Buffer (50 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.8). Add a 10-fold molar excess of TCEP (Tris(2-carboxyethyl)phosphine). Incubate at 37°C for 30 minutes.

• Causality: TCEP is utilized instead of DTT or β -mercaptoethanol because TCEP lacks free thiols. If DTT were used, it would competitively consume the iodo-linker in Step 2, requiring a tedious desalting step prior to conjugation.

Step 2: Alkylation (Conjugation)

• Action: Prepare a fresh 10 mM stock of Ethyl 2-(2-iodoethoxy)acetate in anhydrous DMSO. Add a 20-fold molar excess of the linker to the reduced protein (ensure final DMSO concentration remains <5% v/v to prevent protein precipitation). Incubate for 2 hours at Room Temperature in the dark .

• Causality: Iodo-compounds are inherently photosensitive. Exposure to ambient light can generate reactive iodine radicals, leading to non-specific oxidation of methionine or tyrosine residues, which severely complicates MS spectra. Furthermore, maintaining the pH strictly below 8.0 prevents the deprotonation of lysine ϵ -amines, ensuring absolute chemoselectivity for cysteines (5).

Step 3: Quenching

• Action: Add a 50-fold molar excess of DTT and incubate for 15 minutes.

• Causality: Excess DTT rapidly consumes any unreacted Ethyl 2-(2-iodoethoxy)acetate. If unquenched linker enters the heated ESI source of the mass spectrometer, it can cause artifactual, heat-catalyzed alkylation of lysines, generating false-positive localization data.

Step 4: Checkpoint 1 - Intact Protein LC-MS (Self-Validation)

• Action: Desalt 2 µg of the quenched sample using a C4 ZipTip or online desalting column. Analyze via ESI-TOF MS. Deconvolute the raw envelope using MaxEnt1 or similar algorithms.

• Causality: Do not proceed to digestion unless the intact mass shows the expected +130.14 Da shift per free cysteine. This macro-level view confirms the global Drug-to-Antibody Ratio (DAR) and verifies that no over-alkylation has occurred.

Step 5: Proteolytic Digestion & LC-MS/MS

• Action: Denature the validated conjugate with 8M Urea, dilute to 1M Urea, and digest with MS-grade Trypsin (1:50 enzyme-to-protein ratio) overnight at 37°C. Analyze the peptides via nanoLC-MS/MS (e.g., Orbitrap).

• Causality: Tandem MS (fragmentation via HCD or CID) generates b- and y-ion series. The +130.06 Da mass shift will track exclusively with the cysteine-containing fragments, providing unambiguous site-localization of the linker.

Self-validating experimental workflow for thiol conjugation and LC-MS/MS characterization.

Conclusion

Ethyl 2-(2-iodoethoxy)acetate represents a significant upgrade over traditional maleimide and iodoacetamide reagents for applications requiring long-term in vivo stability and downstream functionalization. By understanding the underlying SN​2 reaction causality and implementing a self-validating mass spectrometry workflow targeting the specific +130.06 Da mass shift, researchers can confidently map and optimize bioconjugates for next-generation PROTAC and ADC therapeutics.

References

• NRC Publications Archive. Detection and quantification of free sulfhydryls in monoclonal antibodies using maleimide labeling and mass spectrometry. Retrieved from: [Link]

• MedChemExpress. Ethyl 2-(2-iodoethoxy)acetate - PROTAC Linkers. Retrieved from: [Link]

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A Comparative Guide to the Reactivity of Thiol-Alkylating Agents: Ethyl 2-(2-iodoethoxy)acetate vs. Iodoacetamide

For researchers engaged in proteomics, drug development, and bioconjugation, the precise and efficient alkylation of cysteine residues is a cornerstone of experimental success. The choice of an alkylating agent profoundly influences reaction kinetics, specificity, and the stability of the final conjugate. This guide provides an in-depth, objective comparison of two iodo-functionalized reagents: the commonly used Iodoacetamide (IAA) and the ether-linked ester, Ethyl 2-(2-iodoethoxy)acetate. We will explore the fundamental chemical principles governing their reactivity, present a framework for their experimental comparison, and offer guidance for selecting the optimal reagent for your application.

Theoretical Framework: Understanding the Core of Reactivity

Both Iodoacetamide and Ethyl 2-(2-iodoethoxy)acetate modify cysteine residues via a bimolecular nucleophilic substitution (SN2) reaction.[1][2] In this mechanism, the deprotonated thiol group of a cysteine (the thiolate anion, -S⁻) acts as a nucleophile, attacking the electrophilic carbon atom bonded to iodine.[1][2] The iodine atom is displaced as an iodide ion (a good leaving group), resulting in the formation of a stable, irreversible thioether bond.[1][3][4]

The rate of this SN2 reaction is primarily dictated by two factors: the nucleophilicity of the cysteine thiol and the electrophilicity of the α-carbon (the carbon bearing the iodine). While the nucleophile is constant in this comparison, the electrophilicity of the two reagents differs significantly due to the electronic effects of their adjacent functional groups.

Caption: General SN2 reaction of a thiolate (RS⁻) with Iodoacetamide and Ethyl 2-(2-iodoethoxy)acetate.

Head-to-Head Comparison: Amide vs. Ether-Ester Influence

The critical difference between these two molecules lies in the functional group attached to the iodoethyl moiety.

• Iodoacetamide (IAA): Features a primary amide group (-C(=O)NH₂).

• Ethyl 2-(2-iodoethoxy)acetate: Features an ethoxy group linked to an ethyl acetate (-CH₂-O-CH₂-C(=O)OEt).

Electrophilicity:

The reactivity of the α-carbon is modulated by the inductive effect of the adjacent groups. The carbonyl group in iodoacetamide is a strong electron-withdrawing group, which significantly pulls electron density away from the α-carbon. This makes the carbon more electrophilic and highly susceptible to nucleophilic attack.

In contrast, for Ethyl 2-(2-iodoethoxy)acetate, the electrophilic center is separated from the ester group by an ethoxy bridge. While the ester group is electron-withdrawing, the adjacent ether oxygen can exert a slight electron-donating effect through resonance. More importantly, the additional ethylene glycol-like spacer (-CH₂-O-CH₂-) between the reactive center and the ester group diminishes the inductive electron-withdrawing effect compared to the direct attachment of the carbonyl in iodoacetamide.

Therefore, from a purely electronic standpoint, iodoacetamide is expected to be the more reactive alkylating agent . The α-carbon in IAA is more electron-deficient and thus a "harder" electrophile, leading to a faster reaction with soft nucleophiles like thiols.

Steric Hindrance:

The SN2 reaction mechanism involves a backside attack on the electrophilic carbon.[5] Increased steric bulk around the reaction center can hinder the approach of the nucleophile, slowing the reaction rate.[5]

• Iodoacetamide is a relatively small molecule with minimal steric hindrance.

• Ethyl 2-(2-iodoethoxy)acetate is a larger, more flexible molecule. While the reactive center itself is a primary carbon, the overall bulk of the molecule is greater than that of iodoacetamide.

This suggests that steric factors may also contribute to a slower reaction rate for Ethyl 2-(2-iodoethoxy)acetate compared to iodoacetamide, although the electronic effect is likely the dominant factor.

Experimental Verification: A Protocol for Comparative Kinetic Analysis

To empirically validate the theoretical differences in reactivity, a direct kinetic comparison is essential. The following protocol outlines a method to determine the second-order rate constants for the reaction of each reagent with a model thiol, such as N-acetyl-L-cysteine, using a spectrophotometric assay.

Sources

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Beyond the Benchmark: The Superior Stability of Ethyl 2-(2-iodoethoxy)acetate in Bioconjugation

A Comparative Guide to Thiol-Reactive Linkers for Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the covalent linkage of molecules to proteins, peptides, and other biomolecules is a foundational technology. The choice of linker chemistry is paramount, directly influencing the stability, efficacy, and safety of the resulting conjugate. For decades, maleimide-based linkers have been a popular choice for their high reactivity towards thiol groups found in cysteine residues. However, growing evidence of the instability of the maleimide-thiol linkage has prompted the search for more robust alternatives. This guide provides an in-depth comparison of Ethyl 2-(2-iodoethoxy)acetate, a representative of the iodoacetamide class of reagents, with traditional maleimide-based linkers, highlighting the critical advantages of the former in creating stable and reliable bioconjugates.

The Chemistry of Thiol-Reactive Linkers: A Tale of Two Mechanisms

The fundamental difference between Ethyl 2-(2-iodoethoxy)acetate and maleimide-based linkers lies in their reaction mechanisms with thiols, which dictates the stability of the resulting thioether bond.

Ethyl 2-(2-iodoethoxy)acetate: An Irreversible Alkylation

Ethyl 2-(2-iodoethoxy)acetate reacts with the nucleophilic thiolate anion of a cysteine residue via a second-order nucleophilic substitution (SN2) reaction.[1][2] In this mechanism, the thiolate directly attacks the carbon atom bearing the iodine, an excellent leaving group. This results in the formation of a highly stable, irreversible thioether bond.[3]

Figure 1: Reaction of Ethyl 2-(2-iodoethoxy)acetate with a protein thiol.

Maleimide-Based Linkers: A Reversible Michael Addition

Maleimide linkers react with thiols through a Michael addition mechanism.[1][2] The thiolate anion attacks one of the carbon atoms of the electron-deficient double bond within the maleimide ring, forming a thiosuccinimide linkage.[1] While this reaction is rapid and highly selective for thiols at neutral pH, the resulting thioether bond is susceptible to a reverse Michael reaction.[3]

Figure 3: Instability of maleimide conjugates via the retro-Michael reaction.

In contrast, the thioether bond formed by the SN2 reaction of Ethyl 2-(2-iodoethoxy)acetate is essentially irreversible under physiological conditions, providing a significantly more stable bioconjugate. [3]

Performance Comparison: Ethyl 2-(2-iodoethoxy)acetate vs. Maleimide Linkers

The choice between these two classes of linkers involves a trade-off between reaction kinetics and conjugate stability. The following table summarizes their key performance characteristics.

Feature	Ethyl 2-(2-iodoethoxy)acetate	Maleimide-Based Linkers	Data/Citations
Reaction Mechanism	Nucleophilic Substitution (SN2)	Michael Addition	[1][2]
Primary Target	Cysteine (thiol group)	Cysteine (thiol group)
Optimal pH Range	8.0 - 8.5	6.5 - 7.5	[1]
Reaction Rate	Slower (can require several hours)	Faster (often complete in < 1-2 hours)	[1]
Specificity	Can react with other nucleophiles (e.g., Met, Lys, N-termini) at higher pH and excess reagent.	Highly selective for thiols at pH < 7.5.	[1]
Bond Stability	Forms a highly stable, irreversible thioether bond.	The thiosuccinimide linkage is reversible via a retro-Michael reaction, leading to thiol exchange.	[1][3]
Reagent Stability in Solution	Unstable in solution and light-sensitive; should be prepared fresh.	Susceptible to hydrolysis in aqueous solution, especially at higher pH, which inactivates the reagent.	[1]
In Vivo Conjugate Stability	The resulting thioether bond is highly stable and not susceptible to exchange with other thiols.	The initial conjugate is unstable in the presence of other thiols (e.g., glutathione), leading to payload transfer.	[3]

Experimental Protocols

Detailed and reproducible protocols are crucial for successful bioconjugation. The following are generalized protocols for labeling proteins with Ethyl 2-(2-iodoethoxy)acetate and maleimide reagents.

Protocol 1: Protein Conjugation with Ethyl 2-(2-iodoethoxy)acetate

This protocol outlines the general procedure for labeling a thiol-containing protein with Ethyl 2-(2-iodoethoxy)acetate.

Materials:

• Protein with free thiol groups (1-10 mg/mL)

• Ethyl 2-(2-iodoethoxy)acetate

• Anhydrous DMSO or DMF

• Degassed conjugation buffer (e.g., phosphate buffer, pH 8.0-8.5)

• (Optional) TCEP for disulfide reduction

• Quenching reagent (e.g., L-cysteine)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: Dissolve the protein in the degassed conjugation buffer. If necessary, reduce disulfide bonds with a 10-20 fold molar excess of TCEP for 30-60 minutes at room temperature. Remove the reducing agent using a desalting column.

• Linker Preparation: Immediately before use, prepare a stock solution of Ethyl 2-(2-iodoethoxy)acetate in anhydrous DMSO or DMF.

• Conjugation Reaction: Add a 10-50 fold molar excess of the Ethyl 2-(2-iodoethoxy)acetate stock solution to the protein solution. Protect the reaction from light.

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Add a 100-fold molar excess of the quenching reagent and incubate for 30 minutes to stop the reaction.

• Purification: Remove excess linker and quenching reagent by size-exclusion chromatography or dialysis.

Protocol 2: Protein Conjugation with a Maleimide-Based Linker

This protocol provides a general procedure for conjugating a maleimide-functionalized molecule to a thiol-containing protein.

Materials:

• Protein with free thiol groups (1-10 mg/mL)

• Maleimide-functionalized reagent

• Anhydrous DMSO or DMF

• Degassed conjugation buffer (e.g., PBS, HEPES, or Tris, pH 7.0-7.5)

• (Optional) TCEP for disulfide reduction

• Quenching reagent (e.g., β-mercaptoethanol or L-cysteine)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: Prepare the protein as described in Protocol 1.

• Linker Preparation: Immediately before use, prepare a stock solution of the maleimide-functionalized reagent in anhydrous DMSO or DMF.

• Conjugation Reaction: Add a 10-20 fold molar excess of the maleimide stock solution to the protein solution.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Add a 100-fold molar excess of the quenching reagent and incubate for 15-30 minutes.

• Purification: Purify the conjugate as described in Protocol 1.

The Critical Impact on Drug Development

The stability of the linker-payload connection is a critical quality attribute for ADCs. Premature release of the cytotoxic payload in systemic circulation can lead to severe off-target toxicity and a diminished therapeutic window. The inherent instability of the maleimide-thiol linkage has been a significant challenge in the development of ADCs.

The use of iodoacetamide-based linkers, such as Ethyl 2-(2-iodoethoxy)acetate, which form a highly stable and irreversible thioether bond, offers a clear advantage in this regard. The enhanced stability of the resulting ADC can lead to:

• Improved Safety Profile: Reduced premature payload release minimizes off-target toxicity.

• Enhanced Efficacy: A higher concentration of the intact ADC reaches the target tumor cells, leading to improved anti-tumor activity.

• More Predictable Pharmacokinetics: The stable conjugate exhibits more predictable and consistent pharmacokinetic properties.

While the reaction kinetics of iodoacetamides are generally slower than those of maleimides, and may require more careful optimization of reaction conditions to minimize off-target reactions, the resulting superior stability of the conjugate often outweighs these considerations, particularly for therapeutic applications where long-term in vivo stability is paramount.

Conclusion: A Clear Choice for Stability

The selection of a thiol-reactive linker is a critical decision in the design of bioconjugates. While maleimide-based linkers offer the advantage of rapid reaction kinetics, the inherent instability of the resulting thiosuccinimide linkage is a significant liability, especially for in vivo applications. Ethyl 2-(2-iodoethoxy)acetate, and iodoacetamide-based linkers in general, provide a more robust and reliable alternative by forming a highly stable and irreversible thioether bond. For researchers, scientists, and drug development professionals seeking to create bioconjugates with superior stability and a more favorable safety and efficacy profile, the advantages of using Ethyl 2-(2-iodoethoxy)acetate over maleimide-based linkers are compelling. The investment in optimizing the conjugation conditions for this class of reagents can yield a final product with significantly improved performance and a higher probability of clinical success.

References

• Poon, K. A., et al. (2019). Improved translation of stability for conjugated antibodies using an in vitro whole blood assay. mAbs, 11(8), 1392-1403. [Link]

• Konkolewicz, D., et al. (2014). Thiol–maleimide “click” chemistry: evaluating the influence of solvent, initiator, and thiol on the reaction mechanism, kinetics, and selectivity. Polymer Chemistry, 5(15), 4396-4405. [Link]

• McKinnon, K. M., et al. (2014). Control of Thiol-Maleimide Reaction Kinetics in PEG Hydrogel Networks. Biomacromolecules, 15(7), 2586-2593. [Link]

• Lu, J., et al. (2019). Linkers Having a Crucial Role in Antibody–Drug Conjugates. International Journal of Molecular Sciences, 20(22), 5673. [Link]

• Startek, J. B., et al. (2024). Protocol for protein modification using oxalyl thioester-mediated chemoselective ligation. STAR Protocols, 5(4), 103588. [Link]

• Kher, S. S., & Iyer, S. (2018). Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Pharmaceuticals, 11(2), 42. [Link]

• Baldwin, A. D., & Kiick, K. L. (2013). Tunable degradation of maleimide-thiol adducts in reducing environments. Bioconjugate Chemistry, 24(2), 202-210. [Link]

• AxisPharm. (n.d.). Iodo PEG. [Link]

• Sterling Pharma Solutions. (n.d.). ADC stability in plasma and serum via mass spectrometry. [Link]

• Li, J., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Acta Pharmaceutica Sinica B, 11(12), 3889-3907. [Link]

• Kudirka, R., et al. (2016). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Angewandte Chemie International Edition, 55(3), 1137-1140. [Link]

• van der Woude, L. C., et al. (2025). Antibody–Drug Conjugate Stability Probed by Variable-Temperature Electrospray Ionization Mass Spectrometry. Analytical Chemistry. [Link]

• Bernardes, G. J. L., et al. (2015). Rapid, Stable, Chemoselective Labeling of Thiols with Julia-Kocienski Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation. Journal of the American Chemical Society, 137(40), 12892-12899. [Link]

• Scigine. (2020, September 16). Protein DNA Bioconjugate Protocol. YouTube. [Link]

• Creative Biolabs. (n.d.). ADC Plasma Stability Analysis Service. [Link]

• iQ Biosciences. (n.d.). ADC Plasma Stability Assay. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information: Mapping Protein- Polymer Conformations in Bioconjugates with Atomic Precision. [Link]

• Konkolewicz, D., et al. (2014). Thiol-Maleimide “Click” Chemistry: Evaluating the Influence of Solvent, Initiator, and Thiol on the Reaction Mechanism, Kinetics, and Selectivity. ResearchGate. [Link]

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A Senior Application Scientist's Guide to HPLC Analysis for Determining Protein Modification with Ethyl 2-(2-iodoethoxy)acetate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of biotherapeutics and proteomics, the precise characterization of protein modifications is paramount. Chemical modifications, whether intentional for creating therapeutics like Antibody-Drug Conjugates (ADCs) or unintentional post-translational modifications, dictate a protein's structure, function, and efficacy. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for quantifying the degree of protein modification with Ethyl 2-(2-iodoethoxy)acetate, a common iodoacetyl-containing reagent. We will delve into the causality behind experimental choices, present detailed protocols, and compare HPLC with orthogonal techniques to ensure a comprehensive understanding.

The Chemistry of Modification: Ethyl 2-(2-iodoethoxy)acetate

Ethyl 2-(2-iodoethoxy)acetate belongs to the class of iodoacetamide derivatives, which are powerful alkylating agents.[1][2] The reactive iodoacetyl group makes it highly specific for targeting nucleophilic residues on a protein, primarily the thiol (-SH) group of cysteine residues.[2]

Mechanism of Action: The reaction proceeds via a nucleophilic substitution (SN2) mechanism where the sulfur atom of a cysteine residue attacks the carbon atom bearing the iodine, displacing the iodide ion and forming a stable thioether bond.[2] This covalent modification is essentially irreversible under physiological conditions.

Why Choose an Iodoacetyl Reagent?

• Specificity: High reactivity towards the soft nucleophile sulfur in cysteine allows for targeted modification.

• Stability: The resulting thioether bond is robust, which is crucial for downstream analysis and for the stability of modified bioconjugates.

• Well-Characterized: The reaction chemistry is well-documented, facilitating predictable outcomes and troubleshooting.[3]

Alternatives to iodoacetyl chemistry include maleimides and vinyl sulfones, which also target cysteine residues but have different reaction kinetics and stability profiles.[1]

HPLC: The Workhorse for Separation and Quantification

HPLC is a cornerstone technique for protein analysis due to its high resolution, reproducibility, and quantitative power.[4][5][6] For analyzing protein modifications, different HPLC modes can be employed, each separating molecules based on distinct physicochemical properties.[4][7]

HPLC Mode	Principle of Separation	Primary Application in Modification Analysis
Reversed-Phase (RP-HPLC)	Hydrophobicity[4][6]	Resolving modified and unmodified protein species. Ideal for quantification.
Ion-Exchange (IEX-HPLC)	Net Surface Charge[4][7]	Detecting changes in charge state due to modification.
Size-Exclusion (SEC-HPLC)	Molecular Size (Hydrodynamic Radius)[4]	Assessing aggregation or major conformational changes post-modification.

In-Depth Comparison of HPLC Methodologies

Reversed-Phase HPLC (RP-HPLC): The Gold Standard for Quantification

RP-HPLC is often the method of choice for determining the degree of protein modification.[5] The addition of the ethyl 2-(2-iodoethoxy)acetate moiety increases the overall hydrophobicity of the protein. This change in hydrophobicity allows for the separation of proteins with different degrees of modification.

Principle of Separation: In RP-HPLC, proteins are separated based on their hydrophobic character.[6][8] A non-polar stationary phase (e.g., C4, C8, or C18 alkyl chains) is used with a polar mobile phase, typically a gradient of water and an organic solvent like acetonitrile.[4] Proteins with a higher degree of modification will be more hydrophobic, interact more strongly with the stationary phase, and thus have a longer retention time.[6]

Visualizing the Workflow:

Caption: Workflow for RP-HPLC analysis of protein modification.

Detailed Experimental Protocol: RP-HPLC

• Sample Preparation:

  • Dissolve the protein in a suitable buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.4).

  • Add a molar excess of Ethyl 2-(2-iodoethoxy)acetate (e.g., 10-fold molar excess over cysteine residues).

  • Incubate at room temperature for 1-2 hours, protected from light.

  • Quench the reaction by adding a thiol-containing reagent like DTT or 2-mercaptoethanol in excess.

• HPLC System Setup:

  • Column: A wide-pore (300 Å) C4 or C8 column is recommended for proteins to ensure good pore accessibility.[9]

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Flow Rate: Typically 0.5-1.0 mL/min for a standard 4.6 mm ID column.[9]

  • Detection: UV absorbance at 214 nm (peptide backbone) and 280 nm (aromatic residues).

• Gradient Elution:

  • Equilibrate the column with 95% A / 5% B.

  • Inject the quenched reaction mixture.

  • Run a linear gradient from 5% to 95% B over 30-60 minutes.

  • Hold at 95% B for 5 minutes to wash the column.

  • Return to initial conditions and re-equilibrate.

• Data Analysis:

  • Integrate the peak areas of the unmodified protein and the newly formed, later-eluting peaks corresponding to the modified species.

Calculating the Degree of Modification (DoM):

The average DoM can be calculated from the integrated peak areas in the chromatogram.

DoM = (Σ (Peak Arean * n)) / (Σ Peak Arean)

Where 'n' is the number of modifications for a given peak (n=0 for unmodified, n=1 for singly modified, etc.).

Peak	Retention Time (min)	Peak Area	n (Modifications)	Peak Area * n
Unmodified	15.2	1,200,000	0	0
Singly Modified	17.5	2,500,000	1	2,500,000
Doubly Modified	19.1	800,000	2	1,600,000
Total	4,500,000	4,100,000

Average DoM = 4,100,000 / 4,500,000 = 0.91

Ion-Exchange (IEX-HPLC)

IEX-HPLC separates proteins based on their net surface charge.[4] The modification with Ethyl 2-(2-iodoethoxy)acetate does not inherently change the charge of the protein. However, it can be useful if the modification induces conformational changes that expose or mask charged residues, leading to a shift in retention time. It is generally less direct for quantifying this specific modification compared to RP-HPLC.

Size-Exclusion (SEC-HPLC)

SEC-HPLC separates molecules based on their size in solution.[4] Its primary role in this context is not for quantifying the degree of modification, but for assessing the consequences of it. Modification can sometimes lead to protein aggregation, which would be clearly visible as high molecular weight peaks eluting earlier than the main monomeric peak.

Orthogonal and Complementary Techniques

To ensure the trustworthiness of your results, it is crucial to employ orthogonal methods that provide confirmation from a different analytical principle.

Mass Spectrometry (MS)

Mass spectrometry is the most powerful orthogonal technique for confirming protein modifications.[10][11] It directly measures the mass of the protein, providing unambiguous evidence of modification.

• Intact Mass Analysis: By comparing the molecular weight of the unmodified protein with the modified sample, the number of attached labels can be determined.[12] The mass of one Ethyl 2-(2-iodoethoxy)acetate modification adds approximately 159.03 Da.

• Peptide Mapping: The protein can be digested (e.g., with trypsin) and the resulting peptides analyzed by LC-MS/MS.[13] This allows for the precise identification of the modified cysteine residue(s).[10][12]

Comparison: HPLC-UV vs. HPLC-MS

Feature	HPLC-UV	HPLC-MS
Principle	UV Absorbance	Mass-to-Charge Ratio
Information	Retention Time, Quantification	Molecular Weight, Structure
Confirmation	Indirect (based on retention shift)	Direct (mass addition)
Sensitivity	High (ng-µg range)[14]	Very High (fmol-pmol range)[11]
Complexity	Relatively simple	More complex instrumentation and data analysis

UV-Vis Spectroscopy

While not a separation technique, simple UV-Vis spectroscopy can be used for a rough estimation of protein concentration. However, it cannot resolve different modified species and is not suitable for determining the degree of modification.

Method Validation and Trustworthiness

A robust analytical method must be validated to ensure it is fit for its intended purpose.[15][16] According to ICH and FDA guidelines, key validation parameters include:[15][17][18][19]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[15] In this case, resolving modified from unmodified peaks.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings.

• Linearity & Range: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[16]

By developing a method with these principles in mind, you create a self-validating system that ensures the reliability of your data.

Conclusion and Recommendations

For the routine and accurate determination of the degree of protein modification with Ethyl 2-(2-iodoethoxy)acetate, Reversed-Phase HPLC is the recommended primary analytical technique. Its ability to resolve species based on the hydrophobicity added by the modification provides a direct and quantifiable measure.

To ensure the highest level of scientific integrity, the following approach is advised:

• Primary Analysis: Use a validated RP-HPLC method for quantification based on peak area integration.

• Confirmation: Confirm the identity of the peaks and the mass of the modification using intact mass analysis by LC-MS.

• Site-Specific Localization: If required, perform peptide mapping by LC-MS/MS to identify the exact sites of modification.

• Quality Control: Use SEC-HPLC to monitor for any aggregation induced by the modification process.

This multi-faceted approach, combining the quantitative strength of HPLC with the confirmatory power of mass spectrometry, provides a robust and trustworthy system for the comprehensive characterization of your modified protein.

References

• Ge, Y. (2011). Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry. Circulation: Cardiovascular Genetics. Available at: [Link]

• University of California, Berkeley. (n.d.). Identification of Protein Modifications. QB3/Chemistry Mass Spectrometry Facility. Available at: [Link]

• Ge, Y. (2011). Comprehensive Analysis of Protein Modifications by Top-Down Mass Spectrometry. Circulation: Cardiovascular Genetics, 4(6), 711–722. Available at: [Link]

• Coates Proteomics/Mass Spectrometry Laboratory. (n.d.). Identification of Protein Modifications. University of California, Berkeley. Available at: [Link]

• Waters Corporation. (n.d.). Identification and Quantification of Protein Modifications by Peptide Mapping with UPLC-MSE. Available at: [Link]

• Ley, H., & Faude, A. (1996). Quantitation of proteins using HPLC-detector response rather than standard curve comparison. Journal of Biochemical and Biophysical Methods, 33(1), 1-11. Available at: [Link]

• MtoZ Biolabs. (n.d.). HPLC for Protein Characterization. Available at: [Link]

• Shabir, G. A. (2003). HPLC Method Development and Validation for Pharmaceutical Analysis. Pharmaceutical Technology. Available at: [Link]

• Haberhauer-Troyer, C., et al. (2017). A Generic HPLC Method for Absolute Quantification of Oxidation in Monoclonal Antibodies and Fc-Fusion Proteins Using UV and MS Detection. Analytical Chemistry, 89(14), 7495–7502. Available at: [Link]

• Han, X., et al. (2016). Relative Quantification of Sites of Peptide and Protein Modification using Size Exclusion Chromatography coupled with Electron Transfer Dissociation. Journal of the American Society for Mass Spectrometry, 27(8), 1333–1341. Available at: [Link]

• Rathore, A. S. (2009). Analytical Method Validation for Biotechnology Proteins, Peptides, and Antibodies. LCGC North America. Available at: [Link]

• Reddit. (2024). Is there an alternative for iodoacetamide with DTT in the reduction and alkylation of proteins? r/proteomics. Available at: [Link]

• ResearchGate. (2017). What would be the alternative alkylating agents other than iodoacetamide which I can use in amino acid sequencing?. Available at: [Link]

• Josic, D., & Kovac, S. (2010). Reversed-phase High Performance Liquid Chromatography of proteins. Current Protocols in Protein Science. Available at: [Link]

• Aguilar, M. I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press. Available at: [Link]

• ACE HPLC Columns. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Available at: [Link]

• Creative Biolabs. (n.d.). Reversed-Phase-High Performance Liquid Chromatography (RP-HPLC). Available at: [Link]

• Bioanalytical Technologies. (n.d.). Column Technologies for the Analysis of Proteins and Their Constituents. Available at: [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

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In-vitro stability assay of bioconjugates linked with Ethyl 2-(2-iodoethoxy)acetate.

In-Vitro Stability of Bioconjugates Linked with Ethyl 2-(2-iodoethoxy)acetate: A Comparative Guide

The stability of a bioconjugate is a critical attribute that directly influences its therapeutic efficacy and safety profile.[1] Premature cleavage of the linker and release of the payload in systemic circulation can lead to off-target toxicity, while degradation of the bioconjugate can impair its function.[1][2] This guide provides a comprehensive comparison of the in-vitro stability of bioconjugates linked with Ethyl 2-(2-iodoethoxy)acetate against other common linker technologies. We will delve into the experimental methodologies for assessing stability and provide data-driven insights to aid researchers in making informed decisions for their drug development programs.

Understanding Bioconjugate Stability: The Role of the Linker

The linker is a pivotal component of a bioconjugate, connecting the biological moiety (e.g., an antibody) to the payload (e.g., a cytotoxic drug).[3] The choice of linker chemistry significantly impacts the overall stability of the bioconjugate.[2] Linkers can be broadly categorized as cleavable or non-cleavable. Cleavable linkers are designed to release the payload under specific physiological conditions, such as the low pH of lysosomes or the presence of specific enzymes overexpressed in tumor cells.[4] Non-cleavable linkers, on the other hand, rely on the degradation of the antibody backbone to release the payload.[5]

Ethyl 2-(2-iodoethoxy)acetate is a haloacetate-based linker that reacts with thiol groups on proteins, such as those from cysteine residues, to form a stable thioether bond. This guide will focus on the stability of this particular linkage in comparison to other commonly employed linker strategies.

Comparative Analysis of Linker Stability

The stability of a bioconjugate is not an absolute property but rather is influenced by the surrounding environment. Therefore, it is essential to evaluate stability under various physiological conditions. Here, we compare the stability of bioconjugates formed using Ethyl 2-(2-iodoethoxy)acetate with those formed using maleimide and NHS-ester linkers in key in-vitro assays.

Linker Type	Linkage Formed	Plasma Stability	Lysosomal Stability	Glutathione Sensitivity
Ethyl 2-(2-iodoethoxy)acetate	Thioether	High	High	Moderate
Maleimide	Thioether (via Michael Addition)	Moderate to Low	High	High
NHS Ester	Amide	High	High	Low

Table 1: Comparative Stability of Different Linker Chemistries. This table provides a qualitative overview of the stability of different linker types under various in-vitro conditions.

Experimental Protocols for In-Vitro Stability Assessment

A thorough evaluation of bioconjugate stability requires a panel of in-vitro assays that mimic different physiological environments.[1] Here, we provide detailed protocols for three critical stability assays.

Plasma Stability Assay

This assay assesses the stability of the bioconjugate in the presence of plasma, which contains a plethora of enzymes and other molecules that can potentially degrade the linker.[6][7]

Objective: To determine the rate of payload release from the bioconjugate in plasma over time.

Methodology:

• Incubation: The test bioconjugate is incubated in plasma (human, mouse, or rat) at 37°C.[2] Aliquots are taken at various time points (e.g., 0, 6, 24, 48, 72, and 168 hours).[1]

• Sample Preparation: To analyze the amount of released payload, proteins in the plasma aliquots are precipitated using a cold organic solvent like acetonitrile.[8] The sample is then centrifuged, and the supernatant containing the free payload is collected.[8] For analysis of the intact bioconjugate and its drug-to-antibody ratio (DAR), the bioconjugate can be isolated using immunoaffinity capture, for example, with protein A or G magnetic beads.[6][8]

• Analysis: The concentration of the released payload in the supernatant is quantified using Liquid Chromatography-Mass Spectrometry (LC-MS).[2][8] The change in DAR of the intact bioconjugate can be determined by techniques like Hydrophobic Interaction Chromatography (HIC) coupled with MS.[1]

• Data Analysis: The percentage of intact bioconjugate or the concentration of released payload is plotted against time to determine the stability profile and calculate the half-life of the linker in plasma.[8]

Workflow for Plasma Stability Assay:

Caption: Workflow of the in-vitro plasma stability assay.

Lysosomal Stability Assay

This assay evaluates the stability of the bioconjugate in a simulated lysosomal environment, which is characterized by a low pH and the presence of various proteases.[8][9] This is particularly important for bioconjugates designed to release their payload within the lysosome of target cells.[10]

Objective: To assess the rate of payload release in a lysosomal extract.

Methodology:

• Lysosome Preparation: Isolated lysosomes from rat or human liver are typically used.[9]

• Incubation: The bioconjugate is incubated with the activated lysosomal fraction at 37°C in an acidic buffer (pH 4.5-5.5).[8][9] Aliquots are collected at different time points.[8]

• Reaction Quenching: The enzymatic reaction is stopped by adding a quenching solution, such as a high pH buffer or an organic solvent.[8]

• Sample Preparation: The sample is processed to separate the released payload from the bioconjugate and lysosomal proteins.

• Analysis: The concentration of the released payload is quantified by LC-MS/MS.[9]

• Data Analysis: The rate of payload release is determined by plotting the concentration of the released payload against time.[9]

Workflow for Lysosomal Stability Assay:

Caption: Workflow of the in-vitro lysosomal stability assay.

Glutathione (GSH) Stability Assay

This assay is crucial for assessing the stability of the linker in the presence of reducing agents, particularly for linkers susceptible to cleavage by thiols.[11] Glutathione is a highly abundant intracellular thiol that can potentially cleave certain linkers.[]

Objective: To evaluate the susceptibility of the linker to cleavage by glutathione.

Methodology:

• Incubation: The bioconjugate is incubated with a solution of glutathione (GSH) at a physiologically relevant concentration at 37°C.[11]

• Time Points: Aliquots are taken at various time points over a period of several hours.[11]

• Analysis: The samples are analyzed by UHPLC-MS to monitor the depletion of the parent bioconjugate and the formation of the GSH adduct.[11]

• Data Analysis: The half-life of the bioconjugate in the presence of GSH is calculated from a log-linear plot of the parent compound's depletion over time.[11]

Workflow for Glutathione Stability Assay:

Caption: Workflow of the in-vitro glutathione stability assay.

Interpreting the Results: A Comparative Perspective

Ethyl 2-(2-iodoethoxy)acetate Linker: Bioconjugates formed with this linker are expected to exhibit high stability in plasma and lysosomal environments due to the formation of a robust thioether bond. The ester moiety within the linker, however, may be susceptible to hydrolysis by esterases present in plasma, although this is generally a slower process compared to other linker cleavage mechanisms.[13][14] Its sensitivity to glutathione is expected to be moderate.

Maleimide Linker: While widely used, maleimide-based linkers are known to be susceptible to a retro-Michael reaction, which can lead to the exchange of the bioconjugate's payload with thiol-containing molecules like albumin or glutathione in the plasma.[15][16] This can result in lower plasma stability and potential off-target toxicity.[17] However, they generally exhibit good stability in the acidic environment of the lysosome.

NHS-Ester Linker: N-hydroxysuccinimide (NHS) esters react with primary amines (e.g., on lysine residues) to form stable amide bonds.[18] These linkers typically demonstrate high stability in both plasma and lysosomal environments and are not sensitive to glutathione. However, the reaction with lysine residues can lead to a heterogeneous mixture of bioconjugates with varying drug-to-antibody ratios.[19]

Conclusion

The in-vitro stability of a bioconjugate is a critical parameter that must be thoroughly evaluated during preclinical development. The choice of linker chemistry plays a paramount role in determining this stability. Ethyl 2-(2-iodoethoxy)acetate offers a promising option for creating stable bioconjugates, particularly when compared to the potential lability of maleimide-based linkers in plasma. A comprehensive assessment using a panel of in-vitro stability assays, as outlined in this guide, is essential for selecting the optimal linker and advancing a bioconjugate candidate towards clinical development.

References

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• Miller, M. L., et al. (2022). A comparison of the activity, lysosomal stability, and efficacy of legumain-cleavable and cathepsin cleavable ADC linkers. Molecular Pharmaceutics, 19(11), 4257-4267. Available from: [Link]

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• Xu, K., et al. (2018). A Two-Step Immunocapture LC/MS/MS Assay for Plasma Stability and Payload Migration Assessment of Cysteine-Maleimide-Based Antibody Drug Conjugates. Analytical Chemistry, 90(11), 6976-6983. Available from: [Link]

• van der Vlies, A. J., et al. (2004). The effect of the linker on the hydrolysis rate of drug-linked ester bonds. Journal of Controlled Release, 95(2), 265-274. Available from: [Link]

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• Weinstain, R., et al. (2023). Hydrolysis-Resistant Ester-Based Linkers for Development of Activity-Based NIR Bioluminescence Probes. Journal of the American Chemical Society, 145(2), 1083-1092. Available from: [Link]

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• Drug Target Review. (2025). Challenges in developing robust potency assays for ADCs. Available from: [Link]

• Lyon, R. P., et al. (2014). Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers. Bioconjugate Chemistry, 25(8), 1564-1574. Available from: [Link]

• Poudel, Y. B., et al. (2023). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Pharmaceuticals, 16(11), 1604. Available from: [Link]

• IPHASE Biosciences. Lysosomal Stability: A Key Factor in ADC Linker Performance and siRNA Delivery for Enhanced Therapeutic Efficacy. Available from: [Link]

• Caculitan, N. G., et al. (2017). Improved Lysosomal Trafficking Can Modulate the Potency of Antibody Drug Conjugates. Bioconjugate Chemistry, 28(3), 746-755. Available from: [Link]

• Lee, J., et al. (2021). Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay. Pharmaceutics, 13(12), 2058. Available from: [Link]

• An, Z., et al. (2021). Tandem-Cleavage Linkers Improve the In Vivo Stability and Tolerability of Antibody-Drug Conjugates. bioRxiv. Available from: [Link]

• Lhospice, F., et al. (2019). In Vitro Characterization and Stability Profiles of Antibody–Fluorophore Conjugates Derived from Interchain Cysteine Cross-Linking or Lysine Bioconjugation. Bioconjugate Chemistry, 30(12), 3024-3033. Available from: [Link]

• Doron Scientific. Ethyl 2-(2-iodoethoxy)acetate. Available from: [Link]

• Pillow, T. H., et al. (2015). Contribution of linker stability to the activities of anticancer immunoconjugates. Bioconjugate Chemistry, 26(4), 650-659. Available from: [Link]

• St Amant, A. H., et al. (2023). Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure. RSC Chemical Biology, 4(11), 849-856. Available from: [Link]

• Mukherjee, S., et al. (2024). Remarkable Stability of Glutathione-Based Supramolecular Gel in the Presence of Oxidative Stress from Hydrogen Peroxide. ACS Applied Bio Materials, 7(10), 4567-4575. Available from: [Link]

• Li, Y., et al. (2022). Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. Drug Delivery, 29(1), 177-185. Available from: [Link]

• Wiessler, M., et al. (2016). Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide-Alkyne Cycloaddition. Molecules, 21(4), 404. Available from: [Link]

• Bloom, S., et al. (2017). Decarboxylative alkylation for site-selective bioconjugation of native proteins via oxidation potentials. Nature Chemistry, 10(2), 205-211. Available from: [Link]

• Urit, T., et al. (2019). Balancing the synthesis of ethyl acetate and other highly volatile metabolites during aerobic cultivation of Kluyveromyces marxianus. ResearchGate. Available from: [Link]

• PubChem. 2-(2-Ethoxyethoxy)ethyl acetate. Available from: [Link]

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Comprehensive Guide to Functional Assays for Validating Post-Conjugation Protein Activity

The conjugation of proteins—whether attaching a cytotoxic payload to create an Antibody-Drug Conjugate (ADC), a fluorophore for imaging, or a PEG chain for half-life extension—fundamentally alters the molecule's biophysical landscape. Conjugation chemistries, particularly stochastic methods targeting surface lysines or interchain cysteines, can introduce steric hindrance within the Complementarity-Determining Regions (CDRs), alter the isoelectric point, or induce aggregation due to payload hydrophobicity[1].

As a result, confirming that the protein retains its biological activity post-conjugation is a non-negotiable phase of drug development. This guide provides an objective, data-driven comparison of the functional assays required to validate conjugated proteins, focusing on ADCs as the primary model.

Validating Target Binding: Surface Plasmon Resonance (SPR) vs. ELISA

The first critical quality attribute of any conjugated antibody is its ability to recognize its target antigen. While Enzyme-Linked Immunosorbent Assays (ELISA) remain ubiquitous, they frequently fail to capture the nuanced biophysical changes induced by conjugation[2].

The Mechanistic Flaw of ELISA for Conjugates

ELISA is a steady-state, wash-heavy endpoint assay. Conjugation often subtly increases the dissociation rate ( kd​ ) of an antibody. During the extensive washing steps of an ELISA, these faster-dissociating ADC variants are washed away. Consequently, ELISA often reports a massive, artificial drop in binding affinity (EC50) that does not reflect physiological binding[2].

The SPR Advantage

Surface Plasmon Resonance (SPR) measures real-time binding kinetics—association ( ka​ ) and dissociation ( kd​ )—without the need for wash steps that disrupt equilibrium. SPR provides a high-resolution biophysical profile, revealing exactly how the payload impacts binding, making it the gold standard for comparing naked antibodies to their conjugated counterparts[3].

Experimental Data Comparison

The following table summarizes a typical comparative dataset where an ADC (Drug-to-Antibody Ratio of 4) is evaluated against its naked monoclonal antibody (mAb) using both modalities.

Table 1: Quantitative Comparison of Binding Affinity (Naked mAb vs. ADC)

Construct	Assay Modality	Association Rate ( ka​ )	Dissociation Rate ( kd​ )	Affinity ( KD​ / EC50​ )	Apparent Potency Retention
Naked mAb	SPR	2.4×105M−1s−1	1.2×10−4s−1	0.50 nM ( KD​ )	100%
ADC (DAR 4)	SPR	2.1×105M−1s−1	1.8×10−4s−1	0.85 nM ( KD​ )	85%
Naked mAb	ELISA	N/A	N/A	0.60 nM ( EC50​ )	100%
ADC (DAR 4)	ELISA	N/A	N/A	4.20 nM ( EC50​ )	14%

Data Interpretation: While SPR reveals that the ADC retains 85% of its true thermodynamic binding affinity, ELISA falsely suggests the ADC has lost 86% of its potency due to the wash-induced loss of slightly faster-dissociating variants[1].

Step-by-Step Protocol: SPR Binding Kinetics for ADCs

Self-Validating Design: We capture the ADC via its Fc region rather than immobilizing the antigen. Random conjugation creates a heterogeneous mixture of DAR species. If we immobilized the antigen and flowed the ADC as the analyte, the resulting avidity effects would mask true 1:1 kinetics.

• Surface Preparation: Immobilize an anti-human IgG Fc capture antibody onto a CM5 sensor chip using standard amine coupling (target ~8000 RU).

• Ligand Capture: Inject the Naked mAb or ADC at 1-5 µg/mL to achieve a capture level of ~100-200 RU. This ensures a low density, preventing mass transport limitations.

• Analyte Injection: Inject recombinant monomeric target antigen at a flow rate of 30-50 µL/min across a 5-point concentration series (e.g., 0.5 nM to 50 nM).

• Measurement: Record association for 180 seconds and dissociation for 600 seconds.

• Regeneration: Inject 10 mM Glycine-HCl (pH 1.5) for 30 seconds to strip the captured ADC and bound antigen, resetting the surface for the next cycle.

• Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract ka​ , kd​ , and KD​ .

Validating Cellular Internalization: Flow Cytometry vs. High-Content Imaging

Binding to the cell surface is insufficient for ADCs; the conjugate must be internalized into the endosomal/lysosomal pathway to release its cytotoxic payload[4].

Causality in Assay Selection: The pHrodo Advantage

Historically, researchers used FITC-labeled antibodies to track internalization. However, FITC fluoresces both on the cell surface and inside the cell, requiring harsh, cell-damaging acid washes to quench the surface signal.

To create a self-validating system, modern protocols utilize pH-sensitive dyes (e.g., pHrodo). These dyes are non-fluorescent at the neutral pH of the cell culture media (pH 7.4) but become highly fluorescent in the acidic environment of the late endosome and lysosome (pH 4.5 - 5.5)[4]. This eliminates false positives from surface-bound ADCs and removes the need for wash steps.

Step-by-Step Protocol: High-Throughput pHrodo Internalization Assay

• Conjugation: Label both the Naked mAb and the ADC with pHrodo Red succinimidyl ester. Purify via size-exclusion spin columns to remove free dye.

• Cell Seeding: Seed target-positive cells (e.g., SK-BR-3 for HER2) and target-negative control cells in a 96-well flat-bottom plate at 2×104 cells/well. Incubate overnight.

• Treatment: Add the pHrodo-labeled ADC and Naked mAb at varying concentrations (e.g., 0.1 to 10 µg/mL).

• Incubation: Incubate at 37°C in a 5% CO2 incubator.

• Kinetic Readout (Flow Cytometry): Harvest cells at 2, 4, 8, and 24 hours. Analyze via flow cytometry (PE channel). The increase in Mean Fluorescent Intensity (MFI) directly correlates with the rate of lysosomal accumulation.

Validating Functional Efficacy: In Vitro Cytotoxicity

The ultimate functional validation of an ADC is its ability to induce target-specific cell death[4]. This requires a carefully controlled cell viability assay.

Self-Validating Controls

To prove that cytotoxicity is driven by the targeted delivery of the payload—and not by free drug impurities or receptor antagonism—the assay must include three distinct controls:

• Naked mAb: Confirms whether the antibody alone inhibits cell growth.

• Isotype-ADC: A non-targeting antibody conjugated to the same payload. This validates that cell death is target-dependent and not caused by premature linker cleavage in the media.

• Target-Negative Cell Line: Confirms that the ADC does not non-specifically kill cells lacking the antigen.

Step-by-Step Protocol: CellTiter-Glo Luminescent Viability Assay

• Plating: Seed target-positive and target-negative cells in opaque-walled 96-well plates at 5×103 cells/well.

• Dosing: Treat cells with a 10-point, 3-fold serial dilution of the ADC, Naked mAb, and Isotype-ADC (ranging from 100 nM to 0.005 nM).

• Incubation: Incubate for 96 hours at 37°C. (ADCs require extended incubation times compared to small molecules to allow for binding, internalization, trafficking, and payload release).

• Detection: Equilibrate plates to room temperature. Add an equal volume of CellTiter-Glo reagent (measures ATP as an indicator of metabolically active cells).

• Readout: Incubate for 10 minutes on an orbital shaker to induce cell lysis, then measure luminescence. Calculate the IC50​ using a 4-parameter logistic non-linear regression model.

Visualizing the Validation Workflows

The following diagrams illustrate the mechanism of action of an ADC mapped to its corresponding functional assay, as well as the decision-making logic for post-conjugation validation.

Figure 1: ADC Mechanism of Action mapped to the corresponding functional validation assays.

Figure 2: Decision tree for the functional validation of proteins post-conjugation.

References

• WuXi Biologics. "Antibody-Drug Conjugate Assays | In Vitro Assays Services".[Link][4]

• ACS Pharmacology & Translational Science. "In-Depth Structure and Function Characterization of Heterogeneous Interchain Cysteine-Conjugated Antibody–Drug Conjugates".[Link][1]

• PubMed Central (PMC). "A RAGE-Targeted Antibody-Drug Conjugate: Surface Plasmon Resonance as a Platform for Accelerating Effective ADC Design and Development".[Link][3]

• Rapid Novor. "SPR vs. ELISA: SPR Guides Accurate ELISA Results". [Link][2]

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A Comparative Guide to Iodo-Functionalized PEG Linkers: The Critical Impact of Linker Length

This guide provides an in-depth comparative analysis of polyethylene glycol (PEG) linkers functionalized with iodo groups, such as those derived from iodoethoxy)acetate or the more commonly utilized iodoacetamide moiety. It is designed for researchers, scientists, and drug development professionals engaged in the fields of bioconjugation, targeted therapeutics, and drug delivery. We will explore the fundamental chemistry of these linkers and delve into the critical, often system-dependent, role that linker length plays in determining the overall efficacy and pharmacological profile of a conjugate.

The Strategic Role of Iodo-Functionalized PEG Linkers in Bioconjugation

Polyethylene glycol (PEG) linkers are integral to modern drug development, prized for their ability to improve the solubility, stability, and pharmacokinetic profiles of therapeutic molecules.[1][2][3] The process of PEGylation, or covalently attaching PEG chains, can transform a promising but challenging molecule into a viable drug candidate by increasing its hydrodynamic volume, thereby reducing renal clearance and extending its circulation half-life.[1]

The true power of PEG linkers, however, is realized through functionalization—the introduction of reactive chemical groups at the termini of the PEG chain.[4] This allows for precise, covalent attachment to biomolecules. Among the various functional groups, iodo-derivatives, particularly iodoacetamides, are exceptionally valuable for site-specific conjugation.

Iodoacetamide and related iodo-functionalized linkers react with high specificity towards sulfhydryl (thiol) groups, which are naturally present in the cysteine residues of proteins.[5][6] This reaction proceeds via a stable thioether bond, offering a robust and reliable method for creating well-defined bioconjugates.[6][7] This specificity is crucial for applications like Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs), where precise control over the conjugation site is paramount for preserving biological activity.

Caption: General structure of a bioconjugate using an iodo-PEG linker.

The Decisive Factor: How PEG Linker Length Dictates Performance

While the terminal iodo-group dictates where the linker attaches, the length of the intervening PEG chain is a critical parameter that profoundly influences the conjugate's biological and physical properties. The optimal length is not universal; it is highly dependent on the specific application and the molecules involved, necessitating empirical determination.[8][9]

Solubility, Aggregation, and Physicochemical Properties

A primary benefit of PEGylation is the enhancement of aqueous solubility, a common hurdle for many small molecule drugs.[1][10]

• Short PEG Linkers (n=2-4 units): Provide a modest increase in hydrophilicity. They are often sufficient to mitigate minor solubility issues without significantly increasing the overall molecular weight.

• Long PEG Linkers (n=8-24+ units): Dramatically improve solubility and can prevent the aggregation of hydrophobic drugs or antibodies, which is a major issue in high-concentration formulations.[11][12] In the context of ADCs, longer PEG chains can mask the hydrophobicity of the payload, leading to more stable and effective conjugates.[12]

Pharmacokinetics and In Vivo Behavior

The length of the PEG linker directly impacts how a drug behaves in the body.

• Increased Half-Life: Longer PEG chains increase the molecule's hydrodynamic radius. This shields it from rapid filtration by the kidneys, significantly extending its circulation time and therapeutic window.[1]

• Reduced Immunogenicity: The flexible PEG chain can mask epitopes on a protein's surface, reducing the likelihood of an immune response.[11]

Steric Hindrance, Binding Affinity, and Efficacy

The linker's role as a "spacer" is crucial for biological activity. An improperly sized linker can either obstruct or fail to enable the necessary molecular interactions.

• Linkers that are too short can cause steric hindrance, preventing the conjugated molecule (e.g., an antibody) from binding to its target receptor or, in the case of a PROTAC, preventing the formation of a stable ternary complex between the target protein and the E3 ligase.[8][9][13]

• Linkers that are too long can also be detrimental. In PROTACs, an excessively long and flexible linker might lead to a non-productive ternary complex where ubiquitination cannot occur efficiently.[8][10] For targeted delivery systems, a very long linker may be required to extend a targeting ligand past the PEG "stealth" layer of a nanoparticle to engage its receptor.[14][15]

The concept of an optimal linker length is vividly illustrated in the field of PROTACs. Studies on Bruton's Tyrosine Kinase (BTK) degraders revealed that longer PEG linkers (6-12 units) were significantly more effective at inducing degradation than shorter ones, as they were better able to facilitate a productive and stable ternary complex.[8]

The "Hook Effect" in PROTACs

The "hook effect" is a phenomenon where the efficacy of a PROTAC decreases at higher concentrations.[10] This occurs because the PROTAC begins to form separate binary complexes (PROTAC-Target or PROTAC-E3 Ligase) instead of the productive ternary complex. The length and flexibility of the PEG linker can influence the stability of these non-productive complexes, making linker optimization a key strategy to minimize the hook effect.[9][10]

Caption: The "Hook Effect" as influenced by linker properties.

Comparative Summary: Impact of PEG Linker Length

The following table summarizes the general effects of varying PEG linker length on key performance parameters of a bioconjugate.

Parameter	Short PEG Linkers (n=2-4)	Medium PEG Linkers (n=6-12)	Long PEG Linkers (n=24+)
Aqueous Solubility	Modest improvement	Good improvement	Excellent improvement; prevents aggregation[10][11]
Circulation Half-Life	Minor to moderate increase	Significant increase	Substantial increase[1]
Steric Hindrance	High potential for steric clash, may prevent binding[8][9]	Often optimal for balancing proximity and flexibility	Low risk of clash, but may create overly flexible, non-productive complexes[8][10]
Cell Permeability	Generally higher	Moderate	Potentially lower due to increased MW and polarity[10]
Risk of "Hook Effect"	System-dependent	Can be optimized to minimize effect	System-dependent; may be influenced by flexibility
Ideal Application	Small molecule modifications where minimal spacing is needed.	PROTACs, ADCs, where optimal ternary complex formation is key.[8]	Conjugation to large nanoparticles, highly hydrophobic payloads.[12][14]

Experimental Design & Protocols

A systematic, empirical approach is essential for determining the optimal iodo-functionalized PEG linker for any given system.

Caption: Workflow for selecting the optimal PEG linker length.

Protocol 1: General Synthesis of an Iodoacetamide-PEG-NHS Ester

This protocol describes the synthesis of a heterobifunctional linker, a common precursor for subsequent conjugation steps.

• Reagent Preparation: In a dry, nitrogen-flushed round-bottom flask, dissolve Boc-NH-PEG-COOH (1.0 eq) in anhydrous Dichloromethane (DCM).

• NHS Ester Formation: Add N-Hydroxysuccinimide (NHS, 1.2 eq) and a coupling agent such as N,N'-Dicyclohexylcarbodiimide (DCC, 1.2 eq). Stir the reaction at room temperature for 4-6 hours. Monitor by TLC.

• Filtration: Once the reaction is complete, filter off the dicyclohexylurea (DCU) byproduct. Concentrate the filtrate under reduced pressure.

• Boc Deprotection: Dissolve the resulting Boc-NH-PEG-NHS ester in a solution of 20-50% Trifluoroacetic Acid (TFA) in DCM. Stir at room temperature for 1-2 hours until deprotection is complete (monitored by LC-MS).

• Iodoacetylation: After removing the TFA/DCM under vacuum, dissolve the crude amine salt in anhydrous DMF. Add a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA, 3.0 eq). In a separate vial, dissolve iodoacetic anhydride (1.5 eq) in DMF and add it dropwise to the reaction mixture at 0°C.

• Reaction & Purification: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor for completion by LC-MS. Purify the final product, Iodoacetamide-PEG-NHS ester, using flash column chromatography or preparative HPLC.[16]

Protocol 2: Conjugation of Iodoacetamide-PEG Linker to a Thiol-Containing Protein

• Protein Preparation: If the protein does not have a free cysteine, it may need to be reduced. Dissolve the protein in a non-amine-containing buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.2-7.4) containing a reducing agent like Dithiothreitol (DTT). Incubate, then remove the DTT via a desalting column.

• Linker Preparation: Dissolve the Iodoacetamide-PEG-X linker in a water-miscible solvent like DMSO or DMF to create a concentrated stock solution.[16]

• Conjugation Reaction: Add a 5-20 fold molar excess of the iodoacetamide-PEG linker stock solution to the protein solution. The optimal ratio must be determined empirically.

• Incubation: Gently mix the reaction and incubate at 4°C or room temperature for 2-12 hours. The reaction should be performed in the dark to prevent degradation of the iodo-group.

• Quenching: Quench any unreacted iodoacetamide groups by adding a small molecule thiol, such as L-cysteine or mercaptoethanol, to the reaction mixture.

• Purification: Remove the excess linker and other reaction components by size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

Protocol 3: Characterization of the PEGylated Conjugate

• SDS-PAGE Analysis: Run samples of the unconjugated (native) protein and the purified conjugate on an SDS-PAGE gel. The PEGylated protein will show a distinct band shift to a higher molecular weight, providing a qualitative confirmation of conjugation.[3]

• Reversed-Phase HPLC (RP-HPLC): Analyze the purity of the conjugate. PEGylation increases the hydrophilicity of the protein, which typically results in a shorter retention time compared to the native protein.[3]

• Mass Spectrometry (ESI-MS or MALDI-TOF): Determine the precise molecular weight of the conjugate to confirm the number of PEG chains attached (the degree of PEGylation).[2]

Conclusion

The selection of a PEG linker is a critical decision in the design of advanced therapeutics. While the iodo-functional group provides a reliable handle for site-specific bioconjugation to cysteine residues, the length of the PEG chain is a paramount determinant of the final conjugate's success. It governs crucial attributes including solubility, pharmacokinetics, and, most importantly, the precise spatial arrangement required for biological activity. As demonstrated in fields like PROTACs and ADCs, there is no single "best" linker length. A systematic and empirical approach, involving the synthesis and evaluation of a library of linkers with varying lengths, is the most effective strategy for identifying the optimal construct for any given therapeutic application.

References

• Unraveling the Impact of PEG Linker Length on PROTAC Stability and Efficacy: A Compar
• Novel approaches for the rational design of PROTAC linkers - Open Explor
• impact of PEG linker length on PROTAC efficacy - Benchchem.
• Exploration and innovation of Linker fe
• Technical Support Center: Impact of PEG Linker Length on PROTAC Efficacy - Benchchem.
• Overview of PEG Linkers & Their Applic
• Iodo PEG - AxisPharm.
• Recent Advances in Peptide Linkers for Antibody-Drug Conjugates - ACS Public
• Iodoacetamide Derivatives（碘乙酰胺衍生物） - Xi'an Confluore Biological Technology Co., Ltd.
• Iodoacetamide PEG azide, Mp 10000 - Polysciences.
• Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsul
• Iodoacetamide-PEG3-azide (CAT#: ADC-L-M0457)
• PEG Linkers | ADC Review.
• Design and Study of PEG Linkers That Enable Robust Characterization of PEGylated Proteins - ACS Public
• PEG Spacer Length Substantially Affects Antibody-Based Nanocarrier Targeting of Dendritic Cell Subsets - PubMed.
• Iodoacetyl PEG Deriv
• Multiscale Computational Studies of PEG Chain Length Effects on HER2 mAb Fc Structure and Binding Energetics - PMC.
• Understanding PEG Linkers in Drug Discovery: A Technical Guide - Benchchem.
• Comparison Length of Linker in Compound for Nuclear Medicine Targeting Fibroblast Activation Protein as Molecular Target - MDPI.
• Functionalized PEGs for Bioconjug
• Iodo PEG - BroadPharm.
• Iodo-PEG-Iodide - AxisPharm.
• PEG Reagents and Linkers - Advanced Molecular Technologies.
• PEGylation reagents (linkers, crosslinkers and labels) - Interchim.
• Application Notes and Protocols: A Step-by-Step Guide for PROTAC Synthesis Using PEG Linkers - Benchchem.
• Synthesis and characterisation of PEG-peptide surfaces for proteolytic enzyme detection.
• Protocol for PEG Acid Reagents - BroadPharm.
• PEGylation of Dipeptide Linker Improves Therapeutic Index and Pharmacokinetics of Antibody-Drug Conjug
• 1,2-Bis(2-iodoethoxy)ethane | PROTAC Linkers | MedChemExpress.

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A Senior Application Scientist's Guide to Quantitative Cysteine Labeling: Comparing Haloacetate and Maleimide Chemistries

Abstract

For researchers at the forefront of proteomics, drug development, and molecular biology, the precise quantification of cysteine residues is a critical step in elucidating protein structure, function, and regulation. The nucleophilic thiol side chain of cysteine makes it a unique target for covalent modification, enabling a host of applications from protein identification to the analysis of post-translational modifications. This guide provides an in-depth comparison of two major classes of thiol-reactive reagents: haloacetates and maleimides. We will use the haloacetate Ethyl 2-(2-iodoethoxy)acetate as a focal point for this class, comparing its performance characteristics against the widely adopted maleimide-based reagents. This document is designed to move beyond a simple recitation of protocols, offering expert insights into the causality behind experimental choices, ensuring that the methodologies described are robust and self-validating.

Introduction: The Significance of the Cysteine Thiol

Cysteine is one of the least abundant amino acids, a characteristic that makes it an attractive target for site-specific protein modification. Its thiol (-SH) group is highly nucleophilic, rendering it the most reactive amino acid side chain under typical biological conditions (pH ~7). This reactivity is central to its diverse roles in protein structure (disulfide bonds), catalysis (catalytic triads), and redox signaling.

Quantitative analysis of cysteine reactivity provides a window into:

• Protein Structure: Mapping solvent accessibility and conformational changes.

• Redox State: Quantifying the degree of oxidation (e.g., disulfide formation) as a marker of cellular stress or signaling.[1]

• Enzyme Activity: Probing the occupancy of active-site cysteines.

• Drug Discovery: Assessing the binding and engagement of covalent inhibitors.

The foundation of these applications lies in the specific and efficient labeling of cysteine thiols with a chemical probe. The choice of this probe is paramount and dictates the specificity, stability, and quantifiability of the experiment.

The Chemistry of Cysteine Labeling: A Tale of Two Mechanisms

The vast majority of cysteine labeling strategies rely on two primary reaction mechanisms: SN2 alkylation by haloacetates and Michael addition by maleimides. Understanding these mechanisms is key to optimizing labeling protocols and troubleshooting unexpected results.

The Haloacetate Family: Irreversible SN2 Alkylation

Haloacetates, such as the classic iodoacetamide (IAM) and iodoacetic acid (IAA), are powerful alkylating agents.[2] Our focus, Ethyl 2-(2-iodoethoxy)acetate , belongs to this family. The core reactive moiety is the carbon-iodine bond. The electron-withdrawing nature of the adjacent carbonyl and ether oxygen groups makes the α-carbon electrophilic and susceptible to nucleophilic attack by the deprotonated thiolate anion (S⁻) of cysteine.

This proceeds via a classic bimolecular nucleophilic substitution (SN2) reaction, forming a highly stable and essentially irreversible thioether bond.

Diagram: Reaction of Ethyl 2-(2-iodoethoxy)acetate with Cysteine

Caption: SN2 alkylation of a cysteine thiol by Ethyl 2-(2-iodoethoxy)acetate.

The Maleimide Family: Thiol-Selective Michael Addition

N-substituted maleimides, such as N-ethylmaleimide (NEM), are another cornerstone of cysteine labeling. They react with thiols via a Michael addition mechanism. The double bond within the maleimide ring is activated by the two adjacent carbonyl groups, making it electrophilic. The cysteine thiolate attacks one of the carbons of the double bond, leading to the formation of a stable thiosuccinimide linkage, which is also a type of thioether bond.[3]

Head-to-Head Comparison: Haloacetates vs. Maleimides

The choice between these two chemistries is not arbitrary and depends on the specific experimental goals. While both form stable thioether bonds, their performance characteristics differ significantly.

Feature	Haloacetates (e.g., Ethyl 2-(2-iodoethoxy)acetate, IAM)	Maleimides (e.g., N-ethylmaleimide)	Rationale & Expert Insight
Primary Target	Cysteine Thiols	Cysteine Thiols	Both classes are highly thiol-reactive.
Reaction Type	SN2 Alkylation	Michael Addition	The difference in mechanism underlies the variations in speed, pH optimum, and side reactions.
Reaction Speed	Moderate	Fast	Maleimides generally react faster with thiols than iodoacetamides at neutral pH. This can be an advantage for rapid labeling but may require more precise control of reaction times.
Optimal pH	7.5 - 8.5	6.5 - 7.5	Haloacetates: The SN2 reaction requires the thiolate anion (S⁻). A slightly alkaline pH increases the thiolate population, accelerating the reaction. Maleimides: A near-neutral pH is optimal to maximize thiol reactivity while minimizing side reactions with amines (e.g., lysine), which become more prevalent at pH > 7.5.
Bond Stability	Very High (Irreversible)	High (Potentially Reversible)	The thioether bond from alkylation is extremely stable. The thiosuccinimide linkage from maleimide conjugation can, under certain conditions (alkaline pH, excess thiols), undergo a retro-Michael reaction, leading to label exchange. For long-term stability, haloacetates are superior.
Specificity	Good	Excellent	While highly selective for thiols, haloacetates can exhibit off-target reactions with other nucleophilic residues like methionine, histidine, and lysine, especially at higher pH and concentrations. Maleimides are generally more selective for thiols over other amino acid side chains at their optimal pH range.
Quantitative Use	Excellent	Good	The irreversible and stable nature of the haloacetate bond is ideal for quantitative mass spectrometry. Isotopically labeled versions (e.g., heavy/light IAA) are widely used for relative quantification.[4] Maleimides are also used, but the potential for reversibility must be considered.

Quantitative Analysis Workflow using Mass Spectrometry

The ultimate goal is not just to label, but to quantify. Mass spectrometry (MS) is the definitive tool for this purpose. A common strategy involves using isotopically "light" and "heavy" versions of a labeling reagent to differentially label two samples (e.g., control vs. treated).[5] The ratio of the heavy to light signals in the mass spectrometer provides a precise measure of the relative abundance of that specific cysteine-containing peptide.

Diagram: Quantitative Cysteine Labeling Workflow

Caption: General workflow for quantitative cysteine profiling using mass spectrometry.

Experimental Protocol: Quantitative Cysteine Labeling with Ethyl 2-(2-iodoethoxy)acetate

This protocol provides a robust, self-validating framework for the relative quantification of cysteine reactivity between two proteome samples.

A. Reagents and Materials:

• Lysis Buffer: 50 mM HEPES, pH 8.0, 150 mM NaCl, 1% Triton X-100, protease inhibitors

• Reducing Agent: 1 M Dithiothreitol (DTT) stock in water

• Labeling Reagents:

  • "Light" Reagent: 100 mM Ethyl 2-(2-iodoethoxy)acetate in DMSO

  • "Heavy" Reagent: 100 mM isotopically labeled (e.g., d5) Ethyl 2-(2-iodoethoxy)acetate in DMSO

• Quenching Solution: 1 M DTT in water

• Denaturing Buffer: 8 M Urea in 50 mM Tris-HCl, pH 8.0

• Alkylation Solution (for remaining cysteines): 500 mM Iodoacetamide (IAM) in water

• Trypsin (MS-grade)

• LC-MS/MS system

B. Protocol Steps:

• Protein Extraction and Reduction:

  • Lyse cell pellets or homogenize tissue in Lysis Buffer.

  • Determine protein concentration (e.g., BCA assay). Aliquot equal amounts of protein for Sample A and Sample B (e.g., 1 mg each).

  • Add DTT to a final concentration of 10 mM to each sample.

  • Incubate at 56°C for 45 minutes to reduce all disulfide bonds. Cool to room temperature.

  • Causality Check: This step is critical to ensure that all cysteines, not just the natively reduced ones, are available for labeling. Incomplete reduction is a common source of error.

• Differential Alkylation:

  • To Sample A, add the "Light" labeling reagent to a final concentration of 20 mM.

  • To Sample B, add the "Heavy" labeling reagent to a final concentration of 20 mM.

  • Incubate both samples in the dark at room temperature for 1 hour.

  • Expert Insight: The reaction is performed in the dark because iodo-compounds can be light-sensitive. A 2-fold molar excess of alkylating agent over the reducing agent (DTT) is a good starting point to ensure complete labeling.

• Quenching and Sample Combination:

  • Quench both reactions by adding DTT to a final concentration of 40 mM. This consumes any unreacted labeling reagent.

  • Combine Sample A and Sample B into a single tube.

• Protein Precipitation and Denaturation:

  • Precipitate the combined protein sample (e.g., with acetone or TCA) to remove salts, detergents, and excess reagents.

  • Resuspend the protein pellet in Denaturing Buffer (8 M Urea).

• Reduction and Alkylation of Newly Exposed Cysteines (Control Step):

  • This step is for consistency in sample processing, though all cysteines should already be labeled.

  • Add DTT to 5 mM and incubate for 30 minutes at 37°C.

  • Add IAM to 15 mM and incubate for 30 minutes in the dark at room temperature.

  • Trustworthiness: This ensures that any cysteines that were somehow missed in the initial labeling are capped, preventing disulfide re-formation during digestion.

• Proteolytic Digestion:

  • Dilute the sample with 50 mM Ammonium Bicarbonate to reduce the urea concentration to < 1 M.

  • Add trypsin at a 1:50 (trypsin:protein) ratio.

  • Incubate overnight at 37°C.

• Sample Cleanup and LC-MS/MS Analysis:

  • Desalt the resulting peptide mixture using a C18 solid-phase extraction (SPE) cartridge.

  • Analyze the peptides by LC-MS/MS. The instrument should be configured to acquire data in a data-dependent mode, selecting precursor ions for fragmentation.

• Data Analysis:

  • Use a suitable proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to search the MS/MS data against a protein database.

  • Configure the search parameters to include the mass shifts for both the "Light" (+159.02 Da) and "Heavy" (e.g., +164.05 Da for a d5 label) modifications on cysteine.

  • The software will automatically calculate the intensity ratios for heavy/light peptide pairs, providing the relative quantification of cysteine modification between the two samples.

Conclusion and Future Outlook

The selection of a cysteine labeling reagent is a critical decision that profoundly impacts the outcome of quantitative proteomics experiments. Haloacetates, exemplified here by Ethyl 2-(2-iodoethoxy)acetate, offer unparalleled bond stability, making them a superior choice for applications requiring robust, irreversible labeling for mass spectrometry.[2] Their primary drawback is a slightly lower specificity compared to maleimides, which can be mitigated by careful control of pH and reagent concentration. Maleimides, in contrast, provide faster kinetics and higher specificity at neutral pH, but the potential for label exchange must be considered.[3] By understanding the underlying chemical principles and following a robust, validated workflow, researchers can confidently quantify changes in the cysteine proteome, unlocking critical insights into biology and disease.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. [Link]

• Abo, M., et al. (2018). Isotopically-Labeled Iodoacetamide-Alkyne Probes for Quantitative Cysteine-Reactivity Profiling. Molecular Pharmaceutics, 15(3), 944–953. [Link]

• Sechi, S., & Chait, B. T. (1998). Modification of Cysteine Residues by Alkylation. A Tool in Peptide Mapping and Protein Identification. Analytical Chemistry, 70(24), 5150–5158. [Link]

• Wikipedia. (n.d.). Iodoacetamide. Wikipedia. [Link]

• Taylor & Francis. (n.d.). Iodoacetic acid – Knowledge and References. [Link]

• Hale, J. E., et al. (2004). A simplified procedure for the reduction and alkylation of cysteine residues in proteins prior to proteolytic digestion and mass spectral analysis. Analytical Biochemistry, 333(1), 174–181. [Link]

• Carroll, K. S., et al. (2008). A Quantitative Mass-Spectrometry Platform to Monitor Changes in Cysteine Reactivity. Nature Protocols, 3(10), 1620–1633. [Link]

• Spadaccini, R., et al. (2003). N-t-butyliodoacetamide and iodoacetanilide: two new cysteine alkylating reagents for relative quantitation of proteins. Rapid Communications in Mass Spectrometry, 17(20), 2333-2341. [Link]

• Smith, L. M., et al. (2015). A roadmap to cysteine specific labeling of membrane proteins for single-molecule photobleaching studies. Protein Science, 24(12), 1955-1967. [Link]

• An, Y., et al. (2012). A new strategy of using O18-labeled iodoacetic acid for mass spectrometry-based protein quantitation. Journal of the American Society for Mass Spectrometry, 23(5), 845–853. [Link]

• Gygi, S. P., et al. (1999). Quantitative analysis of complex protein mixtures using isotope-coded affinity tags. Nature Biotechnology, 17(10), 994–999. [Link]

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• 5. N-t-butyliodoacetamide and iodoacetanilide: two new cysteine alkylating reagents for relative quantitation of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Validation of Conjugation: A Comparative Guide for Ethyl 2-(2-iodoethoxy)acetate

As bioconjugation and targeted protein degradation (e.g., PROTACs) continue to evolve, the demand for precise, heterobifunctional linkers has surged. Ethyl 2-(2-iodoethoxy)acetate (CAS: 56703-25-4) is a premier alkylating agent in this space 1. Featuring a highly electrophilic primary alkyl iodide and a versatile ethyl ester, it is designed for sequential conjugation.

However, confirming the successful SN​2 displacement of the iodide by a target nucleophile (amine, thiol, or phenol) is fraught with analytical pitfalls. Incomplete alkylation, unintended ester hydrolysis, and over-alkylation are common hurdles 2. As a Senior Application Scientist, I have structured this guide to objectively compare the three primary spectroscopic methods—LC-MS, NMR, and FTIR—demonstrating how to build a self-validating analytical workflow to guarantee conjugation integrity.

Comparative Analysis of Spectroscopic Methods

To definitively confirm conjugation, no single technique is infallible. The table below summarizes the quantitative and qualitative performance of each method when applied to Ethyl 2-(2-iodoethoxy)acetate conjugations.

Spectroscopic Method	Primary Diagnostic Feature	Limit of Detection (LOD)	Structural Resolution	Best Application
LC-MS / HRMS	Mass shift: Loss of I (126.9 Da), addition of linker mass	~1–10 ng/mL	Low (Mass & Formula only)	High-throughput confirmation; detecting trace over-alkylation.
1 H / 13 C NMR	−CH2​−I triplet (~3.18 ppm) shifts to ~2.7 or 4.0 ppm	~1–5 mg	Very High (Regiochemistry)	Confirming the exact site of attachment and structural isomerism.
FTIR	Disappearance of C–I stretch (~500 cm⁻¹)	~5–10 mg	Moderate (Functional groups)	Rapid screening; confirming ester integrity (~1740 cm⁻¹).

Orthogonal Validation Workflow

Workflow for the SN2 conjugation of Ethyl 2-(2-iodoethoxy)acetate and spectroscopic validation.

Deep Dive & Experimental Protocols

A. High-Resolution Mass Spectrometry (LC-MS/HRMS)

The Causality: The iodine atom is exceptionally heavy (monoisotopic mass 126.90 Da) and acts as an excellent leaving group. Upon conjugation, the target molecule's mass increases by the exact mass of the linker fragment minus the displaced iodide (and a proton, depending on the nucleophile). Self-Validating Principle: Relying solely on the appearance of the product mass is dangerous due to potential in-source fragmentation. A robust protocol must monitor the disappearance of the starting nucleophile and actively scan for dialkylated byproducts (a common issue with primary amines) to ensure mass balance across the chromatogram.

Step-by-Step Protocol:

• Sample Preparation: Quench a 10 µL reaction aliquot with 90 µL of 50% Acetonitrile/Water containing 0.1% Formic Acid to halt alkylation.

• Chromatography: Inject 1 µL onto a C18 UPLC column. Use a rapid gradient of 5% to 95% Acetonitrile (0.1% FA) over 5 minutes.

• Ionization & Acquisition: Utilize Electrospray Ionization (ESI) in positive mode. Scan from m/z 100 to 1500.

• Data Interpretation: Look for the target conjugate mass. Crucially, extract the ion chromatogram (EIC) for the +[M+2×Linker] mass to rule out over-alkylation.

B. Nuclear Magnetic Resonance ( 1 H and 13 C NMR)

The Causality: The heavy atom effect of iodine uniquely shields the adjacent carbon while deshielding the protons. In Ethyl 2-(2-iodoethoxy)acetate, the −CH2​−I protons appear as a distinct triplet at approximately 3.18 ppm 3. When displaced by an oxygen nucleophile (forming an ether), this triplet shifts drastically downfield to ~4.00 ppm 3. If displaced by an amine, it shifts to ~2.70 ppm. Self-Validating Principle: To ensure the reaction is genuinely complete and not just a shift in solvent conditions, always run a spiked co-injection of the starting material with the purified product. If the 3.18 ppm triplet reappears upon spiking, you have self-validated that its initial absence was due to 100% conversion, not a relaxation delay or shimming artifact.

1H NMR chemical shift transition during the SN2 displacement of the primary iodide.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5–10 mg of the purified conjugate in 0.6 mL of CDCl3​ or DMSO−d6​ .

• Acquisition: Acquire a standard 1D 1 H spectrum (minimum 400 MHz, 16 scans) and a 13 C spectrum (1024 scans).

• Signal Verification: Verify the disappearance of the 3.18 ppm triplet. Confirm the retention of the ethyl ester signals: a quartet at ~4.2 ppm ( −O−CH2​−CH3​ ) and a triplet at ~1.3 ppm ( −CH3​ ).

C. Fourier Transform Infrared Spectroscopy (FTIR)

The Causality: While the C–I stretch is often weak and buried in the fingerprint region (~500–600 cm⁻¹), FTIR is invaluable for monitoring the collateral damage of conjugation. SN​2 reactions often require basic conditions (e.g., K2​CO3​ , DIPEA), which risk saponifying the ethyl ester of the linker. Self-Validating Principle: The ester carbonyl stretch at ~1740 cm⁻¹ serves as an internal self-validating control. If the C–I stretch disappears but the sharp carbonyl peak broadens and shifts to ~1710 cm⁻¹ (carboxylic acid), it indicates unintended ester hydrolysis rather than a clean, isolated conjugation.

Step-by-Step Protocol:

• Background Calibration: Collect a background spectrum using a clean ATR (Attenuated Total Reflectance) crystal.

• Sample Application: Apply 1–2 mg of neat solid or concentrated oil directly onto the diamond ATR crystal.

• Acquisition: Scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ (32 accumulations).

• Analysis: Confirm the presence of the sharp C=O ester stretch at ~1740 cm⁻¹ and the absence of a broad O−H stretch (~3000–3300 cm⁻¹) which would indicate hydrolysis.

References

• MedChemExpress.ethyl-2 | MCE.
• BenchChem.Technical Support Center: Troubleshooting Incomplete Alkylation with Iodoacetone.
• ACS Publications.Synthesis and Characterization of Poly(ferrocenylsilanes) with Coumarin Side Groups and Their Photochemical Reactivity and Electrochemical.

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Benchmarking the performance of Ethyl 2-(2-iodoethoxy)acetate against other crosslinkers.

An authoritative benchmarking guide on the performance, mechanistic advantages, and synthetic workflows of Ethyl 2-(2-iodoethoxy)acetate in bioconjugation and Targeted Protein Degradation (TPD).

As Targeted Protein Degradation (TPD) moves from exploratory bench chemistry to clinical reality, the spatial orientation between the target protein and the E3 ligase has proven to be the defining factor in degrader efficacy. The linker connecting these two ligands is not merely a passive spacer; its chemical composition dictates the solubility, cell permeability, and synthetic tractability of the final PROTAC.

In my experience optimizing high-throughput degrader synthesis, Ethyl 2-(2-iodoethoxy)acetate (CAS: 56703-25-4) consistently outperforms traditional aliphatic crosslinkers. This guide benchmarks its performance against alternative heterobifunctional linkers, providing a mechanistic rationale and self-validating protocols for its application.

Mechanistic Profiling: The Causality of Linker Design

When engineering a synthetic route for a PROTAC, the choice of the electrophilic reactive group and the spacer backbone determines the overall yield and purity. Ethyl 2-(2-iodoethoxy)acetate (EIEA) is structurally optimized for these rigorous demands [1].

• The Leaving Group (Iodo vs. Bromo/Chloro): EIEA utilizes a primary alkyl iodide. Iodine is highly polarizable, making the C-I bond weaker and an excellent leaving group. This allows for rapid SN​2 alkylation of sterically hindered nucleophiles (such as phenols on VHL ligands) at lower temperatures compared to bromo-derivatives, minimizing the thermal degradation of sensitive ligand precursors.

• The Backbone (Ethoxy/PEG1 vs. Aliphatic): The inclusion of an ether oxygen introduces a hydrogen-bond acceptor and increases the hydration radius. Compared to a purely aliphatic chain (e.g., ethyl 4-iodobutyrate), the ethoxy core significantly reduces the lipophilicity (cLogP) of the intermediate, mitigating target aggregation during in vitro biological assays.

• The Protecting Group (Ethyl Ester vs. Free Acid/NHS): The ethyl ester acts as a robust protecting group during the initial alkylation step. If a free acid or pre-activated NHS ester were used, side reactions (such as self-condensation or premature hydrolysis in the basic alkylation conditions) would drastically reduce yields. The ester is subsequently cleaved via mild saponification to reveal the carboxylic acid for amide coupling [2].

Benchmarking Data: EIEA vs. Alternative Crosslinkers

To objectively evaluate EIEA, we must benchmark it against the most common alternative linkers used in early-stage degrader discovery.

Crosslinker / Linker	Reactive Groups	Relative SN​2 Rate	Aqueous Solubility	Shelf Stability	Ideal Use Case
Ethyl 2-(2-iodoethoxy)acetate	Iodo, Ethyl Ester	Very High	Excellent (PEG core)	Moderate (Light sensitive)	Sterically hindered phenols/amines requiring high solubility.
Ethyl 4-iodobutyrate	Iodo, Ethyl Ester	High	Poor (Aliphatic core)	Moderate (Light sensitive)	Highly polar ligands where membrane permeability is a bottleneck.
Ethyl 2-(2-bromoethoxy)acetate	Bromo, Ethyl Ester	Moderate	Excellent (PEG core)	High	Highly reactive primary amines where over-alkylation is a risk.
Iodo-PEG2-NHS Ester	Iodo, NHS Ester	Very High	Excellent (PEG core)	Low (Hydrolyzes easily)	One-pot, rapid bioconjugation where step-economy is prioritized.

Linker Selection Logic

Decision logic tree for selecting alkylating crosslinkers based on nucleophile and solubility needs.

Self-Validating Experimental Protocols

A robust synthetic protocol must be self-validating. The following two-step workflow details the integration of EIEA into a PROTAC molecule, complete with causality explanations and integrated quality control checkpoints.

Protocol 1: Chemoselective Alkylation of a Phenolic Ligand

Objective: Covalently attach the EIEA linker to the hydroxyl group of a target-binding ligand (e.g., a VHL ligand precursor) without hydrolyzing the ester.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of the phenolic ligand in anhydrous DMF (0.2 M concentration).

• Base Addition: Add 2.0 eq of anhydrous Potassium Carbonate ( K2​CO3​ ).

  • Causality: K2​CO3​ is chosen specifically because it is a mild, heterogeneous base. It is strong enough to deprotonate the phenol to a highly nucleophilic phenoxide, but not strong enough to cause premature saponification of the ethyl ester at room temperature.

• Linker Addition: Add 1.2 eq of Ethyl 2-(2-iodoethoxy)acetate dropwise. Stir the suspension at 45°C under an inert Nitrogen atmosphere for 4-6 hours.

• Self-Validation Checkpoint (LC-MS): Sample 5 µL of the reaction mixture, dilute in 100 µL Methanol, and inject into the LC-MS. The reaction is complete when the starting material peak disappears and a new peak corresponding to [M+Linker−I+H]+ appears.

• Workup: Quench with water, extract with Ethyl Acetate (3x), wash the organic layer with brine to remove DMF, dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol 2: Saponification and Amide Coupling

Objective: Deprotect the ester to a free carboxylic acid and couple it to an amine-bearing E3 ligase ligand (e.g., a Cereblon ligand like Pomalidomide) [3].

Step-by-Step Methodology:

• Saponification: Dissolve the intermediate from Protocol 1 in a 3:1 mixture of THF:Water. Add 3.0 eq of Lithium Hydroxide ( LiOH ) monohydrate. Stir at room temperature for 2 hours.

  • Causality: LiOH in THF/Water provides rapid, mild hydrolysis of the ethyl ester without degrading sensitive amide bonds that may already exist in the ligand structure.

• Self-Validation Checkpoint (TLC/LC-MS): Confirm the shift of the ester peak to the free acid [M−Et+H]+ . Acidify the mixture to pH 3 using 1M HCl, extract with DCM, and concentrate.

• Amide Coupling: Dissolve the resulting free acid (1.0 eq) and the amine-bearing E3 ligand (1.0 eq) in anhydrous DMF. Add 3.0 eq of DIPEA, followed by 1.2 eq of HATU.

  • Causality: HATU is utilized over EDC/NHS because short-chain PEG acids have a high propensity to undergo intramolecular cyclization. HATU provides exceptionally fast activation kinetics, outcompeting the cyclization pathway and driving intermolecular amide bond formation.

• Final Purification: Stir for 2 hours at room temperature, confirm product mass via LC-MS, and purify the final PROTAC via preparative reverse-phase HPLC.

PROTAC Assembly Workflow

PROTAC synthesis workflow utilizing Ethyl 2-(2-iodoethoxy)acetate as a heterobifunctional linker.

References

• Accela ChemBio. "Product Specifications: Ethyl 2-(2-Iodoethoxy)acetate (CAS: 56703-25-4)." Accela ChemBio Inc. URL:[Link][1]

• American Chemical Society (ACS). "Click. Screen. Degrade. A Miniaturized D2B Workflow for Rapid PROTAC Discovery." Journal of Medicinal Chemistry. URL:[Link]

Sources

• 1. 35493-47-1,2-Tetradecylcyclobutanone-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ethyl 2-(2-iodoethoxy)acetate

This document provides essential safety and logistical information for the proper handling and disposal of Ethyl 2-(2-iodoethoxy)acetate (CAS No. 56703-25-4). As researchers and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds; it includes ensuring their safe management from "cradle to grave."[1][2] This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and environmental stewardship in the laboratory.

Immediate Safety Profile & Hazard Summary

Before handling or disposing of Ethyl 2-(2-iodoethoxy)acetate, it is crucial to be familiar with its hazard profile. The information below is synthesized from available safety data for the compound and its structural analogs.[3][4]

Parameter	Summary & Key Actions
GHS Hazards	Warning: Harmful if swallowed (H302), Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335).[3] Note: The chloro-analog is suspected of causing genetic defects (H341).[4]
Chemical Instability	The Carbon-Iodine (C-I) bond is the weakest of the carbon-halogen bonds, making the compound susceptible to degradation by light, heat, and impurities.[5] Degradation can release molecular iodine (I₂), often visible as a yellow or brown tint.[5]
Personal Protective Equipment (PPE)	Always wear nitrile gloves, a lab coat, and chemical safety goggles that meet OSHA standards (29 CFR 1910.133) or European Standard EN166.
Handling Location	All handling and waste collection steps should be performed in a properly functioning chemical fume hood to prevent inhalation of vapors.
Storage	Keep in a tightly sealed container in a cool, dry, dark place, preferably refrigerated (2-8°C), to minimize thermal and photolytic degradation.[3][5]
Core Disposal Rule	MUST be segregated as HALOGENATED ORGANIC WASTE. Never dispose of it down the drain or mix with non-halogenated waste.

Hazard Analysis: The Rationale for Strict Segregation

Understanding the "why" behind disposal protocols is fundamental to building a robust safety culture. The imperative to segregate Ethyl 2-(2-iodoethoxy)acetate stems from two primary areas of concern: its inherent chemical reactivity and its environmental impact.

Chemical Reactivity and Instability: The C-I bond is labile and susceptible to cleavage under various conditions, including exposure to light (photolysis), elevated temperatures, and even trace impurities that can catalyze decomposition.[5] This instability means that improper storage or disposal could lead to the release of iodine and other unknown degradation products. Furthermore, like many organic esters and ethers, it may be incompatible with strong oxidizing agents, strong acids, and strong bases.[6] Mixing this compound with other waste streams could trigger unintended and hazardous chemical reactions.

Environmental Toxicity and Regulatory Mandates: Iodinated organic compounds are of significant environmental concern. They can be persistent in aquatic environments and, during water treatment processes like chlorination, can act as precursors to highly toxic iodinated disinfection by-products (I-DBPs).[7][8][9] These I-DBPs are often more cytotoxic and genotoxic than their chlorinated or brominated counterparts.[7][8]

Due to these risks, regulatory bodies like the U.S. Environmental Protection Agency (EPA) classify spent halogenated solvents as hazardous waste under the Resource Conservation and Recovery Act (RCRA).[10] This compound would fall under the "F-list" of hazardous wastes from non-specific sources.[1][10][11][12][13]

• F001: If used in degreasing.[11][12][13]

• F002: As a spent solvent in other applications.[11][12][13]

This classification carries a legal requirement for its management as hazardous waste from the point of generation through final disposal.

Core Disposal Workflow and Protocol

The following protocol outlines the mandatory, step-by-step procedure for the safe disposal of Ethyl 2-(2-iodoethoxy)acetate.

Caption: Core disposal workflow for Ethyl 2-(2-iodoethoxy)acetate.

Step-by-Step Disposal Protocol:

• Don Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE, including chemical safety goggles, nitrile gloves, and a flame-resistant lab coat.

• Work in a Ventilated Area: Perform all waste transfers inside a certified chemical fume hood to minimize inhalation exposure.[14]

• Identify the Correct Waste Stream: This is the most critical step. Ethyl 2-(2-iodoethoxy)acetate and any materials contaminated with it (e.g., pipette tips, solvent rinses) must be placed in a container specifically designated for "Halogenated Organic Waste." [10] Do not mix with non-halogenated waste, as this needlessly increases disposal costs and complexity.

• Select the Proper Container: Use a chemically compatible container, typically provided by your institution's Environmental Health & Safety (EHS) department. The container must have a screw cap that can be sealed to be vapor-tight.

• Transfer the Waste: Carefully pour or transfer the waste into the designated container, avoiding splashes. Do not fill the container beyond the 80% or 90% full line to allow for vapor expansion.

• Label the Container: Ensure the waste container is clearly labeled with the words "Hazardous Waste," "Halogenated Organic Waste," and the specific chemical constituents, including "Ethyl 2-(2-iodoethoxy)acetate."

• Log the Waste: Document the addition of the waste to the container in a log sheet kept nearby. Record the chemical name, approximate quantity, and the date.

• Store Appropriately: Store the sealed waste container in a designated satellite accumulation area until it is ready for pickup. This area should be secondary containment.

• Arrange for Disposal: Follow your institution's specific procedures for requesting a hazardous waste pickup from your EHS office or their contracted waste disposal vendor.

Emergency Procedures: Spill Management

In the event of a spill, a calm and systematic response is critical to ensure safety.

Caption: Decision tree for managing a spill of Ethyl 2-(2-iodoethoxy)acetate.

Small, Manageable Spill Protocol (inside a fume hood):

• Alert Personnel: Notify others in the immediate area.

• Ensure Ventilation: Keep the spill contained within the fume hood and ensure the exhaust is functioning.

• Absorb the Spill: Cover the liquid with an inert absorbent material like vermiculite, sand, or a chemical spill pad.

• Collect the Waste: Using non-sparking tools, carefully scoop the absorbed material into a compatible, sealable container (e.g., a wide-mouth glass jar or a designated waste pail).

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or isopropanol). Place the cleaning materials into the same waste container.

• Seal and Label: Securely seal the container. Label it clearly as "Hazardous Waste: Spill Debris containing Ethyl 2-(2-iodoethoxy)acetate."

• Dispose: Arrange for immediate pickup by your EHS department.

Large Spill or Spill Outside a Fume Hood:

• EVACUATE IMMEDIATELY. Alert all personnel in the laboratory to leave the area.

• If safe to do so, close the doors to the affected area to contain vapors.

• Activate the nearest fire alarm if there is any risk of fire.

• Call your institution's emergency number and the EHS office to report the spill.

• Do not attempt to clean up a large spill yourself. Wait for trained emergency responders.

Prohibited Disposal Methods

To ensure safety and compliance, the following disposal methods are strictly forbidden :

• DO NOT pour Ethyl 2-(2-iodoethoxy)acetate or its solutions down the sanitary sewer.[7]

• DO NOT allow the chemical to evaporate in the fume hood as a means of disposal.

• DO NOT mix this halogenated waste with non-halogenated solvent waste streams.

• DO NOT dispose of this material in the regular trash, even if absorbed onto a solid matrix.

• DO NOT attempt to perform any in-lab chemical neutralization or degradation without a validated and approved protocol specific to this compound. Advanced oxidation processes described in the literature are not suitable for standard laboratory benchtop disposal.[7][8]

By adhering to these scientifically-grounded procedures, you contribute to a safer laboratory environment and protect our shared ecosystem.

References

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

• WMSolutions.com. (n.d.). F List - Hazardous Wastes From Non-Specific Sources. Retrieved from [Link]

• Washington State Department of Ecology. (n.d.). Dangerous Waste Sources (F and K Codes). Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Code List. Retrieved from [Link]

• Hou, D., et al. (2023). Degradation of iodinated X-ray contrast media by advanced oxidation processes. Science of The Total Environment, 870, 161942. Retrieved from [Link]

• Yale University. (n.d.). Appendix C - “F” Listed Hazardous Waste. Retrieved from [Link]

• Hazardous Waste Management. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

• ResearchGate. (2025, September 12). Degradation of iodinated X-ray contrast media by advanced oxidation processes: A literature review with a focus on degradation pathways. Retrieved from [Link]

• American Chemical Society Publications. (2011, July 15). Formation of Toxic Iodinated Disinfection By-Products from Compounds Used in Medical Imaging. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-(2-chloroethoxy)acetate. Retrieved from [Link]

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